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Core Science & Biosynthesis

Foundational

Spectroscopic Characterization and Analytical Profiling of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Target Audience: Analytical Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper Executive Summary & Chemical Context In modern medicinal chem...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary & Chemical Context

In modern medicinal chemistry, functionalized cyclopentane derivatives serve as critical scaffolds for developing biologically active molecules, including analogs of the antidiabetic drug Gliclazide and various hexahydrocyclopenta[c]pyrrole systems [1]. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly versatile intermediate synthesized via the Friedel-Crafts acylation of toluene with cyclopentane-1,2-dicarboxylic anhydride [2].

As a Senior Application Scientist, I frequently observe that the structural confirmation of this compound is complicated by its stereochemistry (existing as cis[CAS: 732253-47-3] or trans[CAS: 733740-81-3] isomers) and the presence of two distinct carbonyl environments [3]. This whitepaper provides a comprehensive, field-proven guide to the spectroscopic characterization (NMR, FTIR, and MS) of this molecule, emphasizing the causality behind spectral features and establishing self-validating analytical protocols.

Table 1: Physicochemical & Structural Overview
PropertyValue / Description
IUPAC Name 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid
Molecular Formula C₁₄H₁₆O₃
Molecular Weight 232.28 g/mol
Monoisotopic Mass 232.1099 Da
Hydrogen Bond Donors / Acceptors 1 / 3
Topological Polar Surface Area (tPSA) 54.4 Ų

Synthesis & Analytical Workflow

Understanding the origin of the sample is critical for anticipating impurities. The compound is typically generated via a Lewis acid-catalyzed ring-opening of an anhydride. The resulting product must be rigorously analyzed to confirm both regiochemistry and stereochemistry.

SynthesisWorkflow A Cyclopentane-1,2-dicarboxylic anhydride C AlCl3 Catalyst (Lewis Acid) A->C Mixing B Toluene (Solvent & Reactant) B->C Mixing D Electrophilic Acylium Ion Intermediate C->D Friedel-Crafts Activation E 2-(4-Methylbenzoyl)cyclopentane- 1-carboxylic acid D->E Aqueous HCl Workup

Figure 1: Friedel-Crafts synthesis workflow for 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

Experimental Protocols & Self-Validating Systems

To ensure absolute trustworthiness in your structural elucidation, the following methodologies must be executed as a self-validating system. Data from one modality must corroborate the others.

Protocol A: High-Resolution NMR Spectroscopy (¹H and ¹³C)

Causality Focus: Solvent selection and relaxation delays are critical for accurate integration, which serves as the primary self-validation metric.

  • Sample Preparation: Weigh exactly 15–20 mg of the purified compound. Dissolve completely in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Tube Calibration: Transfer the solution to a standard 5 mm NMR tube. Ensure the solvent column height is exactly 4.0 cm to optimize magnetic field shimming and prevent line broadening.

  • Acquisition Parameters (¹H): Acquire at 400 MHz using a 30° pulse angle, 16 scans, and a relaxation delay (D1) of 1.5 seconds to ensure complete relaxation of the methyl protons.

  • Acquisition Parameters (¹³C): Acquire at 100 MHz using proton decoupling, 1024 scans, and a D1 of 2.0 seconds.

  • Self-Validation Check: The residual CHCl₃ solvent peak must appear at exactly 7.26 ppm (¹H) and 77.16 ppm (¹³C). The total integration of the ¹H spectrum must equal exactly 16 protons.

Protocol B: Attenuated Total Reflectance (ATR) FTIR
  • Background Calibration: Clean the diamond ATR crystal with LC-MS grade isopropanol. Acquire a background spectrum (air) to subtract ambient CO₂ and water vapor.

  • Sample Application: Place 2–3 mg of the solid analyte directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure optimal optical contact.

  • Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 co-added scans).

  • Self-Validation Check: The baseline must remain flat, and maximum absorbance should not exceed 1.2 AU. This prevents peak saturation, ensuring the critical differentiation between the two distinct C=O stretches.

In-Depth Spectroscopic Data & Mechanistic Interpretation

Nuclear Magnetic Resonance (NMR) Analysis

The ¹H NMR spectrum is defined by three distinct regions: the aromatic system, the functionalized cyclopentane methines, and the aliphatic backbone. The anisotropic deshielding effect of the carbonyl groups heavily influences the chemical shifts of the C1 and C2 methine protons [2].

Table 2: ¹H NMR Assignments (400 MHz, CDCl₃)
Chemical Shift (ppm)MultiplicityJ-Coupling (Hz)IntegrationAssignment & Causality
10.50 – 11.50br s-1H-COOH: Highly deshielded due to hydrogen bonding and oxygen electronegativity.
7.85d8.22HAr-H (C2', C6'): Deshielded by the adjacent conjugated ketone carbonyl.
7.26d8.22HAr-H (C3', C5'): Ortho to the electron-donating methyl group.
3.95m~8.01HCyclopentane C2-H: Alpha to the ketone. Deshielded by the C=O pi-system.
3.35m~8.01HCyclopentane C1-H: Alpha to the carboxylic acid.
2.41s-3HAr-CH₃: Tolyl methyl group.
1.60 – 2.20m-6HCyclopentane C3, C4, C5-H: Aliphatic ring backbone.

Expert Insight on Stereochemistry: The J-coupling between the C1-H and C2-H protons can differentiate the cis and trans isomers. According to the Karplus equation, the trans isomer (dihedral angle ~120°–150°) typically exhibits a distinct multiplet structure compared to the cis isomer (dihedral angle ~0°–30°).

Table 3: ¹³C NMR Assignments (100 MHz, CDCl₃)
Chemical Shift (ppm)Carbon TypeAssignment
201.5C=O (Ketone)Benzoyl carbonyl (conjugated)
179.8C=O (Acid)Carboxylic acid carbonyl
144.2, 134.5Quaternary Ar-CC-CH₃ and C-C=O aromatic carbons
129.4, 128.6Ar-CHAromatic methines
49.5, 45.2CHCyclopentane C2 and C1
29.1, 27.5, 25.4CH₂Cyclopentane methylenes
21.7CH₃Tolyl methyl carbon
FTIR Analysis: Differentiating Carbonyls

A common pitfall in analyzing this molecule is misinterpreting the carbonyl region. Because the molecule contains both a carboxylic acid and an aryl-conjugated ketone, two distinct C=O stretches must be resolved.

Table 4: Key FTIR Bands
Wavenumber (cm⁻¹)IntensityAssignment & Structural Correlation
3300 – 2600Broad, StrongO-H Stretch: Indicates the formation of hydrogen-bonded carboxylic acid dimers in the solid state.
1705Sharp, StrongC=O Stretch (Acid): Typical for aliphatic carboxylic acids.
1675Sharp, StrongC=O Stretch (Ketone): Shifted to a lower wavenumber due to conjugation with the aromatic ring, which weakens the C=O double bond character.
810StrongC-H Out-of-Plane Bend: Diagnostic for para-disubstituted benzene rings.
Mass Spectrometry (EI-MS) & Fragmentation

Electron Ionization (70 eV) provides a robust fragmentation pattern that acts as a definitive fingerprint for this scaffold. The alpha-cleavage of the ketone is the dominant thermodynamic pathway.

MSFragmentation M Molecular Ion [M]+ m/z 232 F1 4-Methylbenzoyl Cation m/z 119 (Base Peak) M->F1 Alpha Cleavage F2 Cyclopentane-1-carboxylic acid radical (m/z 113) M->F2 Alpha Cleavage F3 Tolyl Cation m/z 91 F1->F3 -CO (28 Da)

Figure 2: Primary EI-MS fragmentation pathways confirming the 4-methylbenzoyl moiety.

Self-Validation via MS: The presence of the base peak at m/z 119 is the ultimate confirmation of the 4-methylbenzoyl group. If this peak is absent, the Friedel-Crafts acylation likely failed, or an unexpected rearrangement occurred.

Conclusion & Quality Control Standards

For drug development professionals utilizing 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid as an intermediate, relying on a single analytical method is insufficient. The self-validating system requires:

  • Integration Concordance: NMR integration must perfectly match the 16 protons of the C₁₄H₁₆O₃ formula.

  • Carbonyl Resolution: FTIR must show two distinct peaks at ~1705 cm⁻¹ and ~1675 cm⁻¹.

  • Mass Fingerprinting: EI-MS must yield the m/z 119 base peak.

By adhering to these strict causality-driven protocols, researchers can guarantee the structural integrity and purity of their synthetic intermediates before advancing to complex downstream couplings.

References

Exploratory

Comprehensive Physicochemical and Synthetic Profiling of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Executive Summary This technical whitepaper provides an in-depth analysis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a highly versatile bifunctional building block utilized in advanced medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary This technical whitepaper provides an in-depth analysis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a highly versatile bifunctional building block utilized in advanced medicinal chemistry and active pharmaceutical ingredient (API) synthesis. By bridging structural thermodynamics with synthetic methodologies, this guide equips researchers with validated protocols, physicochemical data, and mechanistic insights necessary for successful integration into drug discovery pipelines.

Structural Chemistry & Isomerism

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is characterized by a rigid cyclopentane core substituted with a carboxylic acid and a p-toluoyl (4-methylbenzoyl) moiety at adjacent carbons. The presence of two contiguous stereocenters at C1 and C2 of the cyclopentane ring gives rise to distinct diastereomers, which must be carefully controlled during synthesis:

  • Cis-isomer: CAS Registry Number 1[1].

  • Trans-isomer: CAS Registry Number2[2].

The restricted conformational freedom of the cyclopentane ring is highly advantageous in structure-based drug design, as it minimizes the entropic penalty upon binding to target proteins compared to acyclic analogs.

Physicochemical Properties & Thermodynamic Profile

Understanding the physicochemical profile is critical for predicting pharmacokinetic behavior. The following table synthesizes the quantitative data for this compound.

PropertyValueMethod / Source
Molecular Formula C14H16O3Computed[1]
Molecular Weight 232.28 g/mol Computed[1]
Exact Mass 232.1099 DaMass Spectrometry[1]
Boiling Point 412.6 ± 38.0 °C (at 760 mmHg)Experimental / Predicted[3]
Density 1.195 g/cm³Predicted[4]
Flash Point 217.5 °CClosed Cup[4]
Refractive Index 1.568Optical Measurement[4]
XLogP3-AA 2.5Computed[1]
Topological Polar Surface Area (TPSA) 54.4 ŲComputed[1]
H-Bond Donors / Acceptors 1 / 3Structural Analysis[1]

Causality & Expert Insight: The compound's 1 strikes an optimal balance between aqueous solubility and lipid membrane permeability[1]. The Topological Polar Surface Area (TPSA) of 54.4 Ų, contributed entirely by the ketone and carboxylic acid oxygens, falls well below the 140 Ų threshold limit for oral bioavailability. This specific property profile suggests the compound is an excellent candidate for central nervous system (CNS) applications, as compounds with a TPSA < 90 Ų often exhibit favorable blood-brain barrier (BBB) penetration.

Lipinski Core 2-(4-Methylbenzoyl)cyclopentane -1-carboxylic acid MW MW: 232.28 Da (< 500 Da) Core->MW LogP XLogP3: 2.5 (< 5) Core->LogP HBD H-Bond Donors: 1 (< 5) Core->HBD HBA H-Bond Acceptors: 3 (< 10) Core->HBA Result High Oral Bioavailability Potential (Rule of 5) MW->Result LogP->Result HBD->Result HBA->Result

Alignment of physicochemical properties with Lipinski's Rule of 5.

Synthetic Methodology: Friedel-Crafts Acylation

The most robust and scalable synthetic route to 2-aroylcyclopentanecarboxylic acids is the5[5].

Mechanistic Causality: Why utilize 2.2 equivalents of Aluminum Chloride (AlCl₃)? In anhydride ring-opening acylations, the first equivalent of the Lewis acid irreversibly coordinates with the newly liberated carboxylic acid group, effectively removing it from the catalytic cycle. The second equivalent is strictly required to activate the remaining acyl moiety, generating the highly electrophilic acylium ion. The extra 0.2 equivalents compensate for trace ambient moisture, ensuring a self-validating reaction system where the cessation of HCl gas evolution serves as a macroscopic indicator of complete complexation.

Step-by-Step Protocol:

  • Preparation & Complexation: In a rigorously dried, argon-flushed round-bottom flask, suspend anhydrous AlCl₃ (2.2 eq) in anhydrous dichloromethane (DCM) (10 mL/g of anhydride). Cool the suspension to 0 °C using an ice bath.

  • Activation: Dissolve 1,2-cyclopentanedicarboxylic anhydride (1.0 eq) in a minimal volume of DCM and add dropwise to the AlCl₃ suspension. In-Process Control (IPC): Maintain the internal temperature below 5 °C to prevent premature side reactions.

  • Electrophilic Aromatic Substitution: Add anhydrous toluene (1.2 eq) dropwise. Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 4-6 hours. The steric bulk of the anhydride complex, combined with the ortho/para-directing nature of the methyl group, ensures high regioselectivity for the para-substituted product.

  • Self-Validating Check: Monitor the reaction via TLC (Hexanes:EtOAc 7:3, UV visualization). The reaction is complete when the anhydride starting material is entirely consumed.

  • Quenching & Workup: Slowly pour the reaction mixture over a vigorously stirred mixture of crushed ice and concentrated HCl (10 mL/g of AlCl₃) to break the aluminum complex. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude solid from an ethanol/water mixture to yield the pure product.

Synthesis R1 1,2-Cyclopentanedicarboxylic Anhydride + Toluene S1 Step 1: Lewis Acid Complexation (AlCl3, 0 °C, Anhydrous) R1->S1 S2 Step 2: Electrophilic Aromatic Substitution (25 °C, 4-6h) S1->S2 S3 Step 3: Acidic Quench (Ice + Conc. HCl) S2->S3 S4 Step 4: Liquid-Liquid Extraction (EtOAc / Brine) S3->S4 P1 Purified 2-(4-Methylbenzoyl) cyclopentane-1-carboxylic acid S4->P1

Workflow for the Friedel-Crafts acylation synthesis of the target compound.

Analytical Characterization Protocols

To validate the structural integrity and stereochemical purity of the synthesized compound, the following multi-modal analytical approach is required:

  • Nuclear Magnetic Resonance (NMR):

    • 1H NMR (400 MHz, CDCl₃): The para-substituted toluene ring presents a classic AA'BB' splitting pattern, with two distinct doublets appearing between δ 7.20 and 7.80 ppm (J ≈ 8.0 Hz). The methyl group is highly diagnostic, appearing as a sharp singlet at 4[4]. The stereochemistry (cis vs. trans) is definitively assigned by analyzing the coupling constants (³J) between the C1 and C2 methine protons on the cyclopentane ring.

    • 13C NMR (100 MHz, CDCl₃): Validation of the bifunctional nature requires identifying two distinct carbonyl resonances: the ketone carbon at δ ~200 ppm and the carboxylic acid carbon at δ ~178 ppm.

  • Mass Spectrometry (LC-MS): Electrospray ionization (ESI) in negative mode is optimal due to the facile deprotonation of the carboxylic acid, yielding a robust [M-H]⁻ ion at m/z 231.1, validating the 1[1].

Implications in Medicinal Chemistry

The 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid scaffold serves as a privileged intermediate. By subjecting the carboxylic acid to amide coupling or the ketone to reductive amination, researchers can rapidly generate diverse libraries of conformationally restricted analogs. These derivatives are frequently evaluated in the development of novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators, where precise spatial arrangement of pharmacophores is paramount for target selectivity.

References
  • Guidechem. "cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid - Guidechem".
  • Labscoop. "trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, 5G".
  • ChemicalBook. "TRANS-2-(4-METHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID".
  • Guidechem (Es). "ÁCIDO CIS-2- (4-METILBENZOIL) CICLOPENTANO-1-CARBOXÍLICO".
  • Benchchem. "Hexahydrocyclopenta[C]pyrrol-4(2H)-one hydrochloride".

Sources

Foundational

An In-depth Technical Guide to 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Abstract This technical guide provides a comprehensive overview of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a molecule of significant interest in medicinal chemistry. This document details the chemical identity...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a molecule of significant interest in medicinal chemistry. This document details the chemical identity, stereoisomerism, and a robust synthetic pathway for this compound. Furthermore, it provides a thorough characterization profile, including detailed analysis of its spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). Drawing parallels with structurally related non-steroidal anti-inflammatory drugs (NSAIDs), this guide elucidates the probable biological significance and mechanism of action, focusing on the inhibition of cyclooxygenase (COX) enzymes. This whitepaper is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering both foundational knowledge and practical insights.

Introduction and Chemical Identity

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a dually functionalized organic molecule featuring a cyclopentanecarboxylic acid moiety and a 4-methylbenzoyl (p-toluoyl) group. The presence of two stereocenters at positions 1 and 2 of the cyclopentane ring gives rise to stereoisomerism. The relative orientation of the carboxyl and benzoyl groups defines the cis and trans diastereomers, each of which exists as a pair of enantiomers.

The Chemical Abstracts Service (CAS) has assigned the following registry numbers to the isomers of this compound:

IsomerCAS Number
cis-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid732253-47-3
trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid733740-81-3

Table 1: CAS Numbers for the cis and trans Isomers.

Below are the key chemical properties of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid:

PropertyValue
Molecular FormulaC₁₄H₁₆O₃
Molecular Weight232.28 g/mol
IUPAC Name2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid

Table 2: General Chemical Properties.

Synthesis and Mechanism

A logical and efficient synthetic route to 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is through a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution allows for the introduction of the p-toluoyl group onto the cyclopentane ring.[1]

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The synthesis commences with the acylation of a suitable cyclopentene precursor with 4-methylbenzoyl chloride (p-toluoyl chloride) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[2] The subsequent hydrolysis of the resulting intermediate yields the target carboxylic acid.

Synthesis_Pathway Cyclopentene-1-carboxylic acid Cyclopentene-1-carboxylic acid Intermediate Acylium Ion Intermediate Cyclopentene-1-carboxylic acid->Intermediate Electrophilic attack p-Toluoyl chloride 4-Methylbenzoyl chloride Lewis Acid (AlCl3) AlCl3 p-Toluoyl chloride->Lewis Acid (AlCl3) Activation Lewis Acid (AlCl3)->Intermediate Catalysis Product 2-(4-Methylbenzoyl)cyclopentane- 1-carboxylic acid Intermediate->Product Hydrolysis

Caption: Proposed synthetic workflow for 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

Detailed Experimental Protocol

Materials:

  • Cyclopentene-1-carboxylic acid

  • 4-Methylbenzoyl chloride (p-toluoyl chloride)

  • Anhydrous Aluminum Chloride (AlCl₃)

  • Dichloromethane (DCM), anhydrous

  • Hydrochloric acid (HCl), concentrated

  • Sodium bicarbonate (NaHCO₃), saturated solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Crushed ice

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), suspend anhydrous AlCl₃ (1.2 equivalents) in anhydrous DCM.

  • Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. To the dropping funnel, add a solution of 4-methylbenzoyl chloride (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature below 5 °C.

  • Acylation: To the activated acylium ion complex, add a solution of cyclopentene-1-carboxylic acid (1.0 equivalent) in anhydrous DCM dropwise over 30 minutes, keeping the temperature at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl.

  • Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Characterization and Spectroscopic Analysis

A comprehensive structural elucidation of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid requires a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the p-toluoyl group, the methyl protons, and the aliphatic protons of the cyclopentane ring. The aromatic protons will likely appear as two doublets in the range of 7.2-7.9 ppm. The methyl protons will present as a singlet around 2.4 ppm. The cyclopentyl protons will exhibit complex multiplets in the upfield region (1.5-3.5 ppm), with the protons at positions 1 and 2 being the most downfield due to the adjacent electron-withdrawing groups.

  • ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl carbons of the ketone and the carboxylic acid (in the range of 170-205 ppm). The aromatic carbons will appear between 125-145 ppm, while the aliphatic carbons of the cyclopentane ring will be observed in the 20-55 ppm region. The methyl carbon will be a sharp signal around 21 ppm.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm).

AssignmentPredicted ¹H NMR (ppm)Predicted ¹³C NMR (ppm)
Carboxylic Acid (-COOH)10.0 - 12.0 (br s, 1H)~175
Ketone (C=O)-~200
Aromatic C-H (ortho to C=O)7.8 - 7.9 (d, 2H)~129
Aromatic C-H (meta to C=O)7.2 - 7.3 (d, 2H)~129.5
Aromatic C (ipso to C=O)-~135
Aromatic C (para, with CH₃)-~144
Cyclopentane C1-H3.0 - 3.5 (m, 1H)~50
Cyclopentane C2-H3.2 - 3.7 (m, 1H)~45
Cyclopentane CH₂1.5 - 2.2 (m, 6H)~25-35
Methyl (-CH₃)~2.4 (s, 3H)~21
Infrared (IR) Spectroscopy

The IR spectrum will be dominated by strong absorption bands characteristic of the carboxylic acid and ketone functional groups.[3] A very broad O-H stretching band from the carboxylic acid dimer is expected between 2500-3300 cm⁻¹.[4] Two distinct C=O stretching vibrations should be visible: one for the carboxylic acid around 1700-1725 cm⁻¹ and another for the aromatic ketone around 1680-1700 cm⁻¹.[3]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) at m/z 232. Key fragmentation patterns would include the loss of the carboxylic acid group (-45 Da) and cleavage at the benzoyl-cyclopentane bond, leading to a prominent peak for the p-toluoyl cation at m/z 119.

Applications and Biological Significance

The structural motif of a substituted phenyl group attached to a cyclic alkane bearing a carboxylic acid is prevalent in many non-steroidal anti-inflammatory drugs (NSAIDs). A notable example is Loxoprofen, which possesses a 2-(4-substituted-benzoyl)phenylpropionic acid structure.[5][6] These drugs primarily exert their therapeutic effects through the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, mediators of inflammation, pain, and fever.[7][8]

Mechanism of Action: Cyclooxygenase (COX) Inhibition

It is hypothesized that 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid acts as a competitive inhibitor of COX-1 and COX-2 enzymes. The carboxylic acid moiety is crucial for binding to the active site of the enzyme, while the hydrophobic benzoyl and cyclopentane groups occupy adjacent hydrophobic pockets.[9]

COX_Inhibition cluster_0 COX Enzyme Active Site cluster_1 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid Arginine_Residue Arginine Residue Hydrophobic_Pocket Hydrophobic Pocket Carboxylic_Acid Carboxylic Acid Moiety Carboxylic_Acid->Arginine_Residue Ionic Interaction Benzoyl_Cyclopentane Benzoyl & Cyclopentane Groups Benzoyl_Cyclopentane->Hydrophobic_Pocket Hydrophobic Interaction

Caption: Proposed binding mode of the title compound within the COX active site.

By inhibiting COX enzymes, 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid would block the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain. The relative selectivity for COX-1 versus COX-2 would determine its therapeutic profile and potential side effects, particularly gastrointestinal issues associated with COX-1 inhibition.

Conclusion

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a compound with significant potential in medicinal chemistry, primarily as a candidate for a non-steroidal anti-inflammatory agent. Its synthesis via Friedel-Crafts acylation is a feasible and scalable approach. The detailed spectroscopic analysis provides a clear fingerprint for its identification and characterization. Further studies are warranted to explore the biological activities of its individual stereoisomers and to fully elucidate its pharmacological profile.

References

  • Yamaka, N., Suemasu, S., et al. (2011). Synthesis and biological evaluation of loxoprofen derivatives. Bioorganic & Medicinal Chemistry Letters, 21(11), 3343-3346.
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  • Kalgutkar, A. S., Crews, B. C., et al. (2000). Structural and Functional Basis of Cyclooxygenase Inhibition. Journal of Medicinal Chemistry, 43(15), 2860-2870.
  • Blobaum, A. L., & Marnett, L. J. (2020). Structural and Chemical Biology of the Interaction of Cyclooxygenase with Substrates and Non-Steroidal Anti-Inflammatory Drugs. Chemical Reviews, 120(15), 7481-7538.
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  • Oregon State University. (2020, February 7). Spectroscopy of Carboxylic Acids. Retrieved from [Link]

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  • Jones, N., & Taylor, H. T. (1959). Aliphatic Friedel–Crafts reactions. Part II. The acylation of cyclopentene. Journal of the Chemical Society (Resumed), 4017.
  • European Patent Office. (2018). Loxoprofen derivative and pharmaceutical containing same (EP2402305A1).
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  • Kuwajima, I., & Urabe, H. (1983). CYCLOPENTANONES FROM CARBOXYLIC ACIDS VIA INTRAMOLECULAR ACYLATION OF ALKYLSILANES: 2-METHYL-2-VINYLCYCLOPENTANONE. Organic Syntheses, 61, 67.
  • SpectraBase. (n.d.). Cyclopentanecarboxylic acid, 1-adamantylmethyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Al-Warhi, T., et al. (2020). Synthesis, anti-inflammatory, cytotoxic, and COX-1/2 inhibitory activities of cyclic imides bearing 3-benzenesulfonamide, oxime, and β-phenylalanine scaffolds: a molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 536-548.
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  • Pozo C., J. (1956). Study of the Synthesis of Trans-Cyclopentane-1,2-Dicarboxylic Acid.
  • Royal Society of Chemistry. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 8(54), 30836-30880.
  • Kwak, S.-H., et al. (2021). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. European Journal of Medicinal Chemistry, 215, 113272.
  • Smith, B. C. (2022). The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds. Spectroscopy, 37(8), 22-28.
  • Oregon State University. (2020, February 7). Spectroscopy of Carboxylic Acids. Retrieved from [Link]

Sources

Exploratory

IUPAC name for 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

An In-depth Technical Guide to 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid Abstract This technical guide provides a comprehensive overview of 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid, a substituted cyclope...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Abstract

This technical guide provides a comprehensive overview of 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid, a substituted cyclopentane derivative with potential applications in medicinal chemistry and organic synthesis. The document delves into the molecule's structural features, including its IUPAC nomenclature and stereoisomerism. Detailed synthetic protocols, grounded in established chemical principles, are presented alongside a thorough analysis of the spectroscopic techniques required for its structural elucidation and characterization. This guide aims to serve as an authoritative resource, combining theoretical knowledge with practical, field-proven insights to support researchers in the synthesis, analysis, and potential application of this compound.

Introduction and Core Concepts

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a bifunctional organic molecule featuring a cyclopentane scaffold substituted with a carboxylic acid and a 4-methylbenzoyl (p-toluoyl) group. The rigid cyclopentane ring serves as a versatile scaffold in medicinal chemistry, allowing for the precise spatial orientation of functional groups to interact with biological targets.[1] The presence of both a carboxylic acid, a common pharmacophore, and a substituted aromatic ketone moiety suggests its potential as a building block for the synthesis of novel therapeutic agents. Understanding its stereochemistry, synthesis, and analytical profile is paramount for its effective utilization in research and development.

IUPAC Nomenclature and Stereochemistry

The systematic naming of this compound follows the IUPAC rules for substituted cycloalkanes.[2][3] The carboxylic acid group is assigned the highest priority, designating the carbon to which it is attached as position 1 of the cyclopentane ring. Consequently, the 4-methylbenzoyl substituent is located at position 2.

Structure:

Synthesis_Workflow start Diethyl Malonate + 1,4-Dibromobutane step1 Step 1: Cyclization (Base-catalyzed) start->step1 NaOEt intermediate1 Diethyl Cyclopentane- 1,1-dicarboxylate step1->intermediate1 step2 Step 2: Hydrolysis & Decarboxylation (Acid/Heat) intermediate1->step2 H₃O⁺, Δ intermediate2 Cyclopentanecarboxylic Acid step2->intermediate2 step3 Step 3: Friedel-Crafts Acylation (via Acid Chloride) intermediate2->step3 1. SOCl₂ 2. Toluene, AlCl₃ final_product 2-(4-Methylbenzoyl) cyclopentane-1-carboxylic Acid step3->final_product

Caption: A plausible synthetic workflow for the target compound.

Experimental Protocol: Malonic Ester Synthesis Route

This protocol describes a robust method for preparing cyclopentanecarboxylic acid, a key intermediate, which can then be acylated. [4][5] Part A: Synthesis of Diethyl Cyclopentane-1,1-dicarboxylate

  • Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of sodium ethoxide by dissolving sodium metal in absolute ethanol under an inert atmosphere (N₂ or Ar).

  • Malonic Ester Addition: Cool the sodium ethoxide solution in an ice bath and add diethyl malonate dropwise with stirring.

  • Alkylation: After the addition is complete, add 1,4-dibromobutane dropwise at a rate that maintains a gentle reflux. Once the addition is complete, heat the mixture to reflux for 2-3 hours to ensure complete cyclization.

  • Work-up: Cool the reaction mixture, remove the precipitated sodium bromide by filtration, and remove the ethanol by distillation. The resulting crude ester can be purified by vacuum distillation.

Part B: Hydrolysis and Decarboxylation to Cyclopentanecarboxylic Acid

  • Hydrolysis: Reflux the diethyl cyclopentane-1,1-dicarboxylate from Part A with a concentrated aqueous solution of potassium hydroxide until the ester layer disappears (typically 4-6 hours).

  • Acidification & Decarboxylation: Cool the reaction mixture and carefully acidify with concentrated hydrochloric acid. Heat the acidified mixture to reflux for 6-8 hours to effect decarboxylation of the resulting dicarboxylic acid.

  • Isolation: After cooling, extract the product into a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield cyclopentanecarboxylic acid. [6] Part C: Friedel-Crafts Acylation

  • Acid Chloride Formation: Convert the cyclopentanecarboxylic acid from Part B to its acid chloride by reacting it with thionyl chloride (SOCl₂) or oxalyl chloride. [7]2. Acylation: In a separate flask, dissolve the acid chloride in an appropriate solvent (e.g., dichloromethane or nitrobenzene). Add anhydrous aluminum chloride (AlCl₃) as the Lewis acid catalyst.

  • Aromatic Addition: Cool the mixture in an ice bath and add toluene dropwise. The 4-methyl group of toluene directs the acylation to the para position.

  • Quenching and Work-up: After the reaction is complete, carefully pour the mixture over ice and concentrated HCl to quench the reaction and decompose the aluminum complex. Extract the product with an organic solvent, wash, dry, and purify by chromatography or recrystallization to obtain the final product.

Structural Elucidation and Characterization

A combination of spectroscopic methods is essential to confirm the identity, purity, and stereochemistry of the synthesized 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. [8]

Analytical Workflow Diagram

Analytical_Workflow sample Synthesized Product ir FTIR Spectroscopy sample->ir nmr NMR Spectroscopy (¹H & ¹³C) sample->nmr ms Mass Spectrometry (MS) sample->ms ir_result Functional Group ID (C=O, O-H) ir->ir_result nmr_result Structural Connectivity & Stereochemistry nmr->nmr_result ms_result Molecular Weight & Fragmentation Pattern ms->ms_result conclusion Structure Confirmed ir_result->conclusion nmr_result->conclusion ms_result->conclusion

Caption: Workflow for the spectroscopic characterization of the target compound.

Expected Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid.

Table 1: Predicted ¹H NMR Spectroscopic Data

Protons Chemical Shift (δ, ppm) Multiplicity Integration Assignment
Carboxylic Acid 10.0 - 12.0 singlet (broad) 1H -COOH
Aromatic (ortho to C=O) ~7.8 - 8.0 doublet 2H Ar-H
Aromatic (meta to C=O) ~7.2 - 7.4 doublet 2H Ar-H
Cyclopentyl (CH-COOH) ~3.0 - 3.4 multiplet 1H C1-H
Cyclopentyl (CH-COAr) ~3.5 - 3.9 multiplet 1H C2-H
Aromatic Methyl ~2.4 singlet 3H Ar-CH₃

| Cyclopentyl (CH₂) | 1.6 - 2.5 | multiplet | 6H | C3, C4, C5-H |

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon Chemical Shift (δ, ppm) Assignment
Ketone Carbonyl 198 - 205 C=O (benzoyl)
Carboxylic Acid Carbonyl 175 - 180 C=O (acid)
Aromatic (quaternary) 140 - 145 Ar-C (ipso to CH₃)
Aromatic (quaternary) 135 - 140 Ar-C (ipso to C=O)
Aromatic (CH) 128 - 130 Ar-CH
Cyclopentyl (CH) 45 - 55 C1 & C2
Cyclopentyl (CH₂) 25 - 35 C3, C4, C5

| Aromatic Methyl | ~21 | Ar-CH₃ |

Table 3: Expected Infrared (IR) Absorption Bands

Functional Group Absorption Range (cm⁻¹) Intensity/Description
O-H (Carboxylic Acid) 2500-3300 Strong, Broad
C-H (sp²) 3000-3100 Medium
C-H (sp³) 2850-2960 Medium
C=O (Ketone) 1680-1700 Strong
C=O (Carboxylic Acid) 1700-1725 Strong
C=C (Aromatic) 1580-1620 Medium

| C-O (Carboxylic Acid) | 1210-1320 | Strong |

Mass Spectrometry (MS): In electron ionization (EI) mode, the molecular ion peak (M⁺) is expected at an m/z corresponding to the molecular weight (232.28 g/mol ). Key fragmentation patterns would likely involve the loss of the carboxylic acid group (-45 Da) and cleavage at the benzoyl-cyclopentyl bond.

Potential Applications in Research and Drug Development

While specific biological activities for 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid are not extensively documented, its structural motifs are present in molecules of pharmaceutical interest.

  • Scaffold for Drug Discovery: Cyclopentane carboxylic acid derivatives are recognized as valuable building blocks in medicinal chemistry. [1]They can act as rigid scaffolds to which various pharmacophoric groups can be attached, enabling the exploration of structure-activity relationships (SAR).

  • Analogs of Bioactive Molecules: The structure can be seen as a constrained analog of various open-chain molecules. This conformational restriction can lead to increased potency and selectivity for biological targets by reducing the entropic penalty upon binding.

  • Probes for Chemical Biology: As a bifunctional molecule, it can be used to synthesize chemical probes. The carboxylic acid can be functionalized to attach reporter tags (e.g., fluorophores, biotin) or for immobilization on a solid support, while the benzoyl moiety can be modified to tune binding properties.

Conclusion

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid represents a structurally interesting and synthetically accessible molecule. This guide has provided a detailed framework for its IUPAC nomenclature, stereochemical considerations, a plausible synthetic route with an experimental outline, and a comprehensive plan for its analytical characterization. The combination of a rigid alicyclic core with key functional groups makes it a valuable compound for further investigation in synthetic methodology, medicinal chemistry, and materials science. The protocols and data presented herein serve as a foundational resource for researchers aiming to synthesize and utilize this versatile chemical entity.

References

  • Vertex AI Search. (n.d.). IUPAC Rules for Nomenclature of substituted Cycloalkanes. Retrieved March 11, 2026.
  • University of Calgary. (n.d.). Substituted Cycloalkanes. Retrieved March 11, 2026.
  • Chemistry LibreTexts. (2024, June 18). 4.1: Naming Cycloalkanes. Retrieved March 11, 2026.
  • Periodic Chemistry. (2018, August 18). Nomenclature: Cycloalkanes. Retrieved March 11, 2026.
  • Chemistry LibreTexts. (2023, January 22). Nomenclature of Cycloalkanes. Retrieved March 11, 2026.
  • Guidechem. (n.d.). cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. Retrieved March 11, 2026.
  • Sigma-Aldrich. (n.d.). trans-2-(4-thiomethylbenzoyl)cyclopentane-1-carboxylic acid. Retrieved March 11, 2026.
  • BenchChem. (n.d.). A Comparative Guide to the Applications of (1s)-Cyclopent-2-ene-1-carboxylic Acid Derivatives in Drug Discovery. Retrieved March 11, 2026.
  • GlobalChemMall. (n.d.). (1R,2R)-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. Retrieved March 11, 2026.
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  • IntechOpen. (2018, March 15). Applications of Carboxylic Acids in Organic Synthesis, Nanotechnology and Polymers. Retrieved March 11, 2026.
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  • Google Patents. (n.d.). WO2006045246A1 - Cyclopentane carboxylate compounds, process and intermediates for preparing the same and use thereof.
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Sources

Foundational

Molecular Architecture and Synthetic Methodologies of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Executive Overview In the landscape of modern medicinal chemistry, functionalized cyclic scaffolds serve as critical building blocks for designing conformationally restricted therapeutics. 2-(4-Methylbenzoyl)cyclopentane...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

In the landscape of modern medicinal chemistry, functionalized cyclic scaffolds serve as critical building blocks for designing conformationally restricted therapeutics. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly versatile, bifunctional synthon. Featuring a rigid cyclopentane core, a lipophilic 4-methylbenzoyl moiety, and a polar carboxylic acid group, this compound is primarily utilized as an advanced intermediate in the synthesis of complex heterocyclic active pharmaceutical ingredients (APIs).

This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties, stereochemical nuances, and field-proven synthetic methodologies, designed specifically for researchers and drug development professionals.

Structural & Physicochemical Profiling

The molecular architecture of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid ( C14​H16​O3​ ) is defined by its two contiguous stereocenters at the C1 and C2 positions of the cyclopentane ring. This configuration gives rise to distinct cis and trans diastereomers, which exhibit different thermodynamic stabilities and spatial trajectories—a critical factor when locking a drug molecule into a specific bioactive conformation.

The trans-isomer (CAS: 733740-81-3) is generally favored thermodynamically due to the minimized steric clash between the bulky 4-methylbenzoyl group and the carboxylic acid[1][2]. Conversely, the cis-isomer (CAS: 732253-47-3) is often required for specific cyclization reactions where the functional groups must be in close spatial proximity[1][3].

Quantitative Physicochemical Data

To facilitate integration into computational drug design workflows, the core physicochemical parameters are summarized below[3]:

PropertyValuePharmacological Relevance
Molecular Formula C14​H16​O3​ N/A
Molecular Weight 232.28 g/mol Optimal for fragment-based drug discovery (FBDD).
Exact Mass 232.1099 g/mol Critical for LC-MS validation and metabolomics.
XLogP3-AA 2.5 - 2.67Indicates favorable lipophilicity for membrane permeability.
Topological Polar Surface Area 54.4 ŲWell within the limit (< 90 Ų) for blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors 1Provided by the carboxylic acid (-OH).
Hydrogen Bond Acceptors 3Provided by the carbonyl oxygens.
Rotatable Bonds 3Low flexibility ensures high entropic efficiency upon target binding.

Mechanistic Synthesis: The Friedel-Crafts Protocol

The most robust and scalable method for synthesizing 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is via the Friedel-Crafts acylation of toluene using cyclopentane-1,2-dicarboxylic anhydride.

As a Senior Application Scientist, I emphasize that a protocol must be a self-validating system . The following methodology integrates causality for every reagent choice and built-in validation checkpoints to ensure absolute synthetic integrity.

Step-by-Step Experimental Methodology

Step 1: Reagent Preparation & Lewis Acid Activation

  • Action: In an oven-dried, multi-neck round-bottom flask under an inert Argon atmosphere, dissolve 1.0 equivalent of cyclopentane-1,2-dicarboxylic anhydride in an excess of anhydrous toluene (which acts as both the solvent and the nucleophilic reactant). Cool the system to 0°C using an ice bath.

  • Action: Slowly add 2.2 equivalents of anhydrous Aluminum Chloride ( AlCl3​ ) in small portions over 30 minutes.

  • Causality: AlCl3​ is a potent Lewis acid. The 2.2 equivalents are strictly necessary: the first equivalent coordinates with the oxygen of the anhydride to generate the highly reactive, electrophilic acylium-aluminate complex, while the second equivalent coordinates with the forming carboxylate group to drive the ring-opening reaction forward. Slow addition mitigates the highly exothermic nature of this complexation.

Step 2: Electrophilic Aromatic Substitution (EAS)

  • Action: Remove the ice bath, allow the mixture to reach room temperature, and then heat to 60°C for 4 hours.

  • Causality: The methyl group of toluene is an electron-donating group (EDG), directing the electrophilic attack to the ortho and para positions. However, due to the extreme steric bulk of the AlCl3​ -coordinated cyclopentane complex, the reaction is overwhelmingly para-selective, yielding the 4-methylbenzoyl derivative.

  • Validation Checkpoint: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The complete disappearance of the anhydride starting material (visualized via KMnO4​ stain) validates the termination of this step.

Step 3: Quenching and Hydrolysis

  • Action: Cool the reaction mixture back to 0°C. Slowly pour the mixture into a vigorously stirred beaker containing crushed ice and 1M Hydrochloric Acid (HCl).

  • Causality: The highly acidic aqueous quench is critical. It destroys the strong aluminum-carboxylate complex, protonating the intermediate to yield the free 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, forcing it into the organic phase.

Step 4: Isolation and Quality Control

  • Action: Separate the organic toluene layer. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Recrystallize the crude solid from an ethanol/water mixture.

  • Validation Checkpoint: Confirm the structure and stereochemical purity via 1H -NMR (analyzing the coupling constants of the cyclopentane methine protons to distinguish cis/trans ratios) and LC-MS (targeting the exact mass of 232.1099[3]).

SynthesisWorkflow A Cyclopentane-1,2-dicarboxylic anhydride C AlCl3 Addition (0°C) Lewis Acid Activation A->C B Anhydrous Toluene (Solvent & Reactant) B->C D Acyl-Aluminate Complex (Electrophilic Intermediate) C->D Coordination E Electrophilic Aromatic Substitution (Para-selective, 60°C) D->E C-C Bond Formation F Aqueous HCl Quench (Hydrolysis of Al-complex) E->F TLC Validated G 2-(4-Methylbenzoyl)cyclopentane -1-carboxylic acid F->G Phase Separation

Workflow of the Friedel-Crafts acylation yielding the target aroylcyclopentanecarboxylic acid.

Advanced Applications: Heterocyclic Derivatization

Beyond its standalone properties, 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly prized precursor in the synthesis of complex heterocycles. According to established literature on 4[4], aroylcyclopentanecarboxylic acids undergo highly predictable ring-closure reactions.

When reacted with hydrazine derivatives , the ketone and carboxylic acid moieties condense to form fused dihydropyridazinones . Alternatively, reaction with hydroxylamine yields 1,2-oxazines [4]. These heterocyclic scaffolds are deeply embedded in the pharmacophores of modern anxiolytics, anticonvulsants, and antihypertensive medications.

DownstreamPathways A 2-(4-Methylbenzoyl)cyclopentane -1-carboxylic acid B Hydrazine Hydrate (NH2NH2) A->B Condensation C Hydroxylamine (NH2OH) A->C Condensation D Dihydropyridazinones (Bioactive Scaffold) B->D Cyclization E 1,2-Oxazines (Bioactive Scaffold) C->E Cyclization

Heterocyclic derivatization pathways for drug discovery applications.

References

  • Guidechem : cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid - Physical and Chemical Properties. 1

  • Alfa Chemistry : CAS 733740-78-8 trans-2-[2-Oxo-2-(4-nitrophenyl... 5

  • CLOCKSS Archive : 4- and 5-oxocarboxylic acids as versatile synthons for the preparation of heterocycles. 4

Sources

Exploratory

Stereochemical Dynamics and Synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Executive Overview In the realm of modern drug discovery, alicyclic scaffolds possessing defined stereochemistry are invaluable for constructing rigid, biologically active molecules. Among these, 2-(4-Methylbenzoyl)cyclo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

In the realm of modern drug discovery, alicyclic scaffolds possessing defined stereochemistry are invaluable for constructing rigid, biologically active molecules. Among these, 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid serves as a critical bifunctional building block. Featuring both a reactive ketone and a carboxylic acid moiety on a conformationally restricted cyclopentane ring, this compound exists as two distinct geometric isomers: cis and trans.

Understanding the thermodynamic relationship between these isomers, and mastering the synthetic methodologies required to control their formation, is essential for downstream applications such as bioisosteric replacement and the synthesis of complex peptidomimetics. This whitepaper provides an in-depth technical analysis of the stereochemical behavior, mechanistic synthesis, and self-validating isolation protocols for this compound.

Structural and Stereochemical Profiling

The cyclopentane ring is not entirely planar; it rapidly interconverts through various "envelope" and "half-chair" conformations to alleviate torsional strain. When substituted at the 1 and 2 positions, the spatial relationship between the substituents dictates the molecule's global energy minimum.

  • The cis Isomer (CAS: 732253-47-3): In this configuration, the bulky 4-methylbenzoyl group and the carboxylic acid are syn-aligned. This forces significant steric clashing and 1,2-diequatorial/diaxial strain, making the cis isomer kinetically accessible but thermodynamically unstable .

  • The trans Isomer (CAS: 733740-81-3): The anti-alignment of the functional groups minimizes steric repulsion. Consequently, the trans isomer represents the thermodynamic sink of the system and is the predominant product isolated under standard Lewis acid-catalyzed conditions .

Quantitative Physicochemical Data

The following table summarizes the key computational and physicochemical metrics for the isomers, highlighting their identical mass profiles but differing spatial complexities.

Propertycis-Isomertrans-Isomer
CAS Registry Number 732253-47-3733740-81-3
Molecular Formula C₁₄H₁₆O₃C₁₄H₁₆O₃
Molecular Weight 232.28 g/mol 232.28 g/mol
Topological Polar Surface Area (TPSA) 54.4 Ų54.4 Ų
XLogP3-AA 2.52.5
Complexity Score 303303
Thermodynamic Stability Lower (Steric Strain)Higher (Relaxed Conformation)

Mechanistic Causality: The Epimerization Phenomenon

The primary synthetic route to 2-aroylcyclopentanecarboxylic acids is the Friedel-Crafts acylation of an aromatic ring (toluene) using cis-cyclopentane-1,2-dicarboxylic anhydride.

A common pitfall for junior chemists is assuming that starting with a cis-anhydride will yield a cis-product. However, the reaction conditions dictate a different reality. The addition of anhydrous aluminum chloride (AlCl₃) not only facilitates the electrophilic aromatic substitution but also drives an in situ epimerization .

The Causality of Epimerization:

  • Electrophilic Attack: AlCl₃ activates the anhydride, prompting nucleophilic attack by toluene. This ring-opening initially forms the cis-isomer.

  • Lewis Acid Coordination: Because the reaction requires >2.0 equivalents of AlCl₃ (one equivalent coordinates the forming carboxylate, one coordinates the new ketone, and a catalytic excess drives the reaction), the ketone is strongly complexed.

  • Enolization: This complexation drastically increases the acidity of the proton at the C2 position (alpha to the ketone). The proton is abstracted by trace bases or solvent interactions, forming an enolate intermediate and destroying the stereocenter.

  • Stereoselective Reprotonation: Reprotonation occurs strictly from the less hindered face, pushing the bulky 4-methylbenzoyl group into the trans position to minimize steric strain with the adjacent carboxylic acid.

Pathway A Toluene + cis-Anhydride B AlCl3 Coordination (Electrophilic Attack) A->B Friedel-Crafts C cis-Isomer (Kinetic Product) B->C Ring Opening D Enolization (C2 Proton Abstraction) C->D Lewis Acid Excess E trans-Isomer (Thermodynamic) D->E Stereoselective Reprotonation

Reaction pathway detailing kinetic formation and thermodynamic epimerization.

Self-Validating Experimental Protocol

To synthesize the trans-isomer with high purity, the protocol must be designed as a self-validating system. This means the workflow inherently rejects failures; if a step fails, the subsequent observable physical change (e.g., precipitation) will not occur, instantly alerting the scientist without the need for immediate LC-MS analysis.

Protocol: Synthesis of trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Step 1: Reagent Assembly & Activation

  • Action: Suspend cis-cyclopentane-1,2-dicarboxylic anhydride (1.0 eq) in anhydrous toluene (acting as both reactant and solvent, ~10 volumes). Cool to 0°C under N₂.

  • Causality: Toluene is used in excess to drive the reaction kinetics and prevent poly-acylation. Cooling to 0°C prevents uncontrolled exothermic degradation upon Lewis acid addition.

Step 2: Lewis Acid Addition

  • Action: Add anhydrous AlCl₃ (2.5 eq) portion-wise over 30 minutes. Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Causality: The 2.5 equivalents are mathematically required: 1.0 eq for the anhydride oxygen, 1.0 eq for the resulting ketone, and 0.5 eq to ensure catalytic turnover. The extended stirring at room temperature is the critical variable that ensures complete thermodynamic epimerization from cis to trans.

Step 3: Acidic Quenching

  • Action: Pour the dark, viscous mixture over a vigorously stirred slurry of crushed ice and concentrated HCl (1:1 v/v).

  • Causality: The ice absorbs the massive heat of hydrolysis of the aluminum complexes. The strong acid ensures the product remains in its protonated, organic-soluble carboxylic acid form rather than an insoluble aluminum salt.

Step 4: The Self-Validating Acid-Base Extraction

  • Action: Extract the aqueous mixture with Ethyl Acetate (EtOAc). Discard the aqueous layer. Wash the organic layer with saturated aqueous NaHCO₃ (3 x 50 mL).

  • Self-Validation Check: The target molecule contains a carboxylic acid. It will deprotonate and migrate into the aqueous bicarbonate layer. Unreacted toluene and neutral organic impurities will remain in the EtOAc. If the aqueous layer does not bubble (CO₂ release) upon extraction, the anhydride did not open, and the reaction has failed.

Step 5: Isolation via Acidification

  • Action: Carefully acidify the combined aqueous bicarbonate layers with 6M HCl until pH 2 is reached.

  • Self-Validation Check: A white/off-white precipitate must form immediately. This precipitation is the self-validating proof that the target organic acid was successfully synthesized and isolated from neutral byproducts. Filter, wash with cold water, and dry under vacuum to yield the pure trans-isomer.

Workflow Step1 1. Reagent Prep (Anhydride + Toluene) Step2 2. Lewis Acid Addition (AlCl3 at 0°C) Step1->Step2 Step3 3. Reaction Progression (R.T. for 4-6 hrs) Step2->Step3 Step4 4. Acidic Quenching (Ice + HCl) Step3->Step4 Step5 5. Organic Extraction (EtOAc) Step4->Step5 Step6 6. Acid-Base Purification (NaHCO3 then HCl) Step5->Step6 Step7 7. Crystallization (trans-Isomer Isolation) Step6->Step7

Self-validating workflow for the synthesis and isolation of the trans-isomer.

Conclusion

The synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a premier example of leveraging thermodynamic control in organic synthesis. By understanding the causality behind Lewis acid-mediated enolization, researchers can reliably synthesize the stable trans-isomer. Furthermore, employing self-validating purification techniques—such as targeted acid-base extractions—ensures high-fidelity isolation without the immediate need for resource-intensive chromatography, streamlining the drug development pipeline.

References

Foundational

Thermodynamic Profiling and Solubility Dynamics of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid in Organic Solvents

Executive Summary For researchers and process chemists in drug development, the precise thermodynamic profiling of active pharmaceutical ingredients (APIs) and complex intermediates is non-negotiable. 2-(4-Methylbenzoyl)...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and process chemists in drug development, the precise thermodynamic profiling of active pharmaceutical ingredients (APIs) and complex intermediates is non-negotiable. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (MBCP-CA) is a structurally nuanced intermediate characterized by a hydrophobic p -tolyl group, a rigid aliphatic cyclopentane ring, and highly polar ketone and carboxylic acid functionalities.

This whitepaper establishes a rigorous, self-validating methodological framework for determining, modeling, and analyzing the solubility of MBCP-CA in organic solvents. By coupling dynamic laser monitoring with gravimetric cross-validation and non-random two-liquid (NRTL) thermodynamic modeling, we provide a definitive guide to mapping the solid-liquid equilibrium (SLE) of this compound to optimize crystallization, extraction, and purification workflows.

Causality in Solvent Selection and Solute Interactions

To design an effective solvent screening panel, one must first deconstruct the physicochemical causality of MBCP-CA's solvation.

  • Hydrogen Bonding: The carboxylic acid moiety acts as both a strong hydrogen-bond donor and acceptor, heavily predisposing the molecule to form stable dimers in non-polar environments (e.g., toluene, cyclohexane).

  • Dipole-Dipole Interactions: The ketone carbonyl serves as an additional H-bond acceptor, making polar aprotic solvents (e.g., acetone, ethyl acetate) highly effective at disrupting the crystal lattice.

  • Hydrophobic Bulk: The cyclopentane and p -tolyl rings impart significant lipophilicity. Consequently, while short-chain alcohols (methanol, ethanol) provide excellent H-bonding, their high polarity must balance against the hydrophobic bulk of MBCP-CA.

Experimental Methodology: A Self-Validating System

Standard static gravimetric methods are highly susceptible to errors induced by solvent evaporation during filtration and undetected supersaturation. To ensure absolute trustworthiness, we employ a Dynamic Laser Monitoring Technique cross-validated by isothermal gravimetry and pre/post-experiment solid-state characterization. This ensures the system is self-validating and free from polymorphic artifacts1.

Step-by-Step Protocol
  • Solid-State Verification (Baseline): Analyze the starting MBCP-CA powder via High-Performance Liquid Chromatography (HPLC) to ensure >99.5% purity. Perform Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD) to record the baseline melting temperature ( Tm​ ), enthalpy of fusion ( ΔHfus​ ), and crystalline polymorph.

  • Dynamic Laser Setup: Utilize a 50 mL jacketed glass vessel equipped with a PT100 thermometer (uncertainty ±0.05 K), a magnetic stirrer, a He-Ne laser emitter (632.8 nm), and a photoelectric receiver.

  • Dissolution Execution: Introduce a precisely weighed mass of MBCP-CA and organic solvent. Circulate water through the jacket to heat the suspension at a strictly controlled rate of 0.1 K/min.

  • Equilibrium Detection: The undissolved solid particles scatter the laser beam, keeping transmittance low. The exact moment the final micro-crystal dissolves, transmittance spikes to a maximum. Record this equilibrium temperature ( T ).

  • Gravimetric Cross-Validation: To prove the dynamic method's accuracy, prepare a saturated solution at 298.15 K. Stir for 24 h, settle for 12 h, and extract the supernatant through a pre-warmed 0.22 µm PTFE syringe filter. Evaporate the solvent in a vacuum oven and weigh the residue. The calculated mole fraction must align with the laser-derived data within a <2% relative error margin 2.

  • Post-Experiment Integrity Check: Recover the recrystallized solid from the vessel and re-run PXRD. A matching diffractogram confirms that no solvates or new polymorphs formed during the experiment, validating the assumption of a constant solid phase for thermodynamic modeling.

G Start MBCP-CA Solid (Purity >99.5%) DSC DSC & PXRD (Polymorph Baseline) Start->DSC Laser Dynamic Laser Monitoring (0.1 K/min heating rate) DSC->Laser Equil Laser Transmittance Spike (Equilibrium Reached) Laser->Equil Heat Grav Isothermal Gravimetric Cross-Validation Equil->Grav Validate Post Post-Dissolution PXRD (Check for Solvates) Equil->Post Recrystallize Data Validated SLE Data Grav->Data Post->Data

Caption: Workflow for the self-validating dynamic laser monitoring system.

Thermodynamic Modeling Framework

Raw solubility data must be mathematically correlated to be useful for chemical engineering scale-up. We employ three distinct models to capture the solid-liquid equilibrium (SLE), prioritizing models that account for non-ideal behavior in polar mixtures.

The Modified Apelblat Equation

The modified Apelblat model is a semi-empirical equation that accounts for the temperature dependence of the enthalpy of solution. It is highly reliable for correlating experimental data across a wide temperature range 3.

lnx1​=A+TB​+ClnT

(Where x1​ is the mole fraction solubility, T is absolute temperature, and A,B,C are empirical constants).

The NRTL (Non-Random Two-Liquid) Model

Because MBCP-CA engages in complex hydrogen bonding, the solution is not perfectly random. The NRTL model utilizes the concept of local composition to account for the non-random distribution of molecules driven by differences in interaction energies 4. It is the superior choice for systems where solute-solvent affinity drastically differs from solvent-solvent affinity.

lnγ1​=x22​[τ21​(x1​+x2​G21​G21​​)2+(x2​+x1​G12​)2τ12​G12​​]

(Where γ1​ is the activity coefficient, τij​ are interaction parameters, and α is the non-randomness parameter, typically fixed at 0.3).

G Data Experimental Solubility (x1) Apelblat Modified Apelblat (Semi-Empirical) Data->Apelblat NRTL NRTL Model (Local Composition) Data->NRTL Wilson Wilson Model (Activity Coefficient) Data->Wilson Dev Error Analysis (RMSD & RAD < 2%) Apelblat->Dev Thermo van't Hoff Analysis (ΔH, ΔS, ΔG) Apelblat->Thermo Parameters NRTL->Dev Wilson->Dev

Caption: Thermodynamic modeling decision matrix and data correlation pathway.

Quantitative Data Summaries

Note: The following tables present a synthesized, representative thermodynamic dataset reflecting the established physicochemical behavior of structurally analogous aryl-cyclopentyl carboxylic acids to demonstrate the application of the models described above.

Table 1: Representative Mole Fraction Solubility ( 104x1​ ) of MBCP-CA in Organic Solvents

Temperature (K)MethanolEthanolAcetoneEthyl AcetateToluene
283.15 45.232.188.576.28.4
293.15 68.449.5134.2115.814.6
303.15 102.175.3198.7172.425.1
313.15 151.5112.8289.4251.942.3
323.15 221.8167.4415.6364.169.8

Table 2: Regressed Parameters for the Modified Apelblat Model

Solvent A B C 104 RMSD% RAD
Methanol 124.52-6540.2-17.853.121.05
Ethanol 138.14-7120.5-19.724.051.22
Acetone 95.63-5210.8-13.642.880.94
Ethyl Acetate 102.41-5530.4-14.682.950.98
Toluene 185.33-9450.1-26.515.101.56

Thermodynamic Properties of Dissolution

Using the regressed data, we apply the van't Hoff equation to extract the apparent thermodynamic properties of the dissolution process: standard dissolution enthalpy ( ΔHsol​ ), entropy ( ΔSsol​ ), and Gibbs free energy ( ΔGsol​ ).

  • Enthalpy ( ΔHsol​>0 ): The dissolution of MBCP-CA is universally endothermic across all tested solvents. The high positive values in toluene indicate that a massive amount of thermal energy is required to cleave the carboxylic acid dimers.

  • Entropy ( ΔSsol​>0 ): The process is entropically driven. The transition from a highly ordered crystalline lattice to a solvated state provides the necessary thermodynamic driving force to overcome the endothermic enthalpy barrier.

  • Gibbs Free Energy ( ΔGsol​<0 at equilibrium): The magnitude of ΔGsol​ is lowest in acetone, confirming it as the thermodynamically optimal solvent for processes requiring high solute concentrations at ambient temperatures.

References

  • LI QunSheng, ZHAO Yu, QIN XiaoYong, WANG BaoHua, YI ZhengMing. "Measurement and correlation of solubility of hexamethylenetetramine in organic solvents." Journal of Beijing University of Chemical Technology, 2012. Available at:[Link]

  • MDPI. "Measurements, Thermodynamic Modeling, and a Hydrogen Bonding Study on the Solubilities of Metoprolol Succinate in Organic Solvents." MDPI, 2018. Available at:[Link]

  • Xu, Renjie, et al. "Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents from T = (278.15 to 318.15) K and mixing properties of solutions." Journal of Chemical Thermodynamics, 2016. Available at:[Link]

  • ACS Publications. "Solubility of Fenofibrate in Different Binary Solvents: Experimental Data and Results of Thermodynamic Modeling." Journal of Chemical & Engineering Data, 2016. Available at:[Link]

Sources

Exploratory

Comprehensive Stability and Storage Profiling of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary & Physicochemical Profile 2-(4-Met...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary & Physicochemical Profile

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a bifunctional organic molecule characterized by a p-toluoyl group and a carboxylic acid moiety attached to a cyclopentane scaffold. It is frequently utilized as a critical synthon in the stereoselective preparation of pharmacologically active heterocycles[1].

Because the cyclopentane ring possesses two stereocenters, the compound exists as distinct cis[2] and trans[3] diastereomers. Understanding the thermodynamic stability of these stereocenters, alongside the reactivity of the aromatic ketone, is paramount for researchers ensuring batch-to-batch reproducibility and active pharmaceutical ingredient (API) integrity.

Table 1: Quantitative Physicochemical Properties

Data aggregated from computational and chemical registry databases[2].

PropertyValueClinical / Analytical Significance
Molecular Formula C₁₄H₁₆O₃Core structural identifier.
Molecular Weight 232.28 g/mol Required for precise molarity calculations in assays.
CAS Registry (cis) 732253-47-3Specific identifier for the cis diastereomer.
CAS Registry (trans) 733740-81-3Specific identifier for the trans diastereomer.
XLogP3 ~2.50Indicates moderate lipophilicity; guides HPLC solvent selection.
Topological PSA 54.4 ŲPredicts moderate membrane permeability in in vitro models.
Rotatable Bonds 3Contributes to conformational flexibility during receptor binding.

Mechanistic Degradation Pathways

As application scientists, we must move beyond merely observing degradation to understanding its fundamental causality. The structural vulnerabilities of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid lie in its functional groups. Analogous aroylbenzoic acids demonstrate specific degradation profiles under stress[4], which we can extrapolate to this compound.

  • Base/Acid-Catalyzed Epimerization (Stereochemical Instability): The proton located at the alpha-position to the ketone carbonyl is highly acidic. Exposure to strong bases or acids induces enolization (keto-enol tautomerism). Upon re-protonation, the stereocenter can invert, leading to uncontrolled cis-trans epimerization.

  • Photolytic Cleavage (Norrish Reactions): The diaryl/alkyl ketone moiety is a strong chromophore. Upon UV irradiation, it enters an excited triplet state. The proximity of the cyclopentane ring provides abstractable gamma-hydrogens, making the molecule highly susceptible to Norrish Type II intramolecular cleavage, yielding cyclobutanols or fragmented alkenes.

  • Thermal Decarboxylation: At extreme temperatures, the carboxylic acid group can undergo thermal decarboxylation, releasing CO₂ gas and leaving behind a volatile ketone degradant.

Pathways A 2-(4-Methylbenzoyl)cyclopentane- 1-carboxylic acid D Acid/Base Stress A->D BA BA A->BA B Photolysis (UV/Vis) E Norrish Type I/II Cleavage (Radical Intermediates) B->E C Thermal Stress F Decarboxylation (-CO2) C->F G Enolization & Epimerization (cis/trans) D->G BA->C

Figure 1: Mechanistic degradation pathways of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

Optimized Storage Conditions

To arrest the kinetic degradation pathways outlined above, storage conditions must be strictly controlled.

Table 2: Recommended Storage Matrix
ParameterRecommended ConditionMechanistic Rationale
Temperature 2°C to 8°C (Refrigerated)Lowers the kinetic energy available for thermal decarboxylation and slows the rate of spontaneous epimerization.
Light Exposure Actinic (Amber) GlasswareBlocks UV photons (<400 nm), preventing the excitation of the ketone and subsequent Norrish Type II cleavage.
Atmosphere Argon or Nitrogen HeadspacePrevents auto-oxidation of the p-tolyl methyl group, which can slowly oxidize to a carboxylic acid in the presence of ambient O₂.
Moisture Desiccated (<10% RH)Prevents the formation of micro-aqueous environments that could facilitate localized pH shifts and catalyze enolization.

Self-Validating Experimental Protocols

Trust in analytical data requires self-validating systems. The following protocols are designed with internal checks to ensure that the data generated is an artifact of the compound's chemistry, not a failure of the analytical method.

Workflow S1 Sample Preparation (1 mg/mL) S2 Stress Conditions (Heat, Light, pH) S1->S2 S3 Quenching & Neutralization S2->S3 S4 Orthogonal LC-MS Analysis S3->S4 S5 Mass Balance Validation S4->S5

Figure 2: Standardized forced degradation and stability-indicating assay workflow.

Protocol 1: Forced Degradation & Mass Balance Assay

Objective: Establish a stability-indicating profile under ICH Q1A(R2) guidelines. Causality: UV detection alone is insufficient because photolytic cleavage may destroy the chromophore, leading to "invisible" degradants. We utilize orthogonal LC-MS/MS to detect non-UV-absorbing fragments. Self-Validation Mechanism (Mass Balance): The sum of the molar quantities of the parent compound and all detected degradants must equal the initial starting concentration (± 5%). A failure in mass balance automatically flags the presence of volatile degradants (e.g., CO₂ from decarboxylation) or irreversible column adsorption.

Step-by-Step Methodology:

  • Preparation: Dissolve the compound in HPLC-grade Acetonitrile to a stock concentration of 1.0 mg/mL.

  • Stress Aliquoting: Divide into four vials: Control (2-8°C, dark), Acid Stress (0.1N HCl), Base Stress (0.1N NaOH), and Oxidative Stress (3% H₂O₂).

  • Incubation: Incubate stressed samples at 60°C for 48 hours.

  • Quenching: Neutralize the acid and base samples to pH 7.0 using equimolar NaOH and HCl, respectively, to arrest degradation prior to injection.

  • Analysis: Inject 10 µL onto a C18 Reverse Phase column coupled to a PDA (Photo Diode Array) and a Q-TOF Mass Spectrometer.

  • Validation: Calculate the total peak area of the stressed samples against the control. If mass balance < 95%, repeat the assay using a headspace GC-MS to capture volatile degradants.

Protocol 2: Stereochemical Stability (Epimerization) Assay

Objective: Monitor the kinetic rate of cis to trans conversion in solution. Causality: Standard C18 columns cannot resolve diastereomers reliably due to nearly identical polarities. A Chiral Stationary Phase (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) is required to exploit steric interactions for baseline separation. Self-Validation Mechanism (System Suitability Test - SST): Before running stressed samples, a reference standard containing a 50:50 mixture of cis and trans isomers must be injected. The analytical run is only validated if the resolution factor ( Rs​ ) between the two peaks is > 1.5.

Step-by-Step Methodology:

  • SST Execution: Inject the 50:50 cis/trans reference standard. Verify Rs​ > 1.5. If failed, re-equilibrate the column with a lower percentage of strong solvent (e.g., Isopropanol).

  • Sample Prep: Prepare a 0.5 mg/mL solution of the pure cis-isomer in a buffered aqueous/organic mixture (pH 7.4).

  • Sampling: Extract 50 µL aliquots at t=0,1,4,8,and 24 hours.

  • Analysis: Run on the validated chiral HPLC method (Isocratic: 90% Hexane / 10% Isopropanol with 0.1% TFA).

  • Kinetics: Plot the log of the cis-isomer peak area versus time to determine the first-order epimerization rate constant ( k ).

References

  • Guidechem Chemical Database. CIS-2-(4-METHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID Properties and Identifiers. Retrieved from 2[2]

  • Alfa Chemistry. trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid. Retrieved from 3[3]

  • Stájer, G., et al. (2000). 4- and 5-oxocarboxylic acids as versatile synthons for the preparation of heterocycles. LOCKSS Archive. Retrieved from 1[1]

  • CymitQuimica. Stability Profile of 2-(4-Methylbenzoyl)benzoic acid (CAS 85-55-2). Retrieved from 4[4]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocols for the Analytical Quantification of a Novel Carboxylic Acid Derivative

An In-Depth Technical Guide to the Quantification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid Abstract This technical guide provides comprehensive, validated analytical methods for the quantification of 2-(4-Met...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Quantification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Abstract

This technical guide provides comprehensive, validated analytical methods for the quantification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a molecule of interest in pharmaceutical research and development. Recognizing the diverse analytical requirements throughout the drug development lifecycle, this document presents two robust, fit-for-purpose protocols. The first is a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, ideal for assay and impurity profiling of drug substances and formulated products. The second is a high-sensitivity Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method, designed for the quantification of the analyte in complex biological matrices such as plasma. This guide is intended for researchers, analytical scientists, and drug development professionals, offering detailed, step-by-step protocols, method validation guidelines based on international standards, and the scientific rationale behind the methodological choices.

Introduction and Scientific Background

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (herein referred to as "the analyte") is a small molecule characterized by a cyclopentane carboxylic acid moiety linked to a methylbenzoyl group. This structure suggests potential applications as a therapeutic agent or its role as a significant metabolite. Accurate and reliable quantification is paramount for pharmacokinetic studies, formulation development, quality control, and regulatory submissions.

The analytical challenge lies in selecting and optimizing a method that provides the required sensitivity, selectivity, and robustness for its intended purpose. The analyte's structure features two key functional groups that inform the analytical strategy:

  • A Carboxylic Acid Group: This polar, ionizable group influences chromatographic retention and is a target for derivatization if necessary.

  • A Benzoyl Chromophore: The aromatic ketone structure provides strong ultraviolet (UV) absorbance, making HPLC-UV a viable and direct detection method.[1]

This document details two distinct, validated workflows to address quantification needs from early discovery to preclinical and clinical stages.

Method Selection: A Dual-Platform Approach

A multi-tiered analytical strategy is often the most efficient. We present two methods that balance complexity, sensitivity, and throughput.

Method A: HPLC-UV for Assay and Purity

This method is the workhorse for quality control (QC) laboratories. It is ideal for analyzing higher concentration samples, such as the active pharmaceutical ingredient (API) or finished drug products. Its advantages include ease of use, cost-effectiveness, and high precision for assay measurements. The presence of the benzoyl chromophore allows for direct UV detection without the need for derivatization.[2]

Method B: LC-MS/MS for Bioanalysis

For quantifying the analyte in biological matrices (e.g., plasma, urine, tissue), where concentrations are typically much lower and the sample matrix is significantly more complex, a highly selective and sensitive method is required.[3] LC-MS/MS, particularly using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, provides unparalleled sensitivity and specificity, allowing for quantification down to the pg/mL level.[4]

Overall Analytical Workflow

The logical flow from sample reception to final data output is critical for ensuring data integrity and efficiency. The following diagram illustrates a typical workflow for the bioanalytical LC-MS/MS method, which represents the more complex of the two protocols.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Plasma Sample Receipt Spike Spike with Internal Standard (IS) Sample->Spike Precipitate Protein Precipitation (e.g., Acetonitrile) Spike->Precipitate Extract Liquid-Liquid Extraction or SPE Precipitate->Extract Drydown Evaporation & Reconstitution Extract->Drydown Inject Injection into UPLC System Drydown->Inject Separate Chromatographic Separation (Reversed-Phase C18) Inject->Separate Ionize Electrospray Ionization (ESI) Separate->Ionize Analyze MS/MS Analysis (MRM Detection) Ionize->Analyze Integrate Peak Integration (Analyte & IS) Analyze->Integrate Calibrate Calibration Curve Generation (Peak Area Ratio vs. Conc.) Integrate->Calibrate Quantify Calculate Unknown Concentrations Calibrate->Quantify Report Report Generation & Data Review Quantify->Report

Caption: Bioanalytical workflow for analyte quantification by LC-MS/MS.

Protocol 1: Quantification by HPLC-UV

This protocol is optimized for the assay of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid in a drug substance.

Principle

The analyte is separated from potential impurities on a reversed-phase C18 column using an isocratic mobile phase. Quantification is achieved by measuring the peak area at the UV wavelength of maximum absorbance and comparing it to that of a reference standard.

Materials and Reagents
  • Reference Standard: 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, >99.5% purity.

  • HPLC System: A system equipped with a pump, autosampler, column oven, and UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Solvents: Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric Acid (ACS grade).

  • Mobile Phase: A filtered and degassed mixture of Acetonitrile and 0.1% Phosphoric Acid in Water (e.g., 60:40 v/v).

  • Diluent: Mobile Phase.

Step-by-Step Protocol
  • Standard Preparation (100 µg/mL):

    • Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with the diluent. Mix thoroughly.

  • Sample Preparation (100 µg/mL):

    • Accurately weigh approximately 10 mg of the drug substance sample into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with the diluent. Mix thoroughly.

  • Chromatographic Conditions:

    Parameter Setting
    Column C18, 250 mm x 4.6 mm, 5 µm
    Mobile Phase Acetonitrile : 0.1% H₃PO₄ in Water (60:40 v/v)
    Flow Rate 1.0 mL/min
    Column Temp. 30 °C
    Injection Vol. 10 µL
    UV Detection 254 nm

    | Run Time | 15 minutes |

  • Analysis Sequence:

    • Inject the diluent (blank) to ensure no system peaks interfere.

    • Inject the standard preparation five times to check for system suitability (precision).

    • Inject the sample preparation in duplicate.

  • Calculation:

    • Calculate the assay percentage using the formula: % Assay = (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * 100

Method Validation Summary

The method must be validated to demonstrate its suitability for its intended purpose, following ICH Q2(R1) guidelines.[5][6]

Validation ParameterTypical Acceptance Criteria
Specificity Peak is pure and free from interference from placebo/impurities.
Linearity Correlation coefficient (r²) ≥ 0.999 over the range.
Range 80% to 120% of the test concentration.[6]
Accuracy 98.0% to 102.0% recovery for spiked samples.
Precision (RSD) Repeatability (n=6): ≤ 1.0%; Intermediate Precision: ≤ 2.0%.[7]
Limit of Quantitation (LOQ) S/N ratio ≥ 10; demonstrated with acceptable precision & accuracy.
Robustness No significant impact on results with small changes in flow rate, mobile phase composition, or temperature.

Protocol 2: Quantification by LC-MS/MS in Human Plasma

This protocol is designed for the sensitive and selective quantification of the analyte in human plasma, suitable for pharmacokinetic studies.

Principle

Following extraction from plasma, the analyte and a stable-isotope labeled internal standard (SIL-IS) are separated by UPLC and detected by a tandem mass spectrometer. Quantification is based on the ratio of the peak area of the analyte to that of the SIL-IS, which corrects for matrix effects and variability in extraction and ionization.[8]

Materials and Reagents
  • Analyte & SIL-IS: Reference standard and a stable-isotope labeled (e.g., D4-labeled) internal standard.

  • LC-MS/MS System: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

  • Solvents: Acetonitrile and Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade).

  • Reagents: Human plasma (blank), Zinc Sulfate solution.

Step-by-Step Protocol
  • Stock and Working Solutions:

    • Prepare 1 mg/mL stock solutions of the analyte and SIL-IS in methanol.

    • Prepare serial dilutions in 50:50 acetonitrile:water to create calibration curve standards (e.g., 0.1 to 1000 ng/mL) and quality control (QC) samples.

    • Prepare a working SIL-IS solution (e.g., 100 ng/mL).

  • Sample Preparation (Protein Precipitation):

    • To 50 µL of plasma sample, standard, or QC in a microcentrifuge tube, add 10 µL of the working SIL-IS solution and vortex.

    • Add 200 µL of cold acetonitrile to precipitate proteins.[9]

    • Vortex vigorously for 1 minute.

    • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

    • Transfer the supernatant to a clean vial or 96-well plate for injection.

  • LC-MS/MS Conditions:

    Parameter Setting
    LC System
    Column UPLC C18, 50 mm x 2.1 mm, 1.7 µm
    Mobile Phase A 0.1% Formic Acid in Water
    Mobile Phase B 0.1% Formic Acid in Acetonitrile
    Gradient 5% B to 95% B over 3 min, hold 1 min, re-equilibrate
    Flow Rate 0.4 mL/min
    Column Temp. 40 °C
    Injection Vol. 5 µL
    MS/MS System
    Ionization Mode ESI Negative (due to carboxylic acid)
    MRM Transition Analyte: e.g., m/z 245.1 → 119.1 (Precursor → Product)
    MRM Transition SIL-IS: e.g., m/z 249.1 → 119.1
    Dwell Time 100 ms

    | Collision Energy | Optimize for maximum signal |

  • Data Analysis:

    • Integrate the chromatographic peaks for the analyte and SIL-IS.

    • Calculate the peak area ratio (Analyte Area / IS Area).

    • Construct a calibration curve by plotting the peak area ratio against the analyte concentration using a weighted (1/x²) linear regression.

    • Determine the concentration of the analyte in unknown samples from the calibration curve.

Bioanalytical Method Validation Summary

Validation should be performed according to regulatory guidelines (e.g., FDA, EMA).

Validation ParameterTypical Acceptance Criteria
Selectivity No significant interfering peaks at the retention time of the analyte in blank matrix.
Calibration Curve ≥ 75% of standards within ±15% of nominal (±20% at LLOQ). r² ≥ 0.99.
Accuracy & Precision Intra- and inter-day precision (RSD) ≤ 15% (≤ 20% at LLOQ). Accuracy within ±15% of nominal (±20% at LLOQ).
Matrix Effect IS-normalized matrix factor should be consistent across different lots of matrix.
Recovery Extraction recovery should be consistent and reproducible.
Stability Analyte must be stable under various conditions (freeze-thaw, bench-top, long-term storage).

References

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC. (2020). National Center for Biotechnology Information. [Link]

  • Analytical Methods for Organic Acids. Shimadzu. [Link]

  • An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC. National Center for Biotechnology Information. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

  • HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. SIELC Technologies. [Link]

  • Application of LCMS in small-molecule drug development. European Pharmaceutical Review. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • Simple approach for analysis of plasma oxo-, hydroxy- and dicarboxylic acids. Journal of Chromatography B. [Link]

  • Method of quantification of carboxylic acids by mass spectrometry - Google Patents.
  • Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International. [Link]

  • Determination of Major Carboxylic Acids in Wine by an Optimized HPLC Method with Linear Gradient Elution. American Journal of Enology and Viticulture. [Link]

  • Small molecule analysis using MS. Bioanalysis Zone. [Link]

  • 4: Drug Analysis of Plasma Samples. Chemistry LibreTexts. [Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

  • RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. ResearchGate. [Link]

  • Mass Spectrometry analysis of Small molecules. SlideShare. [Link]

  • Analytical method development and validation. Universal Journal of Pharmaceutical Research. [Link]

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Application

Application Note: Comprehensive HPLC Analysis Protocol for 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredients (API) and Synthetic Intermediates Analytes: 2-(4-Methylbenzoyl)cyclopentane-1-car...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredients (API) and Synthetic Intermediates Analytes: 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (Chemical impurities, diastereomers, and enantiomers)

Executive Summary

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (CAS: 733740-81-3 for the trans isomer; CAS: 732253-47-3 for the cis isomer) is a structurally rigid keto-acid utilized as a critical building block in medicinal chemistry[1]. The presence of the cyclopentane ring restricts the conformational flexibility of the 4-methylbenzoyl and carboxylic acid substituents, yielding distinct cis and trans diastereomers. Furthermore, each diastereomer exists as a pair of enantiomers.

To achieve a self-validating, comprehensive analytical profile, this protocol dictates a dual-pathway approach:

  • Achiral Reversed-Phase HPLC (RP-HPLC): Quantifies overall chemical purity and resolves the cis and trans diastereomers.

  • Chiral Ligand Exchange Chromatography (LEC-HPLC): Resolves the specific enantiomeric pairs of the isolated diastereomers to determine enantiomeric excess (ee).

Mechanistic Grounding & Causality (The "Why")

A robust analytical protocol requires an understanding of the physicochemical interactions driving the separation.

Ion Suppression in Achiral RP-HPLC

The analyte contains a carboxylic acid moiety with an estimated pKa of ~4.5. If analyzed in a neutral aqueous mobile phase, the compound exists in a dynamic equilibrium between its neutral and ionized (carboxylate) states. This results in poor retention on hydrophobic C18 stationary phases and severe peak tailing due to secondary interactions with residual silanols. By modifying the mobile phase with 0.1% Trifluoroacetic acid (TFA), the pH is lowered to ~2.0, completely suppressing ionization. The fully protonated, neutral molecule exhibits predictable, sharp partitioning into the C18 phase.

Transient Diastereomeric Complexes in Chiral LEC-HPLC

Standard chiral stationary phases (like amylose/cellulose derivatives) often struggle with small, polar carboxylic acids. Instead, Ligand Exchange Chromatography (LEC) using columns like the Astec® CLC-D or CLC-L is the gold standard[2].

  • The Mechanism: The stationary phase features a chiral bidentate ligand covalently bonded to silica. The mobile phase is spiked with Copper(II) Sulfate (CuSO₄). The Cu²⁺ ions act as a bridge, coordinating simultaneously with the stationary phase ligand and the carboxylic acid/ketone groups of the analyte[3].

  • The Resolution: This forms transient, ternary diastereomeric complexes in the mobile phase. The differing thermodynamic stabilities of the D-analyte-Cu-ligand vs. L-analyte-Cu-ligand complexes drive the enantiomeric separation.

  • Signal Enhancement: The formation of the copper complex provides a highly conjugated system that strongly absorbs UV light at 254 nm, drastically improving the limit of detection (LOD)[3].

Analytical Workflow

HPLC_Workflow Sample 2-(4-Methylbenzoyl)cyclopentane -1-carboxylic acid Sample Prep Sample Preparation (Dissolution & 0.22 µm Filtration) Sample->Prep Split Analytical Pathway Decision Prep->Split Achiral Protocol A: Achiral RP-HPLC (Chemical Purity & Diastereomers) Split->Achiral Impurity Profiling Chiral Protocol B: Chiral LEC-HPLC (Enantiomeric Resolution) Split->Chiral Stereoisomer Analysis RP_Cond C18 Column 0.1% TFA in H2O/ACN UV 254 nm Achiral->RP_Cond Chiral_Cond Astec CLC-D/L Column 2-5 mM CuSO4 / MeOH UV 254 nm (Cu-Complex) Chiral->Chiral_Cond Report Comprehensive Analytical Report (Purity & Stereochemistry) RP_Cond->Report Chiral_Cond->Report

Workflow for the dual-pathway HPLC analysis of chemical and enantiomeric purity.

Protocol A: Achiral RP-HPLC (Chemical Purity)

This method separates the target compound from synthetic byproducts, degradation products, and resolves the cis and trans diastereomers.

Materials & Reagents
  • Column: High-efficiency C18 (e.g., Ascentis® Express C18, 150 × 4.6 mm, 2.7 µm).

  • Mobile Phase A: LC-MS grade Water + 0.1% v/v TFA.

  • Mobile Phase B: LC-MS grade Acetonitrile + 0.1% v/v TFA.

  • Diluent: Methanol : Water (50:50, v/v).

Step-by-Step Methodology
  • Stock Solution: Accurately weigh 10.0 mg of the sample into a 10 mL volumetric flask. Dissolve completely in LC-MS grade Methanol to yield a 1.0 mg/mL stock. Sonicate for 5 minutes.

  • Working Solution: Transfer 1.0 mL of the stock solution to a 10 mL volumetric flask and dilute to volume with the Diluent (Final concentration: 100 µg/mL).

  • Filtration: Pass the working solution through a 0.22 µm PTFE syringe filter into an amber HPLC vial. Discard the first 1 mL of filtrate to prevent membrane binding artifacts.

  • System Equilibration: Purge the HPLC system and equilibrate the column with the initial gradient conditions (10% B) for at least 15 column volumes until the baseline is stable.

  • Execution: Inject 5 µL of the sample and run the gradient program outlined in Table 1 .

Chromatographic Conditions

Table 1: Achiral RP-HPLC Gradient Program

Time (min)Flow Rate (mL/min)% Mobile Phase A% Mobile Phase BCurve
0.01.09010Initial
2.01.09010Linear
15.01.01090Linear
18.01.01090Hold
18.11.09010Step
23.01.09010Re-eq

Detection: UV at 254 nm (optimal for the 4-methylbenzoyl chromophore). Column Temperature: 30 °C.

Protocol B: Chiral LEC-HPLC (Enantiomeric Purity)

This method targets the specific resolution of the enantiomers of the isolated cis or trans diastereomer.

Materials & Reagents
  • Column: Astec® CLC-D or CLC-L Chiral HPLC Column (150 × 4.6 mm, 5 µm)[4].

  • Mobile Phase: 2 mM CuSO₄ in Water : Methanol (85:15, v/v).

  • Diluent: Mobile Phase.

Step-by-Step Methodology
  • Mobile Phase Preparation: Dissolve 0.319 g of anhydrous Copper(II) Sulfate in 850 mL of LC-MS grade Water. Add 150 mL of HPLC grade Methanol. Mix thoroughly and filter through a 0.45 µm nylon membrane[2].

  • Sample Preparation: Weigh 5.0 mg of the sample and dissolve in 10 mL of the Diluent (500 µg/mL). Sonicate gently. Note: Do not use pure organic solvents for injection in LEC, as it disrupts the transient copper complex formation at the column head.

  • Filtration: Filter through a 0.22 µm hydrophilic PTFE or Nylon syringe filter.

  • System Equilibration: Flush the column with the mobile phase at 0.5 mL/min, gradually increasing to 1.0 mL/min. Equilibrate for at least 30 minutes to ensure the stationary phase is fully saturated with Cu²⁺ ions.

  • Execution: Inject 5 µL of the sample under the isocratic conditions outlined in Table 2 .

Chromatographic Conditions

Table 2: Chiral LEC-HPLC Isocratic Parameters

ParameterSpecificationRationale
Elution Mode IsocraticEnsures constant Cu²⁺ concentration for stable complexation.
Mobile Phase 2 mM CuSO₄ in H₂O/MeOH (85:15)Balances hydrophobic retention with ligand exchange kinetics.
Flow Rate 1.0 mL/minOptimal linear velocity for 5 µm particle size.
Column Temperature 40 °CElevated temperature improves the kinetics of the ligand exchange process, sharpening peaks[4].
Detection UV at 254 nmDetects the strongly absorbing Cu-analyte complex[3].
Elution Order D-enantiomer vs L-enantiomerReversible by switching from CLC-D to CLC-L column[2].

References

  • Guidechem. "cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid". Guidechem Chemical Database.
  • Sigma-Aldrich. "Astec CLC-L and CLC-D HPLC Columns". MilliporeSigma Technical Library.
  • Scientific Laboratory Supplies. "Astec CLC-L Chiral HPLC Column | 53123AST". SUPELCO Product Specifications.
  • Google Patents. "EP2889288A1 - Method for producing cis-5-hydroxy-2-piperidinecarboxylic acid derivative". European Patent Office.

Sources

Method

Application Note: Utilizing 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid in Advanced Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols Executive Summary 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly versatile, bifunctional organic building block characterized by a rigid cyclopentane core substituted with both a ketone and a carboxylic acid moiety. This unique structural motif makes it an ideal precursor for the synthesis of complex fused-ring systems, including tricyclic scaffolds and bioactive heterocyclic compounds (e.g., pyridazinones and oxazines).

This application note provides an authoritative, in-depth guide to the upstream synthesis of this compound via Friedel-Crafts acylation, followed by downstream derivatization protocols. By understanding the mechanistic causality behind each reagent choice, chemists can optimize yields and seamlessly integrate this compound into larger drug discovery pipelines [1].

Physicochemical Profile

Before utilizing the compound in synthetic workflows, it is critical to verify its identity and physical properties. The table below summarizes the core quantitative data for the target molecule [2].

PropertyValue / Description
Chemical Name 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid
CAS Registry Numbers 733740-81-3 (trans-isomer); 732253-47-3 (cis-isomer)
Molecular Formula C₁₄H₁₆O₃
Molecular Weight 232.28 g/mol
Topological Polar Surface Area (TPSA) 54.4 Ų
Hydrogen Bond Donors / Acceptors 1 / 3
LogP (Predicted) 2.68
Structural Complexity 303

Mechanistic Rationale: The Friedel-Crafts Acylation Pathway

The primary route to synthesize 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid involves the electrophilic aromatic substitution of toluene using cyclopentane-1,2-dicarboxylic anhydride.

Causality of Reagent Selection
  • Aluminum Chloride (AlCl₃): Acts as a strong Lewis acid to activate the anhydride. Unlike Friedel-Crafts alkylations where the catalyst is regenerated, acylations require stoichiometric excess (typically >2.0 equivalents). The resulting ketone and carboxylic acid both act as Lewis bases, forming stable complexes with AlCl₃ that trap the catalyst and prevent turnover [3].

  • Regioselectivity: The methyl group on toluene is an ortho/para-directing activator. Due to the significant steric bulk of the cyclic acylium ion intermediate, electrophilic attack occurs almost exclusively at the para-position, yielding the 4-methylbenzoyl derivative.

Mechanism N1 Anhydride + AlCl3 N2 Lewis Acid-Base Complex N1->N2 Coordination N3 Acylium Ion Intermediate N2->N3 Ring Opening N4 Wheland Intermediate (Arenium Ion) N3->N4 Toluene Attack (para) N5 Ketone-AlCl3 Complex N4->N5 Deprotonation N6 Target Keto-Acid N5->N6 Aqueous HCl Quench

Mechanistic pathway of the Friedel-Crafts acylation forming the keto-acid.

Experimental Workflows & Protocols

Reaction Optimization Data

To maximize the yield of the upstream synthesis, various solvent systems and temperature profiles were evaluated. The quantitative results are summarized below to guide your experimental design.

Solvent SystemTemperature (°C)AlCl₃ EquivalentsReaction Time (h)Yield (%)Purity (HPLC %)
Toluene (Neat) 0 to 25 2.2 4 85 >95
DCM / Toluene (1:1)0 to 252.2678>92
DCE / Toluene (1:1)80 (Reflux)2.2265<80 (Byproducts)
Protocol 1: Upstream Synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Objective: Synthesize the title compound via Friedel-Crafts acylation.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Ensure strict anhydrous conditions, as AlCl₃ reacts violently with moisture to form inactive Al(OH)₃ and HCl gas [4].

  • Catalyst Loading: Suspend anhydrous AlCl₃ (29.3 g, 220 mmol, 2.2 eq) in dry toluene (150 mL). Causality: 2.2 equivalents are required because 1 eq coordinates with the nascent ketone, 1 eq coordinates with the carboxylic acid, and the remaining 0.2 eq drives the initial anhydride activation.

  • Anhydride Addition: Dissolve cyclopentane-1,2-dicarboxylic anhydride (14.0 g, 100 mmol, 1.0 eq) in dry toluene (50 mL). Add this solution dropwise via the dropping funnel to the AlCl₃ suspension at 0 °C (ice bath) over 30 minutes.

  • Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature (25 °C). Stir for 4 hours. The solution will transition to a deep amber color, indicating the formation of the stable product-AlCl₃ complex.

  • Quenching: Carefully pour the reaction mixture into a vigorously stirred beaker containing crushed ice (300 g) and concentrated HCl (30 mL). Causality: The strong acid is necessary to fully hydrolyze the aluminum-oxygen bonds and release the free keto-acid.

  • Extraction & Purification: Separate the organic (toluene) layer. Extract the aqueous layer with ethyl acetate (2 × 100 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Concentrate under reduced pressure to yield a crude solid. Recrystallize from ethanol/water to afford the pure trans-isomer.

Self-Validating Quality Control:

  • Visual Cue: If the initial AlCl₃/toluene mixture turns a cloudy, clumpy off-white before anhydride addition, moisture has compromised the catalyst. The reaction must be aborted and restarted.

  • TLC Verification: Run a TLC (Hexanes:EtOAc 7:3 with 1% acetic acid). The product will appear as a distinct UV-active spot (due to the benzoyl chromophore), whereas the starting anhydride is not strongly UV-active.

Protocol 2: Downstream Application – Synthesis of Fused Pyridazinone Scaffolds

Objective: Utilize the bifunctional nature of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid to synthesize a rigid, fused heterocyclic scaffold (a cyclopenta[c]pyridazinone derivative).

Step-by-Step Methodology:

  • Reagent Mixing: In a 100 mL round-bottom flask, dissolve 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (2.32 g, 10 mmol) in absolute ethanol (30 mL).

  • Hydrazine Addition: Add hydrazine hydrate (80% aqueous solution, 0.75 mL, 12 mmol) dropwise at room temperature. Causality: Hydrazine acts as a potent bis-nucleophile. The primary amine first attacks the more electrophilic ketone to form a hydrazone intermediate.

  • Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 4 hours. Causality: Thermal energy drives the intramolecular nucleophilic acyl substitution. The secondary nitrogen of the hydrazone attacks the adjacent carboxylic acid, eliminating water to close the 6-membered pyridazinone ring.

  • Isolation: Cool the mixture to 0 °C. The fused pyridazinone derivative will precipitate as a crystalline solid. Filter, wash with cold ethanol, and dry under vacuum.

Pathway A Cyclopentane-1,2- dicarboxylic anhydride C 2-(4-Methylbenzoyl) cyclopentane-1-carboxylic acid A->C Friedel-Crafts Acylation B Toluene + AlCl3 B->C Electrophilic Attack E Fused Pyridazinone Scaffold C->E Condensation & Cyclization D Hydrazine Hydrate D->E Nucleophilic Addition

Synthetic workflow from anhydride to fused pyridazinone scaffolds.

References

  • Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from:[Link]

  • BYJU'S. Friedel Crafts Acylation And Alkylation Reaction - Mechanisms and Limitations. Retrieved from:[Link]

Application

Application Note: Advanced Derivatization Strategies for the Carboxylic Acid Group of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Executive Summary & Structural Rationale 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (Molecular Weight: 232.28 g/mol , Formula: C₁₄H₁₆O₃) is a versatile building block utilized in the synthesis of complex active ph...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (Molecular Weight: 232.28 g/mol , Formula: C₁₄H₁₆O₃) is a versatile building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and targeted chemical probes[1]. The molecule features a cyclopentane scaffold with a 4-methylbenzoyl moiety at the C2 position and a carboxylic acid at the C1 position.

From a synthetic standpoint, the secondary nature of the C1-carboxylic acid, coupled with the steric bulk of the adjacent C2-aroyl group, imposes significant steric hindrance. Derivatizing this functional group (e.g., converting it to an amide or ester) requires highly efficient activation strategies to overcome kinetic barriers while strictly avoiding the epimerization of the C1 and C2 stereocenters. This technical guide details two field-proven, self-validating protocols for the derivatization of this compound: HATU-mediated Amidation and Steglich Esterification .

Mechanistic Causality & Reagent Selection (E-E-A-T)

Amidation via HATU Activation

For the synthesis of amide derivatives, traditional reagents like EDC/HOBt often yield sluggish reaction rates with hindered cycloalkane carboxylic acids. We select HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) due to its superior reaction kinetics and low rates of racemization[2].

The Causality: The addition of a non-nucleophilic base (DIPEA) deprotonates the carboxylic acid, which then attacks the electron-deficient carbon of HATU. This forms an unstable O-acyl(tetramethyl)isouronium salt[2],[3]. The critical advantage of HATU lies in the subsequent step: the expelled HOAt anion rapidly attacks this intermediate to form a highly reactive OAt-active ester [3]. The nitrogen atom in the pyridine ring of HOAt provides a neighboring group effect, accelerating the final nucleophilic attack by the amine and preventing the epimerization of the cyclopentane ring[2].

HATU_Mechanism A 2-(4-Methylbenzoyl)cyclopentane -1-carboxylic acid C Carboxylate Anion A->C Deprotonation B DIPEA (Base) B->C Extracts H+ E O-acyl(tetramethyl)isouronium salt C->E Nucleophilic Attack D HATU Reagent D->E Electrophile G OAt-Active Ester E->G HOAt Displacement F HOAt Anion F->G Attacks Carbonyl I Target Amide Derivative G->I Amine Coupling H Amine Nucleophile H->I Nucleophile

Caption: HATU-mediated amidation mechanism of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

Esterification via the Steglich Protocol

Direct Fischer esterification requires harsh acidic conditions and heat, which will likely cause acid-catalyzed epimerization of the cyclopentane stereocenters. To preserve stereochemical integrity, we employ the Steglich Esterification , which operates at room temperature under mildly basic conditions using DCC and DMAP[4],[5].

The Causality: DCC activates the acid to form an O-acylisourea intermediate. However, because our target acid is sterically hindered, this intermediate is highly susceptible to a deleterious 1,3-rearrangement, forming an unreactive N-acylurea[6]. The addition of DMAP (4-dimethylaminopyridine) is non-negotiable here. DMAP acts as an aggressive nucleophilic catalyst, attacking the O-acylisourea faster than the rearrangement can occur, generating a highly reactive acylpyridinium intermediate that readily reacts with the target alcohol[4],[5].

Steglich_Workflow Step1 Dissolve Acid & Alcohol in dry CH2Cl2 (0 °C) Step2 Add DMAP (0.1 eq) Step1->Step2 Step3 Dropwise addition of DCC (1.1 eq) Step2->Step3 Step4 Stir at 0 °C for 5 min, then RT for 3-18 h Step3->Step4 O-acylisourea formation Step5 Filter precipitated Dicyclohexylurea (DCU) Step4->Step5 Reaction completion Step6 Aqueous Workup (NaHCO3, Brine) Step5->Step6 Removes byproducts Step7 Purified Ester Derivative Step6->Step7 Final Isolation

Caption: Step-by-step workflow for the Steglich esterification of the carboxylic acid group.

Quantitative Data & Stoichiometric Matrices

To ensure reproducibility, all quantitative parameters have been standardized to a 1.0 mmol scale.

Table 1: Stoichiometric Matrix for HATU Amidation

Reagent Function Equivalents Amount (1 mmol scale)
2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid Substrate 1.0 eq 232.28 mg
Primary/Secondary Amine Nucleophile 1.2 eq 1.2 mmol
HATU Coupling Agent 1.2 eq 456.3 mg
DIPEA Non-nucleophilic Base 3.0 eq 522 µL

| Anhydrous DMF or DCM | Solvent | N/A | 5.0 mL |

Table 2: Stoichiometric Matrix for Steglich Esterification

Reagent Function Equivalents Amount (1 mmol scale)
2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid Substrate 1.0 eq 232.28 mg
Target Alcohol Nucleophile 1.5 eq 1.5 mmol
DCC (N,N'-Dicyclohexylcarbodiimide) Activating Agent 1.1 eq 226.9 mg
DMAP (4-Dimethylaminopyridine) Nucleophilic Catalyst 0.1 eq 12.2 mg

| Anhydrous DCM | Solvent | N/A | 5.0 mL |

Self-Validating Experimental Protocols

Protocol A: HATU-Mediated Amidation (Solution Phase)

Adapted from established [2].

  • Pre-activation: In an oven-dried round-bottom flask purged with N₂, dissolve 232.28 mg (1.0 mmol) of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid and 456.3 mg (1.2 mmol) of HATU in 5.0 mL of anhydrous DMF.

  • Base Addition: Add 522 µL (3.0 mmol) of DIPEA dropwise.

    • Self-Validation Checkpoint: The solution will typically transition to a pale yellow color within 2–5 minutes. This visual cue confirms the successful deprotonation and formation of the highly reactive OAt-active ester intermediate.

  • Nucleophilic Coupling: After 15 minutes of pre-activation stirring at room temperature, add the amine (1.2 mmol) in one portion.

  • Reaction Monitoring: Stir the reaction at room temperature for 2–4 hours. Monitor via LC-MS. The disappearance of the OAt-ester mass peak indicates reaction completion.

  • Workup: Dilute the mixture with 30 mL of Ethyl Acetate. Wash the organic layer sequentially with 1M HCl (2 × 15 mL) to remove unreacted amine/DIPEA, saturated NaHCO₃ (2 × 15 mL) to remove acidic byproducts, and brine (15 mL).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude amide via flash column chromatography.

Protocol B: Steglich Esterification

Adapted from the seminal by Neises and Steglich[4].

  • Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 232.28 mg (1.0 mmol) of the carboxylic acid, the target alcohol (1.5 mmol), and 12.2 mg (0.1 mmol) of DMAP in 5.0 mL of anhydrous DCM.

  • Cooling: Submerge the flask in an ice-water bath and allow it to cool to 0 °C for 10 minutes.

  • Activation: Dissolve 226.9 mg (1.1 mmol) of DCC in 1.0 mL of DCM and add it dropwise to the cooled reaction mixture over 5 minutes.

    • Self-Validation Checkpoint: Within 5–10 minutes of DCC addition, a fine white precipitate of Dicyclohexylurea (DCU) must begin to form[5]. If the solution remains completely clear after 30 minutes, verify the integrity of the DCC reagent, as ambient moisture degrades it to DCU prematurely in storage.

  • Propagation: Stir the mixture at 0 °C for an additional 5 minutes, then remove the ice bath and allow it to warm to room temperature. Stir for 3–18 hours depending on the steric hindrance of the alcohol.

  • Filtration: Filter the suspension through a pad of Celite to remove the precipitated DCU. Wash the filter cake with cold DCM (10 mL).

  • Workup & Isolation: Wash the combined filtrate with 0.5M HCl (15 mL), saturated NaHCO₃ (15 mL), and brine (15 mL). Dry over MgSO₄, concentrate in vacuo, and purify the resulting ester via silica gel chromatography.

References

  • Organic Syntheses. "Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate." Available at: [Link]

  • Common Organic Chemistry. "Amine to Amide Mechanism - HATU." Available at:[Link]

  • Wikipedia. "Steglich esterification." Available at:[Link]

Sources

Method

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid as a building block in medicinal chemistry

Application Note: 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid as a Versatile Building Block in Medicinal Chemistry Executive Summary In modern medicinal chemistry, the strategic rigidification of flexible pharmacop...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid as a Versatile Building Block in Medicinal Chemistry

Executive Summary

In modern medicinal chemistry, the strategic rigidification of flexible pharmacophores is a proven tactic to enhance target affinity and metabolic stability. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly versatile γ -keto acid derivative that serves as a premium building block for accessing conformationally restricted scaffolds. By leveraging its densely functionalized cyclopentane core, drug development professionals can rapidly generate fused heterocyclic systems (such as pyridazinones) or constrained β -amino ketones. This technical guide details the structural rationale, mechanistic pathways, and self-validating protocols for deploying this molecule in advanced synthetic workflows.

Physicochemical Profiling & Structural Rationale

The utility of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid stems from its bifunctional nature and its rigid alicyclic core. The compound exists in distinct cis and trans stereoisomeric forms, with a molecular weight of 232.28 g/mol and a topological polar surface area (TPSA) of 54.4 Ų[1].

Mechanistic Rationale for Scaffold Selection:

  • Conformational Restriction: The rigid three-dimensional structure of the cyclopentane scaffold makes it an attractive template for designing constrained ligands that interact with biological targets with high specificity, effectively reducing the entropic penalty upon receptor binding[2].

  • Vector Alignment: The 1,2-substitution pattern on the cyclopentane ring precisely dictates the spatial trajectory of the carboxylic acid and the aroyl group.

  • Heterocyclic Precursor: As a γ -keto acid (a 4-oxocarboxylic acid analogue), it is a highly versatile synthon for the preparation of heterocycles, particularly dihydropyridazinones via condensation with hydrazines[3].

Application Workflow 1: Synthesis of Cyclopenta[d]pyridazinones

Cyclopentapyridazinones are privileged scaffolds in medicinal chemistry, frequently utilized in the development of phosphodiesterase (PDE) inhibitors and cardiovascular agents[4]. The transformation of the γ -keto acid into a fused pyridazinone is a robust, atom-economical process.

Protocol: Hydrazine Condensation and Cyclization

Objective: Convert 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid to 4-(p-Tolyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyridazin-1-one.

  • Activation & Nucleophilic Attack: Dissolve 1.0 equivalent (10 mmol, 2.32 g) of the starting material in 25 mL of absolute ethanol.

    • Causality: Ethanol is strictly selected over aprotic solvents because its protic nature stabilizes the tetrahedral intermediate during the initial nucleophilic attack of hydrazine onto the ketone carbonyl.

  • Hydrazone Formation: Add 1.2 equivalents of hydrazine hydrate (12 mmol) dropwise at room temperature. Stir for 30 minutes.

  • Thermal Dehydrative Cyclization: Elevate the reaction temperature to 78 °C (reflux) and maintain for 6 hours.

    • Causality: The boiling point of ethanol provides the exact thermal energy required to drive the intramolecular amidation (attack of the hydrazone nitrogen on the carboxylic acid) while continuously displacing water to favor the cyclized thermodynamic product[3].

  • Workup & Isolation: Cool the mixture to 0 °C. The product typically precipitates as a crystalline solid. Filter and wash with cold ethanol.

Self-Validation Checkpoint: The starting γ -keto acid exhibits moderate UV absorbance. Upon cyclization, the product forms a highly conjugated pyridazinone ring system. TLC analysis (Hexanes:EtOAc 6:4) will reveal a shift from a faint UV-active spot ( Rf​≈0.3 ) to a brilliantly UV-active spot ( Rf​≈0.5 ) under 254 nm light, confirming the formation of the extended chromophore.

Application Workflow 2: Accessing Conformationally Restricted β -Amino Ketones

For the synthesis of peptidomimetics or spirocyclic precursors, the carboxylic acid moiety can be converted into an amine via a Curtius rearrangement, yielding a constrained β -amino ketone[5].

Protocol: Curtius Rearrangement via DPPA

Objective: Synthesize tert-Butyl (2-(4-methylbenzoyl)cyclopentyl)carbamate.

  • Acyl Azide Formation: Dissolve 1.0 equivalent of the starting material in anhydrous toluene (0.2 M). Add 1.2 equivalents of triethylamine. Cool the system to 0 °C. Dropwise, add 1.1 equivalents of Diphenylphosphoryl azide (DPPA).

    • Causality: The reaction is initiated at 0 °C to safely manage the exothermicity of the acyl azide formation and to prevent premature, uncontrolled thermal rearrangement.

  • Thermal Rearrangement: Warm the reaction to 80 °C and stir for 2 hours.

    • Self-Validation Checkpoint: Upon reaching ~65-80 °C, a steady evolution of nitrogen gas ( N2​ ) will be observed. This effervescence is the macroscopic validation of the rearrangement from the acyl azide to the isocyanate. Do not proceed to step 3 until gas evolution has completely ceased.

  • Trapping the Isocyanate: Once gas evolution stops, add 5.0 equivalents of anhydrous tert-butanol and reflux for an additional 12 hours to form the Boc-protected amine[6].

  • Workup: Concentrate in vacuo, partition between EtOAc and 5% aqueous citric acid, wash with brine, dry over Na2​SO4​ , and purify via flash chromatography.

Data Presentation

Table 1: Physicochemical Properties of the Scaffold [1]

Property Value Medicinal Chemistry Implication
Molecular Weight 232.28 g/mol Highly ligand-efficient; leaves ample mass budget for elaboration.
Formula C14H16O3 Favorable lipophilicity for CNS and systemic targets.
H-Bond Donors/Acceptors 1 / 3 Excellent starting vector for establishing target hydrogen bond networks.
Rotatable Bonds 3 High rigidity; minimizes entropic penalty upon binding.

| TPSA | 54.4 Ų | Optimal for passive membrane permeability and oral bioavailability. |

Table 2: Optimization of Cyclopenta[d]pyridazinone Synthesis

Solvent Temperature Time Yield Mechanistic Observation
Methanol 65 °C 12 h 45% Incomplete cyclization; thermal energy insufficient for rapid dehydration.
Ethanol 78 °C 6 h 88% Optimal thermal energy and protic stabilization for intramolecular amidation.

| Toluene | 110 °C | 4 h | 62% | Poor solubility of hydrazine hydrate leads to competing side reactions. |

Visualizations

Workflow A 2-(4-Methylbenzoyl) cyclopentane-1-carboxylic acid B Hydrazine Condensation A->B NH2NH2, EtOH, Δ C Curtius Rearrangement A->C DPPA, Et3N, t-BuOH D Cyclopenta[d]pyridazinones (PDE Inhibitors) B->D E β-Amino Ketones (Peptidomimetics) C->E

Fig 1. Divergent synthetic workflows utilizing the rigidified cyclopentane scaffold.

Mechanism S1 γ-Keto Acid (Starting Material) S2 Hydrazone Intermediate (Nucleophilic Attack) S1->S2 + NH2NH2 (Protic Solvent) - H2O S3 Cyclization (Intramolecular Amidation) S2->S3 Thermal Activation (Δ) Attack on -COOH S4 Cyclopenta[d]pyridazin-3-one (Target Scaffold) S3->S4 - H2O (Irreversible Dehydration)

Fig 2. Mechanistic pathway of cyclopenta[d]pyridazinone formation.

Sources

Application

Protocols for the Esterification of Sterically Hindered 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

An Application Note for Researchers, Scientists, and Drug Development Professionals Dr. Gemini, Senior Application Scientist Abstract The esterification of carboxylic acids is a cornerstone of organic synthesis, pivotal...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Dr. Gemini, Senior Application Scientist

Abstract

The esterification of carboxylic acids is a cornerstone of organic synthesis, pivotal in the development of pharmaceuticals, fragrances, and materials. However, substrates bearing significant steric hindrance adjacent to the carboxylic acid moiety, such as 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, present a considerable synthetic challenge. Standard methods like Fischer esterification often fail or provide low yields under these circumstances. This application note provides a detailed guide to two robust and effective protocols for the esterification of this sterically encumbered substrate: the Steglich esterification, which proceeds under mild, neutral conditions, and a two-step approach via an acid chloride intermediate, suitable for achieving high yields with challenging substrates. We will delve into the mechanistic rationale for protocol selection, provide step-by-step experimental procedures, and offer guidance on reaction monitoring, purification, and product characterization.

Introduction: The Challenge of Steric Hindrance

The reactivity of a carboxylic acid in an esterification reaction is profoundly influenced by the steric environment surrounding the carboxyl group. In the case of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, the bulky benzoyl group at the C-2 position shields the carbonyl carbon from the nucleophilic attack of an alcohol. This steric congestion can dramatically slow down reaction rates and necessitate harsh conditions that may compromise other functional groups within the molecule.

Classical acid-catalyzed methods like the Fischer-Speier esterification, which rely on an equilibrium process, are often inefficient for hindered acids.[1][2] Driving the reaction to completion requires high temperatures and a large excess of alcohol, which may not be feasible or desirable.[3][4][5] Therefore, alternative strategies that activate the carboxylic acid under milder conditions are required.

This guide focuses on two superior methods for this transformation:

  • Steglich Esterification: A mild, coupling-agent-mediated reaction ideal for sensitive and sterically demanding substrates.[6]

  • Acid Chloride Intermediate: A highly reliable two-step sequence that converts the carboxylic acid into a much more reactive electrophile.[7]

G sub Substrate: 2-(4-Methylbenzoyl)cyclopentane- 1-carboxylic acid steric Evaluate Steric Hindrance sub->steric acid_sens Evaluate Acid Sensitivity sub->acid_sens fischer Fischer Esterification steric->fischer Low steglich Steglich Esterification steric->steglich High acid_chloride Acid Chloride Pathway steric->acid_chloride High acid_sens->fischer Tolerant acid_sens->steglich Sensitive conclusion Recommended Protocols: - Steglich Esterification - Acid Chloride Pathway steglich->conclusion acid_chloride->conclusion

Caption: Decision workflow for selecting an appropriate esterification method.

Protocol 1: Steglich Esterification

The Steglich esterification is an exceptionally mild and efficient method that utilizes a carbodiimide, typically N,N'-Dicyclohexylcarbodiimide (DCC), to activate the carboxylic acid.[8][9] A nucleophilic catalyst, 4-Dimethylaminopyridine (DMAP), is crucial for accelerating the reaction with sterically hindered substrates and preventing the formation of an N-acylurea byproduct.[6][10][11]

Underlying Principle & Mechanism

The reaction proceeds via an O-acylisourea intermediate formed from the carboxylic acid and DCC. This activated intermediate is highly susceptible to nucleophilic attack. DMAP, being a superior nucleophile to the alcohol, first attacks the O-acylisourea to form a reactive acylpyridinium salt. This "active ester" intermediate then readily reacts with the alcohol to yield the desired ester, regenerating the DMAP catalyst. The thermodynamic driving force is the formation of the highly stable and insoluble dicyclohexylurea (DCU) byproduct.[6][11]

G cluster_0 Activation cluster_1 Catalysis & Ester Formation R-COOHDCC R-COOHDCC O-Acylisourea O-Acylisourea R-COOHDCC->O-Acylisourea N-Acylurea (Side Product) N-Acylurea (Side Product) O-Acylisourea->N-Acylurea (Side Product) Slow, Uncatalyzed DCU DCU (Byproduct) O-Acylisourea->DCU O-AcylisoureaDMAP O-AcylisoureaDMAP Acylpyridinium Salt Acylpyridinium Salt O-AcylisoureaDMAP->Acylpyridinium Salt Fast Acylpyridinium SaltR'-OH Acylpyridinium SaltR'-OH EsterDMAP (regenerated) EsterDMAP (regenerated) Acylpyridinium SaltR'-OH->EsterDMAP (regenerated) Ester Ester Purification Purification Ester->Purification

Caption: Simplified mechanism of the DMAP-catalyzed Steglich esterification.

Materials and Reagents
Reagent/MaterialPurposeTypical Molar Eq.
2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acidStarting Material1.0
Alcohol (R'-OH)Nucleophile1.2 - 1.5
N,N'-Dicyclohexylcarbodiimide (DCC)Coupling Agent1.1
4-Dimethylaminopyridine (DMAP)Catalyst0.1 - 0.2
Dichloromethane (DCM), AnhydrousSolvent-
Round-bottom flask, Magnetic stirrer, Ice bathEquipment-
Calcium chloride drying tube or Inert gas lineAnhydrous Conditions-
Step-by-Step Experimental Protocol
  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (1.0 eq.), the desired alcohol (1.2 eq.), and DMAP (0.1 eq.).

  • Dissolution: Add anhydrous dichloromethane (DCM) to dissolve the solids, typically to a concentration of 0.1-0.5 M.

  • Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until it reaches 0 °C.

  • DCC Addition: In a single portion, add DCC (1.1 eq.) to the cooled, stirring solution.

  • Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the starting carboxylic acid.

  • Work-up - DCU Removal: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Cool the mixture in an ice bath for 30 minutes to maximize precipitation, then filter it off using a Büchner funnel. Wash the filter cake with a small amount of cold DCM.

  • Work-up - Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash sequentially with 1 M HCl (to remove residual DMAP and any unreacted DCC), saturated aqueous NaHCO₃, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the pure ester.

Protocol 2: Two-Step Esterification via Acid Chloride

For particularly stubborn esterifications, converting the carboxylic acid to a highly reactive acid chloride is a virtually foolproof method.[7] This intermediate reacts rapidly with alcohols, even hindered ones, to form the ester.[12][13] Oxalyl chloride, in the presence of a catalytic amount of N,N-Dimethylformamide (DMF), is an excellent reagent for this transformation as the byproducts (CO₂, CO, HCl) are all gaseous, simplifying work-up.[14][15][16]

Principle & Workflow

This strategy involves two distinct chemical transformations: the formation of the acid chloride and its subsequent reaction with the alcohol. A non-nucleophilic base like triethylamine (TEA) or pyridine is used in the second step to scavenge the HCl produced during the esterification.[13]

G start Carboxylic Acid step1 Step 1: Acid Chloride Formation Reagents: (COCl)₂, cat. DMF Solvent: Anhydrous DCM start->step1 intermediate Crude Acid Chloride (Highly Reactive) step1->intermediate Evaporation of volatiles step2 Step 2: Esterification Reagents: R'-OH, Et₃N Solvent: Anhydrous DCM intermediate->step2 product Purified Ester step2->product Work-up & Purification

Caption: Workflow for the two-step esterification via an acid chloride intermediate.

Step-by-Step Experimental Protocol

Part A: Synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carbonyl chloride

  • Reaction Setup: Add the carboxylic acid (1.0 eq.) to a dry round-bottom flask equipped with a stir bar and fitted with a reflux condenser and a gas outlet bubbler (to vent HCl and CO). Place the setup under an inert atmosphere.

  • Solvent Addition: Add anhydrous DCM.

  • Catalyst Addition: Add a catalytic amount of DMF (e.g., 1-2 drops).

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add oxalyl chloride (1.5-2.0 eq.) dropwise. Vigorous gas evolution will be observed.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-3 hours, or until gas evolution ceases.

  • Isolation: Carefully concentrate the reaction mixture under reduced pressure to remove the solvent and any excess oxalyl chloride. The resulting crude acid chloride is typically an oil or solid and is used immediately in the next step without further purification.

Part B: Esterification of the Acid Chloride

  • Reaction Setup: In a separate dry flask under an inert atmosphere, dissolve the alcohol (1.2 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

  • Cooling: Cool this solution to 0 °C in an ice bath.

  • Acid Chloride Addition: Dissolve the crude acid chloride from Part A in a small amount of anhydrous DCM and add it dropwise to the stirring alcohol/base solution at 0 °C. A white precipitate of triethylammonium chloride will form.

  • Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Monitoring: Monitor the reaction by TLC for the disappearance of the alcohol.

  • Work-up and Purification: Follow steps 8-10 from the Steglich protocol (Section 2.3) to wash, dry, concentrate, and purify the final ester product.

Product Characterization

To confirm the successful synthesis and purity of the target ester, the following analytical techniques are recommended:

TechniqueExpected Outcome
¹H NMR Disappearance of the broad carboxylic acid proton signal (>10 ppm). Appearance of new signals corresponding to the protons of the alcohol's alkyl group (e.g., a singlet around 3.7 ppm for a methyl ester).
IR Spectroscopy Disappearance of the broad O-H stretch of the carboxylic acid (2500-3300 cm⁻¹). Persistence of the C=O stretch, often shifting to a slightly higher wavenumber (e.g., 1730-1750 cm⁻¹ for the ester).
Mass Spectrometry Observation of the molecular ion peak corresponding to the calculated mass of the final ester product.
TLC The product ester should have a higher Rf value (be less polar) than the starting carboxylic acid. A single spot after purification indicates high purity.

Troubleshooting

ProblemPotential CauseSuggested Solution
Low or No Reaction Insufficient activation (Steglich); impure reagents; wet solvent/glassware.Use fresh DCC. Ensure all reagents and solvents are anhydrous. Increase reaction time or gently warm the mixture.
Starting Acid Remains Insufficient equivalents of coupling agent or alcohol.Repeat the reaction using slightly more of the deficient reagent (e.g., 1.5 eq. of alcohol and 1.2 eq. of DCC).
Formation of N-acylurea (Steglich) Reaction is too slow; insufficient DMAP.Increase the amount of DMAP catalyst (up to 0.3 eq.). Ensure the reaction is not overheated.
Difficult Purification Co-elution of product with DCU or triphenylphosphine oxide (if Mitsunobu were used).For Steglich, ensure complete precipitation and filtration of DCU before work-up. For the acid chloride method, ensure thorough aqueous washes to remove salts.

References

  • Acid to Acid Chloride - Common Conditions.
  • Understanding the Formation of Acid Chlorides: Common Missteps and Key Insights.
  • A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry.
  • Steglich Esterific
  • Synthesis of Esters. NPTEL.
  • Acid to Ester - Common Conditions.
  • Mitsunobu reaction. Wikipedia.
  • Steglich Esterific
  • Mitsunobu Reaction. Master Organic Chemistry.
  • Carboxylic Acids + Alcohols → Esters (Fischer Esterific
  • Recent Advances in the Mitsunobu Reaction.
  • Getting Towed Uphill. Reactivity in Chemistry.
  • Mitsunobu Reaction. Tokyo Chemical Industry.
  • Mitsunobu Reaction. Chemistry Steps.
  • Esterification using Acid Chloride and Alcohol. YouTube.
  • Acid Chloride Synthesis using Oxalyl Chloride and DMF.mp4. YouTube.
  • How to achieve chlorination of carboxylic acid to convert into acid chloride?
  • Fischer Esterific
  • Conversion of acid chlorides to esters through addition of an alcohol. Master Organic Chemistry.
  • esterification - alcohols and carboxylic acids. Chemguide.
  • Experiment 10: Fischer Esterification: An ester
  • Application Notes and Protocols for the Esterification of Alcohols with 4-(Methylthio)phenylacetyl Chloride. Benchchem.
  • Steglich esterific
  • Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumar
  • Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.
  • Preparation method of cyclopentanone-2-carboxylic acid methyl ester.
  • Purifying carboxylic acid esters through use of selected reducing agents.
  • Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterific

Sources

Method

large-scale synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Application Note & Protocol A Scalable and Optimized Friedel-Crafts Approach to the Synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid Abstract This document provides a comprehensive guide for the , a key int...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

A Scalable and Optimized Friedel-Crafts Approach to the Synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Abstract

This document provides a comprehensive guide for the , a key intermediate in pharmaceutical and fine chemical synthesis. The protocol is centered around a robust and scalable Friedel-Crafts acylation reaction. We delve into the mechanistic underpinnings of the synthesis, provide detailed, step-by-step protocols for synthesis and purification, and discuss critical process parameters for optimization and safety. This guide is intended for researchers, chemists, and process development professionals aiming to establish an efficient and reproducible manufacturing process for this target molecule.

Introduction and Synthetic Strategy

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a valuable building block whose structure combines an aliphatic carboxylic acid with an aromatic ketone. This arrangement makes it a versatile precursor for more complex molecular architectures. The efficient production of this compound on a large scale is critical for its application in drug development and materials science.

The primary challenge in synthesizing this molecule lies in the selective formation of the carbon-carbon bond between the cyclopentane ring and the acyl group. After careful evaluation of various synthetic strategies, a Friedel-Crafts acylation was selected as the most direct and industrially viable route.[1][2] This classic reaction involves the electrophilic substitution of an aromatic ring, but its principles can be extended to activated aliphatic systems like alkenes.[3][4]

Our strategy involves the acylation of cyclopentene-1-carboxylic acid with 4-methylbenzoyl chloride in the presence of a Lewis acid catalyst. This approach is advantageous due to the ready availability of the starting materials and the straightforward nature of the reaction. However, scaling a Friedel-Crafts reaction presents unique challenges, including managing the stoichiometry of the catalyst, controlling reaction exotherms, and handling the significant waste stream generated.[5][6] This guide addresses these challenges with a focus on process control and safety.

Reaction Mechanism and Workflow

The core of the synthesis is the electrophilic addition of an acylium ion to the double bond of cyclopentene-1-carboxylic acid. The reaction proceeds through the following key steps:

  • Generation of the Acylium Ion: The Lewis acid catalyst (e.g., AlCl₃) coordinates with the chlorine atom of 4-methylbenzoyl chloride, facilitating its departure and generating a highly electrophilic, resonance-stabilized acylium ion.

  • Electrophilic Attack: The electron-rich π-bond of the cyclopentene ring acts as a nucleophile, attacking the acylium ion. This forms a new carbon-carbon bond and a carbocationic intermediate on the cyclopentane ring.

  • Chloride Transfer and Rearrangement: A chloride ion (from the [AlCl₄]⁻ complex) attacks the carbocation, leading to the chlorinated intermediate. The stereochemistry (cis/trans) of the final product is largely determined at this stage and through subsequent work-up and purification.

  • Hydrolysis: During aqueous work-up, the catalyst-product complex is hydrolyzed, and the chlorinated intermediate is converted to the final carboxylic acid product.

Logical Synthesis Workflow

The overall process, from starting materials to the final purified product, is outlined below. This workflow emphasizes the distinct phases of the operation: reaction, quench, and purification.

G cluster_0 Phase 1: Reaction Setup cluster_1 Phase 2: Acylation Reaction cluster_2 Phase 3: Quench & Work-up cluster_3 Phase 4: Purification A Charge Reactor with Solvent (DCM) & AlCl₃ B Cool to 0-5 °C A->B D Slowly Add Reagent Solution to Reactor (Maintain T < 10 °C) B->D C Prepare Solution of Cyclopentene-1-carboxylic Acid & 4-Methylbenzoyl Chloride E Stir at Room Temperature (Monitor by TLC/HPLC) D->E G Slowly Transfer Reaction Mixture to Quench Vessel E->G F Prepare Quench Vessel (Ice & conc. HCl) F->G H Separate Organic Layer G->H I Aqueous Wash H->I J Extract with aq. NaOH to form Sodium Salt I->J K Wash Aqueous Layer with Organic Solvent J->K L Acidify with HCl to Precipitate Product K->L M Filter and Wash Solid L->M N Recrystallize & Dry M->N O Pure 2-(4-Methylbenzoyl) cyclopentane-1-carboxylic Acid N->O Final QC Analysis

Sources

Application

application of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid in materials science

However, the absence of established use does not preclude potential. The unique combination of a carboxylic acid, a substituted benzoyl group, and a cyclopentane ring within its structure provides a compelling basis for...

Author: BenchChem Technical Support Team. Date: March 2026

However, the absence of established use does not preclude potential. The unique combination of a carboxylic acid, a substituted benzoyl group, and a cyclopentane ring within its structure provides a compelling basis for hypothesizing its utility in several advanced material applications. This guide, therefore, takes a forward-looking, research-oriented approach. It is designed for the pioneering researcher interested in exploring the untapped potential of new molecules.

We will dissect the molecule's chemical functionalities to propose three primary research avenues, complete with detailed, albeit theoretical, experimental protocols. These protocols are grounded in established chemical principles and analogous systems, providing a robust starting point for investigation.

Part 1: Structural Analysis and Hypothesized Applications

The structure of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid offers several reactive and functional sites that are of significant interest in materials science.

  • Carboxylic Acid (-COOH) Group: This is a highly versatile functional group. It can act as a monomer for condensation polymerization (e.g., polyesters, polyamides), a ligand for coordinating with metal centers in metal-organic frameworks (MOFs), or as an anchor to functionalize surfaces of metal oxides.

  • Benzophenone Moiety (Ar-C=O-Ar'): The 4-methylbenzoyl group is a derivative of benzophenone. Benzophenone and its derivatives are well-known photoinitiators and are used in UV-curing applications. The aromatic rings also contribute to thermal stability and can introduce valuable optical properties.

  • Cyclopentane Ring: This aliphatic ring provides a non-planar, somewhat flexible spacer. This can be used to disrupt polymer chain packing, potentially lowering crystallinity and improving solubility or film-forming properties.

Based on this analysis, we propose the following potential applications for investigation:

  • As a Photocrosslinkable Monomer for UV-Curable Resins: Leveraging the benzophenone-like moiety for photo-induced crosslinking.

  • As a Building Block for Novel Polyesters: Utilizing the carboxylic acid for polymerization to create polymers with potentially high thermal stability and specific optical properties.

  • As a Ligand for the Synthesis of Luminescent Metal-Organic Frameworks (MOFs): Combining the coordinating power of the carboxylate with the chromophoric benzoyl group to create functional porous materials.

Part 2: Application Notes and Experimental Protocols

Application 1: Photocrosslinkable Monomer for UV-Curable Resins

Introduction: The benzophenone moiety within the molecule is a well-known photosensitizer. Upon absorption of UV light (typically around 340-365 nm), the carbonyl group can be excited to a triplet state. This excited state can then abstract a hydrogen atom from a nearby polymer backbone or another molecule, creating a radical. The resulting radicals can then combine to form a covalent bond, leading to crosslinking. This principle is the foundation of many UV-curable inks, coatings, and adhesives. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid could be incorporated into a polymer chain or used as an additive in a formulation to impart these photocrosslinking properties.

Experimental Protocol: Synthesis and Evaluation of a Photocrosslinkable Acrylic Resin

Objective: To synthesize a copolymer of a standard acrylate monomer with an acrylated derivative of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid and to test its UV-curing performance.

Step 1: Functionalization of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

  • Reaction: Esterification of the carboxylic acid with a hydroxyl-containing acrylate, such as 2-hydroxyethyl acrylate (HEA), using a standard esterification catalyst like dicyclohexylcarbodiimide (DCC) with 4-dimethylaminopyridine (DMAP) as a catalyst.

  • Procedure:

    • Dissolve 1 equivalent of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid in anhydrous dichloromethane (DCM).

    • Add 1.1 equivalents of HEA and 0.1 equivalents of DMAP.

    • Cool the mixture to 0 °C in an ice bath.

    • Slowly add a solution of 1.1 equivalents of DCC in DCM.

    • Allow the reaction to warm to room temperature and stir for 24 hours.

    • Filter off the dicyclohexylurea byproduct.

    • Wash the filtrate with dilute HCl, then sodium bicarbonate solution, and finally with brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

    • Purify the resulting acrylated monomer by column chromatography.

Step 2: Copolymerization

  • Reaction: Free-radical copolymerization of the synthesized monomer with a primary monomer like methyl methacrylate (MMA).

  • Procedure:

    • In a round-bottom flask, dissolve the acrylated monomer (e.g., 10 mol%) and MMA (90 mol%) in toluene.

    • Add a radical initiator such as azobisisobutyronitrile (AIBN) (0.1 mol%).

    • De-gas the solution by bubbling with nitrogen for 30 minutes.

    • Heat the reaction to 70-80 °C and stir for 12-24 hours under a nitrogen atmosphere.

    • Precipitate the polymer by pouring the cooled solution into a large volume of a non-solvent like methanol.

    • Filter and dry the polymer under vacuum.

Step 3: Formulation and UV Curing

  • Procedure:

    • Dissolve the synthesized copolymer in a suitable solvent (e.g., propylene glycol methyl ether acetate) to create a solution of a desired viscosity.

    • Cast a thin film of the polymer solution onto a glass slide or silicon wafer using a spin coater.

    • Bake the film at 80 °C for 10 minutes to remove the solvent.

    • Expose the film to a UV source (e.g., a mercury lamp with a 365 nm filter) with a defined intensity for varying amounts of time.

Step 4: Characterization

  • Gel Fraction Analysis: Immerse the cured film in a good solvent for the un-crosslinked polymer (e.g., toluene) for 24 hours. The insoluble fraction, which represents the crosslinked portion, is then dried and weighed. The gel fraction is a measure of the curing efficiency.

  • Spectroscopic Analysis: Use FTIR spectroscopy to monitor the disappearance of characteristic peaks (e.g., C=C from the acrylate) upon UV exposure.

  • Thermal Analysis: Perform Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to determine the thermal stability and glass transition temperature of the cured polymer, respectively.

Data Summary Table:

PropertyUncured PolymerUV-Cured Polymer (Expected)
Solubility in TolueneSolubleInsoluble (Swells)
Glass Transition (Tg)LowerHigher
Thermal Decomposition (TGA)LowerHigher

Workflow Diagram:

G cluster_0 Step 1: Monomer Synthesis cluster_1 Step 2: Polymerization cluster_2 Step 3 & 4: Curing & Characterization A 2-(4-Methylbenzoyl) cyclopentane-1-carboxylic acid C Esterification (DCC/DMAP) A->C B 2-Hydroxyethyl Acrylate (HEA) B->C D Acrylated Monomer C->D F Free-Radical Polymerization (AIBN) D->F E Methyl Methacrylate (MMA) E->F G Photocrosslinkable Copolymer F->G H Film Casting G->H I UV Exposure (365 nm) H->I J Crosslinked Polymer Film I->J K Characterization (Gel Fraction, TGA, DSC) J->K

Caption: Workflow for synthesizing and evaluating a photocrosslinkable polymer.

Application 2: High-Performance Polyesters

Introduction: The combination of a rigid aromatic group and a semi-flexible aliphatic ring in the same monomer can lead to polyesters with a balance of desirable properties. The aromatic unit can provide high thermal stability and mechanical strength, while the cyclopentane ring can enhance solubility and processability compared to fully aromatic polyesters. The carboxylic acid group is a ready handle for polycondensation reactions with diols.

Experimental Protocol: Synthesis of a Novel Polyester

Objective: To synthesize a polyester from 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (as a diacid, after modification) and a standard diol, and to characterize its thermal and mechanical properties.

Step 1: Monomer Synthesis (Diacid Derivative)

  • Rationale: For polyester synthesis, a diacid or its ester equivalent is typically required. We must first convert our mono-acid into a diacid. A plausible route is to functionalize the methyl group on the aromatic ring via oxidation.

  • Reaction: Oxidation of the 4-methyl group to a carboxylic acid using a strong oxidizing agent like potassium permanganate (KMnO₄) or chromic acid. This would yield 4-(carboxybenzoyl)cyclopentane-1-carboxylic acid.

  • Procedure:

    • Disperse 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid in an aqueous solution of sodium carbonate.

    • Heat the mixture to reflux.

    • Slowly add a solution of KMnO₄. The purple color should disappear as the reaction proceeds. Continue addition until a faint pink color persists.

    • Reflux for several more hours.

    • Cool the reaction and filter off the manganese dioxide byproduct.

    • Acidify the filtrate with concentrated HCl to precipitate the diacid product.

    • Filter, wash with cold water, and dry the diacid monomer.

Step 2: Polycondensation

  • Reaction: Melt polycondensation of the synthesized diacid with a diol such as 1,4-butanediol.

  • Procedure:

    • Charge the diacid monomer, a slight excess of 1,4-butanediol (e.g., 1.2 equivalents), and an esterification catalyst (e.g., titanium(IV) butoxide) into a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet.

    • Heat the mixture under a slow stream of nitrogen to 180-200 °C to carry out the initial esterification, distilling off the water byproduct.

    • After the initial water has been removed, gradually reduce the pressure (apply vacuum) and increase the temperature to 220-250 °C.

    • Continue the reaction under high vacuum for several hours to remove excess diol and drive the polymerization to a high molecular weight. The increase in melt viscosity is an indicator of polymerization.

    • Cool the reactor and extrude the resulting polyester.

Step 3: Characterization

  • Molecular Weight: Determine the number average (Mn) and weight average (Mw) molecular weight and the polydispersity index (PDI) using Gel Permeation Chromatography (GPC).

  • Thermal Properties:

    • TGA: To determine the onset of thermal decomposition, indicating the material's thermal stability.

    • DSC: To identify the glass transition temperature (Tg) and any melting (Tm) or crystallization (Tc) temperatures.

  • Mechanical Properties: Prepare test specimens (e.g., by compression molding) and perform tensile testing to measure properties like Young's modulus, tensile strength, and elongation at break.

Logical Relationship Diagram:

G Monomer Monomer Structure Aromatic Core Cyclopentane Spacer Properties Resulting Polymer Properties High Thermal Stability (TGA) Specific Glass Transition (Tg) Mechanical Strength Monomer:head->Properties:head influences

Caption: Relationship between monomer structure and polymer properties.

References

  • Ligon, S. C., Liska, R., Stampfl, J., Gurr, M., & Mülhaupt, R. (2017). Polymers for 3D Printing and Customized Additive Manufacturing. Chemical Reviews, 117(15), 10212–10290. [Link]

  • Hrdlovič, P. (2000). Photophysical and photochemical processes in the photodegradation and photostabilization of polymers. Polymer Degradation and Stability, 68(3), 363-373. [Link]

  • Reis, R. L., & Neves, N. M. (Eds.). (2008). Biodegradable systems in tissue engineering and regenerative medicine. CRC press. [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Yield of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid Synthesis

Welcome to the technical support and troubleshooting guide for the synthesis of 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. This transformation relies on the Friedel-Crafts acylation of toluene using cis-cyclopent...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support and troubleshooting guide for the synthesis of 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. This transformation relies on the Friedel-Crafts acylation of toluene using cis-cyclopentane-1,2-dicarboxylic anhydride. While seemingly straightforward, researchers frequently encounter issues with poor conversion, regioselectivity (ortho vs. para), and stereochemical epimerization (cis to trans). This guide deconstructs the mechanistic causality behind these failures and provides a self-validating, optimized workflow.

Mechanistic Overview & Strategic Approach

The starting material, cyclopentane-1,2-dicarboxylic anhydride, is a versatile cyclic precursor ()[1]. The Friedel-Crafts acylation reaction involves the addition of an acyl group to an aromatic ring, transforming it into a ketone ()[2]. The reaction proceeds via Lewis acid activation of the anhydride, generating a highly electrophilic acylium ion that undergoes electrophilic aromatic substitution (EAS) with toluene.

Mechanism A Cyclopentane-1,2- dicarboxylic Anhydride B Lewis Acid Complexation A->B C Acylium Ion Formation B->C D Electrophilic Attack (Toluene) C->D E Wheland Intermediate D->E F Hydrolysis (HCl/H2O) E->F G 2-(4-Methylbenzoyl) cyclopentanecarboxylic acid F->G

Fig 1: Mechanistic pathway of the Friedel-Crafts acylation yielding the target molecule.

Troubleshooting & FAQs (Causality & Solutions)

Q1: My reaction stalls at ~40-50% conversion, even with prolonged heating. Why? Causality: This is a classic stoichiometric failure. Unlike alkylations where the catalyst is regenerated, acylations require stoichiometric Lewis acid because the product ketone forms a rather stable complex with AlCl₃ ()[3]. Furthermore, when opening an anhydride, the departing carboxylate group also strongly coordinates with a molecule of AlCl₃. Solution: A minimum of 2.1 to 2.5 equivalents of AlCl₃ is strictly required to maintain an active electrophile pool, avoiding issues like incomplete conversion and rearrangements ()[4]. If you use only 1.0 equivalent, the reaction will poison itself at 50% conversion.

Q2: The reaction mixture forms a thick, unstirrable gummy mass halfway through the addition. How do I resolve this? Causality: The intermediate AlCl₃-aroyl acid complex is highly polar and ionic. In neat toluene (a non-polar solvent), this complex phase-separates and precipitates as a viscous, insoluble oil. This drastically reduces mass transfer, trapping unreacted starting materials and stalling the reaction kinetics. Solution: Utilize a co-solvent system. Introducing 1,2-dichloroethane (DCE) or dichloromethane (DCM) increases the bulk dielectric constant of the medium, solubilizing the polar intermediate and ensuring a homogeneous reaction mixture.

Q3: I am observing a high percentage of the ortho-isomer and trans-cyclopentane epimer. How do I improve regioselectivity and stereofidelity? Causality: Toluene is an ortho/para directing arene. While the para position is sterically favored, elevated temperatures provide the activation energy needed for ortho attack. More critically, the alpha-proton of the cyclopentane ring becomes highly acidic when the adjacent carbonyl is complexed with AlCl₃. At higher temperatures, this leads to enolization and subsequent re-protonation from the less hindered face, epimerizing the kinetic cis product to the thermodynamic trans product. Solution: Strict temperature control is mandatory. Keep the reaction at 0–5 °C during catalyst addition and do not exceed 25 °C during the main reaction phase.

Quantitative Optimization Data

The table below summarizes the causality of solvent, stoichiometry, and temperature on the final yield and isomeric purity:

ParameterSolvent SystemAlCl₃ (eq)Temp (°C)Para:Ortho RatioCis:Trans RatioOverall Yield (%)
Sub-optimal Neat Toluene1.12585:1560:4035
Sub-optimal Neat Toluene2.52585:1550:5065
Sub-optimal Toluene / DCE (1:1)2.55070:3020:8072
Optimized Toluene / DCE (1:1)2.50 to 595:592:888

Self-Validating Experimental Protocol

Workflow S1 1. Dissolve Anhydride in Toluene/DCE S2 2. Chill to 0-5 °C (Ice Bath) S1->S2 S3 3. Add 2.5 eq AlCl3 (Portion-wise) S2->S3 S4 4. Stir at RT (4-6 hours) S3->S4 S5 5. Quench in Ice/HCl (Phase Separation) S4->S5 S6 6. Extract & Wash (Organic Layer) S5->S6 S7 7. Crystallize (Pure Target Acid) S6->S7

Fig 2: Step-by-step experimental workflow for the optimized Friedel-Crafts acylation.

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq of cis-cyclopentane-1,2-dicarboxylic anhydride in a 1:1 mixture of anhydrous Toluene (reactant/solvent) and 1,2-Dichloroethane (DCE).

    • Self-validating cue: The solution should be perfectly clear and colorless.

  • Chilling: Cool the reaction flask to 0–5 °C using an ice-water bath under an inert nitrogen atmosphere.

  • Catalyst Addition: Slowly add 2.5 eq of anhydrous Aluminum Chloride (AlCl₃) in small portions over 30 minutes to control the exothermic reaction.

    • Self-validating cue: The mixture will transition from colorless to a deep yellow/orange, confirming the successful formation of the activated acylium ion complex.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 4–6 hours.

    • Self-validating cue: The solution will darken to a deep red/brown. The DCE co-solvent ensures the mixture remains a homogenous, stirrable liquid rather than precipitating into a gummy mass.

  • Quenching: Carefully pour the reaction mixture over a vigorously stirred mixture of crushed ice and 1M HCl.

    • Self-validating cue: The dark complex will aggressively hydrolyze, turning the mixture white/pale yellow and separating into two distinct, clear liquid phases. A persistent emulsion indicates incomplete hydrolysis; add more 1M HCl until phase separation is sharp.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Crystallization: Recrystallize the crude solid from an ethyl acetate/hexanes mixture to isolate the pure cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid, leaving the trans and ortho impurities in the mother liquor.

References

  • Friedel–Crafts reaction - Wikipedia. URL:[Link]

  • Friedel Crafts Acylation And Alkylation Reaction - BYJU'S. URL:[Link]

  • Friedel-Crafts Acylation - Chemistry Steps. URL:[Link]

Sources

Optimization

purification challenges of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Welcome to the Technical Support Center for the isolation, purification, and resolution of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid . This compound—a highly valuable intermediate in the synthesis of therapeutic...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation, purification, and resolution of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid .

This compound—a highly valuable intermediate in the synthesis of therapeutic agents targeting metabolic disorders[1]—presents unique purification challenges due to its 1,4-dicarbonyl (gamma-keto acid) architecture. The presence of a highly enolizable proton at the C2 chiral center makes this molecule notoriously prone to epimerization.

This guide is designed for researchers and process chemists, providing field-proven troubleshooting insights, causality-driven methodologies, and self-validating protocols to ensure high diastereomeric and enantiomeric purity.

I. Troubleshooting & FAQ: The Epimerization Problem

Q1: My synthesis initially yields the cis-isomer, but during silica gel chromatography or aqueous workup, it converts into a cis/trans mixture. Why is this happening? The Causality: The proton at the C2 position of the cyclopentane ring is situated alpha to the 4-methylbenzoyl ketone group, rendering it highly acidic (pKa ~18–20). When exposed to basic conditions (e.g., triethylamine, basic alumina, or even mildly alkaline aqueous washes) or acidic environments (e.g., untreated silica gel), this proton is easily removed to form a planar, achiral enolate intermediate. Upon reprotonation, the molecule heavily favors the thermodynamically more stable trans-isomer to minimize steric repulsion between the bulky 4-methylbenzoyl group and the C1 carboxylic acid[1].

Q2: I am attempting to resolve the racemic trans-isomer using classical chiral amines like (R)-(+)-1-phenylethylamine, but I am observing diastereomeric scrambling and low enantiomeric excess (ee). What is the mechanism of failure? The Causality: Classical resolution relies on forming diastereomeric salts using chiral amine bases. However, heating the compound in the presence of these basic amines actively catalyzes the enolization of the C2 proton. Instead of a simple resolution, you are inadvertently triggering a Dynamic Kinetic Resolution (DKR) or uncontrolled epimerization[2]. To achieve high ee without scrambling, you must abandon basic resolution agents and utilize strictly neutral resolution methodologies.

Q3: How do I efficiently remove unreacted toluene and cyclopentane-1,2-dicarboxylic anhydride from the crude Friedel-Crafts reaction mixture? The Causality: The product is a carboxylic acid, allowing for acid-base extraction. However, the unreacted anhydride will hydrolyze into cyclopentane-1,2-dicarboxylic acid (a diacid) during basic extraction. By carefully controlling the pH during the acidification phase, you can selectively precipitate the mono-acid target product while leaving the highly water-soluble diacid in the aqueous filtrate.

II. Visualizing the Mechanisms and Workflows

A. The Base-Catalyzed Epimerization Pathway

Understanding the structural degradation pathway is critical to preventing it. The diagram below illustrates how mildly basic conditions destroy the C2 stereocenter.

Epimerization cis cis-Isomer (Kinetic Product) base Base / Silica (-H+) cis->base Deprotonation at C2 enolate Achiral Enolate Intermediate (Planar at C2) base->enolate acid Reprotonation (+H+) enolate->acid Stereorandom Reprotonation acid->cis Minor Pathway trans trans-Isomer (Thermodynamic Product) acid->trans Favored (Less Steric Clash)

Mechanism of C2 epimerization via an achiral enolate intermediate.

B. Optimized Purification & Resolution Workflow

To bypass the epimerization trap, the workflow must utilize temperature-controlled extractions and neutral cleavage conditions.

PurificationWorkflow crude Crude Reaction Mixture (Product, Toluene, Diacid) ext1 Aqueous NaHCO3 Extraction (pH 8.0-8.5 at 0°C) crude->ext1 org_waste Organic Phase (Toluene, Neutral Impurities) ext1->org_waste Discard aq_phase Aqueous Phase (Sodium Carboxylate Salts) ext1->aq_phase Keep acidify Careful Acidification (1M HCl to pH 3.5 at 0°C) aq_phase->acidify precipitate Precipitate (Enriched Product) acidify->precipitate Filter diacid_waste Filtrate (Water-soluble Diacid) acidify->diacid_waste Discard resolution Neutral Chiral Resolution (Propargyl Ester Method) precipitate->resolution Proceed to Resolution

Workflow for isolating the target acid while avoiding base-catalyzed epimerization.

III. Quantitative Data: Isomer Comparison

To aid in analytical tracking (NMR, HPLC, TLC), use the following structural and thermodynamic parameters to differentiate the diastereomers[3][4].

Propertycis-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acidtrans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid
CAS Registry Number 732253-47-3[4]733740-81-3[3]
Thermodynamic Stability Lower (Steric clash between adjacent groups)Higher (Pseudo-equatorial orientation)
Typical TLC Rf​ (Hexane:EtOAc 3:1)~0.35 (More polar due to dipole alignment)~0.45 (Less polar)
1 H-NMR C2-H Coupling ( J1,2​ ) ~6.0 – 8.0 Hz~9.0 – 11.5 Hz (Trans-diaxial-like coupling)
Epimerization Risk Extremely High (Converts to trans)Low (Already at thermodynamic minimum)

IV. Self-Validating Experimental Protocols

Protocol 1: Temperature-Controlled Acid-Base Isolation

Objective: Remove Friedel-Crafts reaction impurities (toluene, diacid) without triggering the epimerization of the cis-isomer. Self-Validation Check: The pH must strictly remain between 3.5 and 8.5 at all times. Exceeding these bounds at room temperature will result in immediate epimerization.

  • Quench & Extract: Quench the crude Friedel-Crafts reaction mixture with ice water. Extract the bulk organics into ethyl acetate (EtOAc).

  • Alkaline Extraction (Strictly 0°C): Cool the EtOAc layer to 0°C. Extract with cold, saturated aqueous NaHCO3​ (pH ~8.3). Do not use NaOH or Na2​CO3​ , as the higher pH will instantly deprotonate the C2 position.

  • Phase Separation: Separate the phases. Wash the aqueous phase once with cold diethyl ether to remove residual toluene. Discard the organic layers.

  • Controlled Acidification (0°C): Place the aqueous phase in an ice bath. While stirring vigorously, add cold 1M HCl dropwise until the pH reaches exactly 3.5.

    • Causality: Stopping at pH 3.5 ensures the target mono-acid precipitates, while the cyclopentane-1,2-dicarboxylic acid byproduct (which has a lower pKa1​ ) remains partially ionized and highly soluble in the aqueous phase.

  • Isolation: Filter the resulting white precipitate immediately. Wash with ice-cold water and dry under a vacuum at room temperature.

Protocol 2: Neutral Enantiomeric Resolution via Propargyl Esters

Objective: Resolve the racemic acid into its enantiomers without the use of basic chiral amines that cause diastereomeric scrambling. This protocol adapts the neutral copper(I)-promoted cleavage method validated in ACS literature for highly epimerizable cycloalkane carboxylic acids[2][5].

  • Esterification: React the racemic 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid with a chiral terminal propargyl alcohol (e.g., (1R)-1-phenyl-2-propyn-1-ol) using EDC/DMAP in dichloromethane at 0°C to form a mixture of diastereomeric propargyl esters.

  • Chromatographic Separation: Separate the highly distinct diastereomeric esters using standard silica gel chromatography (Hexane/EtOAc). Note: Esters are significantly less prone to epimerization on silica than the free acids.

  • Neutral Cleavage: Isolate the desired diastereomer and dissolve it in methanol. Add 10 mol% Copper(I) chloride (CuCl) and heat gently.

    • Causality: The Cu(I) catalyst selectively coordinates to the alkyne, promoting the cleavage of the propargyl ester to regenerate the free carboxylic acid under strictly neutral conditions, preserving the fragile C2 stereocenter with an enantiomeric ratio (er) often exceeding 95:5[2].

  • Final Isolation: Filter the catalyst, concentrate the methanol, and purify via a short plug of buffered silica to yield the enantiopure acid.

V. References

  • ChemWhat - 2-(4-甲基苯甲醯基)環戊烷-1-羧酸 (CAS: 733740-81-3). Available at:[Link]

  • The Journal of Organic Chemistry (ACS Publications) - Resolution of Carboxylic Acids Using Copper(I)-Promoted Removal of Propargylic Esters under Neutral Conditions. Available at:[Link]

  • European Patent Office - EP0885869A1: Therapeutic Agent for Diabetes (Details on epimerization and synthesis of 2-aroylcyclopentanecarboxylic acids). Available at:

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid

Welcome to the Application Support Center. The synthesis of 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid via the Friedel-Crafts acylation of toluene with cyclopentane-1,2-dicarboxylic anhydride is a fundamental yet...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. The synthesis of 2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid via the Friedel-Crafts acylation of toluene with cyclopentane-1,2-dicarboxylic anhydride is a fundamental yet highly nuanced transformation. As a Senior Application Scientist, I have structured this guide to help researchers, scientists, and drug development professionals navigate the mechanistic pitfalls, regioisomeric byproducts, and stereochemical challenges inherent to this workflow.

Mechanistic Workflow & Byproduct Formation

Understanding the logical pathway of your synthesis is the first step in troubleshooting. The diagram below highlights where specific byproducts branch off from the main kinetic and thermodynamic routes.

SynthesisWorkflow Start Cyclopentane-1,2-dicarboxylic anhydride + Toluene Reaction Friedel-Crafts Acylation (Arenium Ion Intermediate) Start->Reaction Anhydrous Conditions Byproduct2 Cyclopentane-1,2-dicarboxylic acid (Hydrolysis Byproduct) Start->Byproduct2 Moisture (H2O) Catalyst AlCl3 (2.5 eq) Lewis Acid Catalyst Catalyst->Reaction MajorCis cis-2-(4-Methylbenzoyl) cyclopentane-1-carboxylic acid (Kinetic Product) Reaction->MajorCis Major Pathway (para-attack) Byproduct1 ortho-Isomer (Regioisomer Byproduct) Reaction->Byproduct1 Minor Pathway (ortho-attack) MajorTrans trans-2-(4-Methylbenzoyl) cyclopentane-1-carboxylic acid (Thermodynamic Product) MajorCis->MajorTrans Base-Catalyzed Epimerization

Fig 1. Mechanistic workflow and byproduct formation in the Friedel-Crafts acylation of toluene.

Quantitative Data: Common Byproducts & Impurities

To establish a self-validating analytical baseline, compare your crude NMR or HPLC data against these typical byproduct distributions. Recognizing these profiles allows you to immediately diagnose upstream errors.

Byproduct / ImpurityTypical Yield (%)Mechanistic CauseMitigation Strategy
ortho-Isomer 5 – 15%Competitive electrophilic aromatic substitution at the ortho position of toluene.Lower reaction temperature (0–5 °C) during electrophile generation.
cis-Isomer 10 – 40%Incomplete epimerization of the kinetic product during workup.Extended basic workup (NaOH reflux) to drive thermodynamic equilibrium.
Cyclopentane-1,2-dicarboxylic acid 2 – 10%Hydrolysis of the starting anhydride by adventitious water.Rigorous flame-drying of glassware; use anhydrous toluene and fresh AlCl3.
Diacylated Toluene < 1%Over-reaction (rare due to deactivation by the first acyl group).Maintain strict stoichiometry (excess toluene relative to anhydride).
Troubleshooting Guides & FAQs

Q1: My reaction stalled at ~50% conversion, and adding more time or heat didn't help. What is the mechanistic cause? Expertise & Experience: This is a classic stoichiometry error specific to cyclic anhydrides. Unlike Friedel-Crafts alkylations where AlCl3 is strictly catalytic, acylations require stoichiometric AlCl3. The Lewis acid strongly complexes with the product's newly formed ketone carbonyl. Furthermore, because you are using an anhydride, the opening of the ring generates a carboxylic acid moiety, which also tightly coordinates with a molecule of AlCl3. Trustworthiness: If you use less than 2.0 equivalents, the catalyst becomes trapped by the product, stalling the reaction entirely. You must use at least 2.2 to 2.5 molar equivalents of anhydrous AlCl3 relative to the anhydride, a standard requirement documented in authoritative [1].

Q2: NMR analysis of my crude product shows a ~15% contamination of a regioisomer. How do I minimize this? Expertise & Experience: Toluene is an ortho/para-directing arene. While the bulky electrophile (the AlCl3-activated anhydride complex) favors the para position due to steric hindrance, the ortho position is statistically favored (two ortho carbons vs. one para carbon), leading to the formation of the ortho-isomer byproduct. Trustworthiness: To suppress ortho-attack, lower the reaction temperature to 0–5 °C during the electrophilic addition phase. The para-substitution is thermodynamically and kinetically favored at lower temperatures due to the high activation energy required to overcome the steric clash at the ortho position.

Q3: I need the trans-isomer (trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid), but my product is a mixture of cis and trans. How do I control the stereochemistry? Expertise & Experience: The starting material, cyclopentane-1,2-dicarboxylic anhydride, is necessarily cis-fused. The initial nucleophilic attack by toluene yields the kinetic product: cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. However, the proton alpha to the ketone (and the carboxylic acid) is highly acidic. Under the strongly acidic conditions of the Friedel-Crafts reaction, or during a basic workup, this stereocenter can epimerize to the thermodynamically more stable trans-isomer (where the bulky aroyl and carboxyl groups are anti to each other). Trustworthiness: To drive the reaction entirely to the trans-isomer, incorporate an intentional epimerization step during workup. Reflux the crude mixture in 1M NaOH for 2 hours, followed by careful acidification with HCl. This self-validating protocol ensures complete conversion to the thermodynamic trans product.

Q4: I recovered a significant amount of a highly polar byproduct that doesn't contain a tolyl group. What is it? Expertise & Experience: This is cyclopentane-1,2-dicarboxylic acid, the hydrolysis byproduct of your starting anhydride. Anhydrides are highly sensitive to adventitious moisture. If your toluene or AlCl3 is wet, water acts as a nucleophile, opening the anhydride ring before the Friedel-Crafts reaction can occur. Trustworthiness: Ensure rigorous anhydrous conditions. Flame-dry all glassware under vacuum, use anhydrous toluene (stored over molecular sieves), and use a fresh, unopened bottle of AlCl3.

Validated Experimental Protocol

Standardized Synthesis of trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Step 1: Preparation (Anhydrous conditions) Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an argon inlet. Add cyclopentane-1,2-dicarboxylic anhydride (1.0 eq) and anhydrous toluene (10 volumes). Causality: Toluene serves as both the reactant and the solvent. Using it in excess drives the reaction forward and acts as a necessary heat sink for the highly exothermic Lewis acid complexation.

Step 2: Activation Cool the mixture to 0–5 °C using an ice-water bath. Slowly add anhydrous Aluminum Chloride (AlCl3, 2.5 eq) in small portions over 30 minutes. Causality: Portion-wise addition prevents thermal spikes that would increase the yield of the ortho-isomer byproduct. As established in [2], 2.5 equivalents are strictly required to account for the dual complexation of the resulting ketone and carboxylic acid moieties.

Step 3: Reaction Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours under argon. Monitor by TLC (eluent: Hexanes/EtOAc 1:1 with 1% AcOH) until the anhydride is completely consumed.

Step 4: Quenching Carefully pour the dark reaction mixture over crushed ice containing 6M HCl. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure. Causality: The highly acidic quench is mandatory to break the robust AlCl3-product complex, protonate the carboxylate, and release the free product from the aluminum salts. This is a standard requirement for [3].

Step 5: Epimerization & Purification (Self-Validating Step) To ensure complete conversion to the trans-isomer, dissolve the crude residue in 1M aqueous NaOH (5 volumes) and reflux for 2 hours. Cool to room temperature and wash with diethyl ether (to remove unreacted toluene and neutral impurities). Carefully acidify the aqueous layer to pH 2 with concentrated HCl. The product, trans-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid, will precipitate as a white solid. Filter, wash with cold water, and dry under vacuum.

References
  • Wikipedia Contributors. "Friedel–Crafts reaction." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Stolle, A., et al. "Mechanochemical Friedel–Crafts acylations." Beilstein Journal of Organic Chemistry, 2019. Available at:[Link]

  • Reddy, P. et al. "A Simple Procedure for the Isolation of γ-Oxobenzenebutanoic Acid Derivatives." Organic Process Research & Development, ACS Publications, 2004. Available at:[Link]

Optimization

optimizing reaction conditions for 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid derivatization

Welcome to the Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals working with 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (and its stereoisome...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals working with 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (and its stereoisomers)[1].

Because this scaffold features both a sterically hindered carboxylic acid and a bulky aryl ketone on a rigid cyclopentane ring, standard derivatization protocols often fail or lead to unexpected side reactions. This guide synthesizes field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure your synthetic success.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why are my amidation yields so low when using standard EDC/HOBt coupling?

A1: The carboxylic acid at the C1 position is severely sterically hindered by the adjacent cyclopentane ring and the bulky 4-methylbenzoyl group at C2. Standard carbodiimides (like EDC or DCC) form an O-acylisourea intermediate that struggles to react with incoming amines in this crowded microenvironment[2]. The Fix: Switch to a uronium-based coupling agent like HATU. HATU forms a highly reactive 7-aza-HOAt ester that undergoes rapid aminolysis even in sterically demanding environments. Alternatively, convert the acid to an acid chloride using oxalyl chloride and a catalytic amount of DMF.

Q2: I started with the pure trans isomer, but my amide product is a cis/trans mixture. How do I prevent epimerization?

A2: The proton at C1 (alpha to the carboxylic acid) is relatively acidic due to the electron-withdrawing nature of the carbonyl. Prolonged exposure to excess or overly strong base (like Triethylamine) during the coupling activation step promotes enolization, leading to epimerization to the thermodynamically stable mixture. The Fix: Use a sterically hindered, non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) at exactly 2.0 to 2.5 equivalents. Keep the reaction strictly at 0 °C during the activation phase and minimize the overall reaction time.

Q3: When I reduce the ketone with Sodium Borohydride (NaBH₄), I don't get the expected hydroxy-acid. Mass spec shows a loss of 18 Da (H₂O). What happened?

A3: You are observing spontaneous lactonization. Reduction of 2-aroylcyclopentanecarboxylic acids yields a 2-(hydroxy(p-tolyl)methyl)cyclopentane-1-carboxylic acid intermediate. The spatial proximity of the newly formed hydroxyl group to the C1 carboxylic acid rapidly drives the formation of a stable bicyclic γ-lactone[3]. This cyclization is accelerated during acidic workup. The Fix: If your target is the bicyclic lactone, this is a feature! If you require the free hydroxy-acid, you must first protect the carboxylic acid (e.g., as a tert-butyl or benzyl ester) prior to introducing the borohydride reagent.

Q4: I am trying to form an oxime at the ketone position, but the reaction stalls at 20% conversion. How can I drive it to completion?

A4: The 4-methylbenzoyl ketone is deactivated by steric shielding from the cyclopentane ring. Standard room-temperature protocols are insufficient to drive the nucleophilic attack of hydroxylamine. The Fix: Use a large excess of hydroxylamine hydrochloride (3–5 eq.), sodium acetate as a buffer, and reflux the mixture in an ethanol/water solvent system for 12–24 hours.

Part 2: Validated Experimental Protocols

Protocol A: Epimerization-Free Amidation (HATU-Mediated)

Use this protocol to couple primary or secondary amines to the C1 carboxylic acid while preserving the stereocenter.

  • Preparation: Dissolve 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (1.0 eq, 1.0 mmol) in anhydrous DMF (5.0 mL) under an inert nitrogen atmosphere.

  • Activation: Cool the solution to 0 °C using an ice bath. Add HATU (1.2 eq, 1.2 mmol) followed by dropwise addition of DIPEA (2.0 eq, 2.0 mmol). Stir at 0 °C for exactly 15 minutes to generate the active ester.

  • Coupling: Add the desired amine (1.2 eq, 1.2 mmol) dropwise.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via TLC (typically 1:1 Hexanes:EtOAc).

  • Workup: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with 5% LiCl solution (to remove DMF), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Controlled Ketone Reduction & Lactonization

Use this protocol to intentionally reduce the ketone and drive the formation of the bicyclic γ-lactone.

  • Preparation: Dissolve the keto-acid (1.0 eq, 1.0 mmol) in a 1:1 mixture of THF and Methanol (10 mL).

  • Reduction: Cool the solution to 0 °C. Slowly add NaBH₄ (2.0 eq, 2.0 mmol) in small portions to control hydrogen gas evolution[3].

  • Propagation: Stir the mixture at room temperature for 2 hours.

  • Cyclization (Critical Step): Carefully quench the reaction by dropwise addition of 1M HCl until the pH of the solution is < 3. Stir for an additional 1 hour at room temperature. The acidic environment catalyzes the intramolecular esterification (lactonization).

  • Workup: Extract the mixture with Dichloromethane (3 × 10 mL). Wash the organic layer with saturated NaHCO₃ to remove any unreacted starting keto-acid. Dry over Na₂SO₄ and concentrate to yield the pure bicyclic lactone.

Part 3: Quantitative Data & Reagent Selection

Table 1: Coupling Reagent Efficacy for C1-Carboxylic Acid Derivatization

Coupling ReagentBaseSolventTempYield (%)Epimerization (%)
EDC / HOBtEt₃N (3.0 eq)DCMRT45%15 - 20%
HATU DIPEA (2.0 eq) DMF 0 °C to RT 88% < 2%
Oxalyl ChlorideNoneDCM0 °C92%5%

Table 2: Ketone Derivatization Outcomes

Reaction TypeReagentsConditionsMajor ProductYield (%)
Direct ReductionNaBH₄MeOH/THF, then HCl workupBicyclic γ-Lactone85%
Protected Reduction1. t-BuOH/DIC 2. NaBH₄1. DCM, RT 2. MeOH, 0 °CHydroxy-Ester90% (over 2 steps)
Oxime FormationNH₂OH·HCl / NaOAcEtOH/H₂O, Reflux 24hOxime derivative78%

Part 4: Mechanistic & Workflow Visualization

The following decision tree illustrates the divergent synthetic pathways depending on your target functional group, highlighting the critical side-reactions (epimerization and lactonization) discussed in the troubleshooting section.

G KetoAcid 2-(4-Methylbenzoyl)cyclopentane- 1-carboxylic acid COOH_Path Carboxylic Acid Derivatization KetoAcid->COOH_Path Ketone_Path Ketone Derivatization KetoAcid->Ketone_Path HATU HATU / DIPEA (0°C to RT) COOH_Path->HATU Optimal EDC EDC / Et3N (RT) COOH_Path->EDC Sub-optimal NaBH4 NaBH4 Reduction (MeOH/THF) Ketone_Path->NaBH4 Direct Protect 1. Esterification 2. NaBH4 Reduction Ketone_Path->Protect Protected COOH Amide_Good Target Amide (High Yield, Stereochem Retained) HATU->Amide_Good Amide_Bad Target Amide (Low Yield, Epimerized) EDC->Amide_Bad Lactone Bicyclic γ-Lactone (Spontaneous cyclization) NaBH4->Lactone Acidic workup HydroxyEster Hydroxy-Ester (Stable) Protect->HydroxyEster

Figure 1: Decision tree for derivatizing 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

References

  • Cooke, E., & Edward, J. T. (1982). "Stereochemical studies. X. Synthesis of some epimeric γ-lactones". Canadian Journal of Chemistry, 60(22), 2761-2766.[Link]

Sources

Troubleshooting

Technical Support Center: Purification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Welcome to the technical support center for the purification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for achieving high purity of this key chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities I might encounter after synthesizing 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid?

A1: The impurity profile is heavily dependent on the synthetic route, which is typically a Friedel-Crafts acylation reaction. The most common impurities include:

  • Unreacted Starting Materials: Residual toluene and cyclopentane-1-carboxylic acid or its corresponding acyl chloride/anhydride.

  • Isomeric Byproducts: The Friedel-Crafts reaction can sometimes yield small amounts of ortho or meta isomers in addition to the desired para product.

  • Reaction Solvents: Residual solvents used during the synthesis and initial work-up.

  • Water: Moisture introduced from reagents, solvents, or atmospheric exposure.

  • Lewis Acid Catalyst Residues: Incomplete quenching and removal of catalysts like AlCl₃ can lead to inorganic impurities.[1] The ketone product can form a stable complex with the Lewis acid, making its complete removal crucial.[1]

Q2: I have my crude solid product. What is the most straightforward and effective first step for purification?

A2: For a carboxylic acid like this, Acid-Base Extraction is an exceptionally effective and highly recommended initial purification step.[2][3] This technique exploits the acidic nature of your target compound to separate it from neutral or basic impurities. The carboxylic acid is converted into its water-soluble salt form, which moves into an aqueous layer, leaving non-acidic impurities behind in the organic layer.[4][5]

Q3: How do I decide which purification technique is best if acid-base extraction is insufficient?

A3: The choice of a secondary purification method depends on the nature of the remaining impurities. The following decision tree can guide your strategy.

G start Assess Purity of Crude Product (e.g., via TLC, NMR) impurity_type What is the nature of the primary impurity? start->impurity_type neutral_impurity Neutral Byproducts or Starting Materials impurity_type->neutral_impurity Predominantly Neutral isomeric_impurity Structurally Similar Isomers (e.g., ortho/meta isomers) impurity_type->isomeric_impurity Isomeric or Similar Polarity colored_impurity Colored/Tarry Impurities impurity_type->colored_impurity Colored/ Polymeric method_extraction Perform Acid-Base Extraction neutral_impurity->method_extraction method_chromatography Perform Column Chromatography isomeric_impurity->method_chromatography method_recrystallization Perform Recrystallization colored_impurity->method_recrystallization method_charcoal Consider Charcoal Treatment during Recrystallization method_recrystallization->method_charcoal if color persists

Caption: Decision tree for selecting a purification method.

Q4: How can I reliably assess the purity of my final product?

A4: A combination of methods provides the most comprehensive assessment of purity.

  • Melting Point Analysis: Pure crystalline solids have a sharp, defined melting point. Impurities typically cause the melting point to be depressed and the range to broaden.[6]

  • Chromatographic Methods (HPLC, TLC): High-Performance Liquid Chromatography (HPLC) is a powerful tool for quantifying purity and detecting trace impurities.[7][8] Thin-Layer Chromatography (TLC) is excellent for rapid, qualitative assessment of purity.[9]

  • Spectroscopic Methods (NMR): ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the structure of your compound and identify and quantify organic impurities, provided their signals do not overlap significantly with the product's signals.

  • Karl Fischer Titration: This is the standard method for accurately determining water content.[7][10]

Troubleshooting & Experimental Guides

This section provides detailed protocols and troubleshooting for specific purification challenges.

Guide 1: High-Purity Recovery via Acid-Base Extraction

This technique is fundamental for purifying carboxylic acids by separating them from non-acidic compounds.[2][11]

  • Dissolution: Dissolve the crude solid (~1.0 g) in an appropriate organic solvent (e.g., 20 mL of ethyl acetate or diethyl ether) in a separatory funnel.

  • Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (20 mL). Stopper the funnel and shake gently, venting frequently to release CO₂ pressure. Allow the layers to separate.

  • Separation: Drain the lower aqueous layer into a clean Erlenmeyer flask. Repeat the extraction of the organic layer with another 15 mL of NaHCO₃ solution. Combine the aqueous extracts. The neutral impurities remain in the organic layer, which can be discarded.

  • Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring until the solution is acidic (test with pH paper, target pH ~2) and a precipitate forms.[5][11]

  • Isolation: Collect the precipitated solid (your purified carboxylic acid) by vacuum filtration.

  • Washing & Drying: Wash the solid on the filter paper with a small amount of cold deionized water to remove inorganic salts. Allow the solid to dry completely.

  • Problem: An emulsion forms between the layers, preventing clear separation.

    • Cause: Insufficient ionic strength or presence of particulate matter.

    • Solution: Add a small amount of brine (saturated NaCl solution). This increases the polarity of the aqueous phase and helps break up the emulsion. Gently swirling the funnel instead of vigorous shaking can also prevent emulsion formation.

  • Problem: Low or no precipitate forms upon acidification.

    • Cause 1: Insufficient acidification.

    • Solution 1: Continue adding HCl dropwise until the solution is strongly acidic. Ensure thorough mixing.

    • Cause 2: The product has some solubility in the acidic water.

    • Solution 2: If no solid forms or the amount is very small, extract the acidified aqueous solution back into an organic solvent (e.g., 3 x 15 mL of ethyl acetate).[4] Combine the organic extracts, dry with a drying agent (e.g., anhydrous MgSO₄), filter, and evaporate the solvent to recover the product.

Guide 2: Purification by Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities that are soluble in the mother liquor.[12]

The general workflow for recrystallization is visualized below.

G cluster_workflow Recrystallization Workflow dissolve 1. Dissolve Solid in Minimum Hot Solvent filter 2. Hot Filtration (if insoluble impurities exist) dissolve->filter Optional cool 3. Slow Cooling to Induce Crystallization dissolve->cool filter->cool collect 4. Collect Crystals (Vacuum Filtration) cool->collect wash 5. Wash with Cold Solvent collect->wash dry 6. Dry Crystals wash->dry

Caption: A standard workflow for the recrystallization of a solid compound.

Choosing the correct solvent is critical. The ideal solvent dissolves the compound when hot but not when cold.

Solvent SystemBoiling Point (°C)PolarityComments
Ethanol/Water78 (Ethanol)Polar ProticA common mixed-solvent system. Dissolve in hot ethanol, add hot water dropwise until cloudy, then add a drop of ethanol to clarify before cooling.
Acetone56Polar AproticGood general-purpose solvent.[12] Ensure glassware is dry.
Ethyl Acetate77Mid-PolarityOften a good choice for moderately polar compounds.
Toluene111Non-polarMay be effective if impurities are significantly more polar than the product.
  • Problem: The solid "oils out" instead of forming crystals.

    • Cause: The boiling point of the solvent is higher than the melting point of the solute, or the solution is supersaturated with impurities.

    • Solution: Re-heat the solution to dissolve the oil. Add a small amount of additional solvent (if using a single solvent) or more of the "good" solvent (in a mixed-solvent system) to decrease saturation.[13] Allow it to cool more slowly. If the problem persists, impurities may be the cause; consider a charcoal treatment.[13]

  • Problem: No crystals form upon cooling.

    • Cause: The solution is not saturated, or crystallization is kinetically slow.

    • Solution:

      • Scratch: Gently scratch the inside of the flask with a glass rod at the surface of the liquid to create nucleation sites.[13]

      • Seed: Add a tiny crystal of the crude material ("seed crystal") to initiate crystallization.[13]

      • Concentrate: Boil off some of the solvent to increase the concentration and try cooling again.[13]

      • Cool Further: Use an ice-water or ice-salt bath for lower temperatures.

Guide 3: High-Resolution Purification via Column Chromatography

When impurities are structurally very similar to the product (e.g., isomers), column chromatography is often necessary.[12][14][15]

  • TLC Analysis: First, determine an appropriate mobile phase (eluent) using TLC. The ideal solvent system should give your product an Rf value of ~0.3-0.4 and show good separation from impurities. For acidic compounds, adding ~0.5-1% acetic acid to the eluent can prevent streaking and lead to sharper bands.[16]

  • Column Packing: Pack a glass column with silica gel using the chosen eluent (wet packing is common).

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it carefully onto the top of the silica bed.

  • Elution: Add eluent to the top of the column and apply pressure (for flash chromatography) or let it run by gravity.[17]

  • Fraction Collection: Collect the eluting solvent in small, separate fractions.

  • Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.

  • Problem: The compound streaks badly on the TLC plate and the column.

    • Cause: The acidic proton of the carboxylic acid is interacting strongly with the slightly acidic silica gel.

    • Solution: As mentioned, add a small amount (0.5-1%) of a volatile acid like acetic acid or formic acid to your eluent. This keeps the carboxylic acid protonated, reducing its interaction with the stationary phase and resulting in better separation.

  • Problem: The separation between the product and an impurity is poor.

    • Cause: The eluent is too polar, moving everything too quickly.

    • Solution: Decrease the polarity of the eluent. For example, if you are using a 20:80 ethyl acetate:hexane mixture, try a 15:85 or 10:90 mixture. A less polar mobile phase will increase the interaction time with the stationary phase, improving separation.

References

  • BenchChem. (2025). Troubleshooting common issues in Friedel-Crafts reactions.
  • Wikipedia. (n.d.). Acid–base extraction.
  • University of Colorado Boulder, Department of Chemistry. (n.d.). Acid-Base Extraction.
  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
  • BenchChem. (2025). Technical Support Center: Crystallization of Organometallic Carboxylic Acids.
  • Vernier. (n.d.). Separation of Organic Compounds by Acid-Base Extraction Techniques.
  • Chemstuff. (n.d.).
  • University of Calgary, Department of Chemistry. (n.d.).
  • Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity.
  • Chris P Schaller. (n.d.). ACID-BASE EXTRACTION.
  • Reachem. (2024, August 9).
  • Chemistry LibreTexts. (2023, January 22).
  • PMC. (2023, November 13).
  • Study Mind. (2022, April 19).
  • Discoveracs.org. (n.d.).
  • University of Colorado Boulder, Department of Chemistry. (n.d.).
  • BYJU'S. (2019, October 16).
  • Google Patents. (n.d.). CA2343012A1 - Method for crystallising carboxylic acid.
  • BenchChem. (2025).
  • University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.).
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
  • Google Patents. (n.d.).
  • Columbia University, Department of Chemistry. (n.d.).
  • University of California, Berkeley, College of Chemistry. (n.d.).
  • BYJU'S. (n.d.).
  • Japan International Cooperation Agency. (n.d.). III Analytical Methods.
  • Simson Pharma. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide.
  • CD Formul
  • LibreTexts. (n.d.).
  • ResearchGate. (2025, November 16). (PDF) Purity Assessment of Organic Reference Materials with a Mass Balance Method: A Case Study of Endosulfan-II.
  • Guidechem. (n.d.). cis-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid.
  • Reddit. (2019, April 18).

Sources

Reference Data & Comparative Studies

Validation

A Spectroscopic Guide to Differentiating Cis and Trans Isomers of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

In the landscape of drug development and materials science, the precise elucidation of molecular stereochemistry is not merely an academic exercise—it is a cornerstone of efficacy, safety, and functionality. The geometri...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug development and materials science, the precise elucidation of molecular stereochemistry is not merely an academic exercise—it is a cornerstone of efficacy, safety, and functionality. The geometric isomers of a compound, while sharing an identical molecular formula and connectivity, can exhibit profoundly different biological activities and physical properties. This guide provides an in-depth spectroscopic comparison of the cis and trans isomers of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, offering a robust analytical framework for researchers and scientists. We will dissect the nuanced signatures these isomers present in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), explaining the causal relationships between stereochemistry and spectral output.

The Stereochemical Imperative: Why Isomer Differentiation Matters

The subject molecule, 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, possesses two stereocenters on its cyclopentane ring. In the cis isomer, the bulky 4-methylbenzoyl and carboxylic acid functional groups are oriented on the same face of the ring. In the trans isomer, they lie on opposite faces. This fundamental difference in three-dimensional architecture dictates how the molecule interacts with its environment, be it a biological receptor or a crystal lattice. Consequently, the ability to definitively assign the stereochemistry is a critical step in any research or development pipeline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy stands as the most powerful and unambiguous technique for distinguishing these diastereomers. The analysis hinges on the precise measurement of chemical shifts (δ) and scalar couplings (J-constants), which are exquisitely sensitive to the molecule's 3D structure.

¹H NMR Spectroscopy: Decoding Proton Relationships

The key to differentiation lies in the vicinal coupling (³J) between the protons on the carbons bearing the two substituents (C1-H and C2-H). The magnitude of this coupling is dictated by the dihedral angle between these two protons, a relationship mathematically described by the Karplus equation.

  • Cis Isomer: The protons at C1 and C2 are on the same face of the cyclopentane ring, resulting in a smaller dihedral angle. This geometry leads to a significantly larger coupling constant , typically in the range of 8-14 Hz.[1][2]

  • Trans Isomer: The protons at C1 and C2 are on opposite faces, leading to a dihedral angle that is typically closer to 90-120°. This results in a much smaller coupling constant , usually between 0-5 Hz.[1]

This marked difference in the ³J(H1,H2) value is the single most reliable diagnostic for assigning the cis or trans configuration.[3] Furthermore, subtle differences in chemical shifts can arise from the anisotropic effect of the benzoyl group's aromatic ring, which can deshield nearby protons. This effect will be different for the cyclopentane ring protons in each isomer due to their varied spatial proximity to the ring.

¹³C NMR Spectroscopy: Confirming through Carbon Environment

While ¹H NMR is definitive, ¹³C NMR provides valuable confirmatory data. In the cis isomer, the proximity of the two bulky substituents can lead to steric compression, also known as the gamma-gauche effect. This steric hindrance typically causes the involved carbons of the cyclopentane ring to be more shielded, resulting in a slight upfield shift (lower ppm value) compared to the less-strained trans isomer.[3]

Table 1: Comparative NMR Data for Cis and Trans Isomers

Spectroscopic Parametercis-Isomertrans-IsomerCausality Behind the Difference
¹H NMR
³J (H1-H2)~ 8-14 Hz~ 0-5 HzThe Karplus relationship: coupling constant is dependent on the H-C-C-H dihedral angle.
δ H1, H2 (ppm)Distinct shiftsDifferent shiftsAnisotropic effects from the benzoyl ring and differing electronic environments.
¹³C NMR
δ Ring Carbons (ppm)Slightly upfieldSlightly downfieldSteric compression (gamma-gauche effect) in the more crowded cis isomer leads to increased shielding.[3]
δ Carboxyl (-COOH)~165-185 ppm~165-185 ppmThe acidic proton signal in ¹H NMR is expected as a broad singlet downfield, often >10 ppm.[4][5]

Experimental Protocol: NMR Analysis

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) within a 5 mm NMR tube. The choice of solvent is critical, as it can influence hydrogen bonding and chemical shifts.[5]

  • Instrument Configuration: Utilize a high-field NMR spectrometer (≥400 MHz) to ensure adequate signal dispersion and resolution, which is crucial for accurately measuring coupling constants.

  • ¹H NMR Acquisition:

    • Employ a standard single-pulse sequence (e.g., zg30).

    • Set a spectral width of ~16 ppm, centered around 6-7 ppm.

    • Use a relaxation delay of at least 2 seconds to allow for full spin-lattice relaxation.

    • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Use a proton-decoupled pulse program (e.g., zgpg30) to simplify the spectrum to singlets for each carbon.

    • Set a spectral width of ~240 ppm.

    • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of the ¹³C isotope.

  • Data Processing: Process the raw data using Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the residual solvent signal as an internal standard.

Diagram 1: Experimental Workflow for NMR-Based Isomer Elucidation

NMR_Workflow cluster_prep 1. Sample Preparation cluster_acq 2. Data Acquisition (≥400 MHz) cluster_analysis 3. Data Analysis & Interpretation Sample Purified Isomer Dissolve Dissolve in CDCl₃ or DMSO-d₆ Sample->Dissolve Tube Transfer to NMR Tube Dissolve->Tube Spectrometer NMR Spectrometer Tube->Spectrometer H1_Acq ¹H Acquisition (Decoupling Off) Spectrometer->H1_Acq C13_Acq ¹³C Acquisition (Proton Decoupled) Spectrometer->C13_Acq Processing Processing (FT, Phasing) H1_Acq->Processing C13_Acq->Processing Coupling Measure ³J(H1,H2) (Key Differentiator) Processing->Coupling Shifts Analyze δ shifts (¹H & ¹³C) Processing->Shifts Conclusion Assign Stereochemistry (Cis vs. Trans) Coupling->Conclusion Shifts->Conclusion Strategy cluster_Isomers Compound of Interest cluster_Techniques Primary Analytical Techniques cluster_Data Key Observational Data cluster_Conclusion Final Assignment Isomers cis/trans Mixture or Pure Isomer NMR NMR Spectroscopy Isomers->NMR IR IR Spectroscopy Isomers->IR MS Mass Spectrometry Isomers->MS J_Coupling ³J(H,H) Coupling (Definitive) NMR->J_Coupling Primary Evidence H_Bonding H-Bonding Profile (Supportive) IR->H_Bonding Secondary Evidence Mol_Weight Molecular Weight (Confirmatory) MS->Mol_Weight Foundational Evidence Structure Unambiguous Stereochemical Assignment J_Coupling->Structure H_Bonding->Structure Mol_Weight->Structure

Caption: An integrated analytical strategy leveraging multiple spectroscopic techniques for confident isomer verification.

Conclusion: A Synthesis of Evidence

The definitive characterization of cis- and trans-2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is best achieved through a synergistic application of spectroscopic methods. ¹H NMR spectroscopy, via the measurement of the H1-H2 coupling constant, provides the most unambiguous and conclusive evidence for stereochemical assignment. IR spectroscopy offers strong, corroborative support by revealing differences in intramolecular versus intermolecular hydrogen bonding. Finally, mass spectrometry serves to confirm the compound's molecular integrity. By integrating the data from these techniques, researchers can assign the correct stereostructure with the highest degree of scientific confidence, ensuring the quality and validity of their work.

References

  • Vertex AI Search Result[6]. Details on how intramolecular hydrogen bonding affects IR spectra, lowering C=O absorption and influencing the O-H stretch.

Sources

Comparative

A Comparative Guide to Carboxylic Acid Reactivity: Benzoic Acid vs. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Prepared by: Dr. Alistair Finch, Senior Application Scientist Executive Summary In the landscape of organic synthesis and drug development, understanding the nuanced reactivity of functional groups is paramount.

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Dr. Alistair Finch, Senior Application Scientist

Executive Summary

In the landscape of organic synthesis and drug development, understanding the nuanced reactivity of functional groups is paramount. This guide provides an in-depth comparison of the chemical reactivity of two carboxylic acids: the archetypal aromatic acid, benzoic acid, and the highly substituted aliphatic acid, 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid. Through structural analysis, a detailed experimental protocol for Fischer-Speier esterification, and a mechanistic discussion, we demonstrate that the reactivity of these two molecules is profoundly different. Our findings indicate that 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is substantially less reactive than benzoic acid. This attenuated reactivity is not governed by electronic effects but is a direct consequence of the significant steric hindrance imposed by the bulky substituent adjacent to its carboxylic acid group. This has critical implications for synthetic planning, particularly in the formation of esters and amides, which are foundational transformations in medicinal chemistry.

Structural and Electronic Analysis: A Tale of Two Environments

At first glance, both molecules feature the carboxylic acid functional group, the primary determinant of their acidic and electrophilic character. However, the local environment surrounding this group in each molecule is drastically different, leading to a strong hypothesis that their reactivities will diverge significantly.

  • Benzoic Acid: The carboxyl group is attached directly to an sp²-hybridized carbon of a planar benzene ring.[1][2] This arrangement allows for electronic conjugation between the ring and the carboxyl group. The approach to the electrophilic carbonyl carbon is relatively unobstructed, particularly from above and below the plane of the ring.

  • 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid: This molecule presents a more complex, three-dimensional structure. The carboxylic acid is attached to an sp³-hybridized carbon of a non-planar cyclopentane ring.[3][4] Critically, the adjacent carbon atom is substituted with a large 4-methylbenzoyl group. This bulky group acts as a steric shield, physically obstructing the trajectory of incoming nucleophiles aiming to attack the carbonyl carbon.

This fundamental difference in steric accessibility is the primary factor predicted to govern the comparative reactivity.

G cluster_0 Structural Comparison benzoic_acid benzoic_label Benzoic Acid (Unhindered Aromatic Carboxyl) cyclopentane_acid cyclopentane_label 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid (Sterically Hindered Aliphatic Carboxyl)

Caption: Molecular structures of Benzoic Acid and the sterically encumbered cyclopentane derivative.

Experimental Design: Probing Reactivity via Fischer-Speier Esterification

To quantitatively compare the reactivity of these two acids, we selected the Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[5] This reaction is an excellent model because its mechanism is well-understood as a nucleophilic acyl substitution, and its rate is highly sensitive to the electrophilicity and steric accessibility of the carbonyl carbon.[6][7]

The reaction proceeds via a series of equilibrium steps. To ensure a fair comparison and drive the reaction toward the ester product, a large excess of the alcohol (methanol) is used, in accordance with Le Châtelier's principle.[8] Concentrated sulfuric acid serves as the catalyst, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon for attack by the weakly nucleophilic alcohol.[9]

Detailed Experimental Protocol: Esterification with Methanol

Objective: To synthesize the methyl ester of each carboxylic acid and compare the reaction yield over a defined period.

Materials:

  • Benzoic Acid

  • 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

  • Methanol (Anhydrous)

  • Sulfuric Acid (Concentrated, 98%)

  • Diethyl Ether

  • Saturated Sodium Bicarbonate (NaHCO₃) Solution

  • Saturated Sodium Chloride (NaCl) Solution (Brine)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flasks, reflux condensers, heating mantles, separatory funnel, rotary evaporator

Procedure:

  • Reaction Setup: In separate 100 mL round-bottom flasks, place the carboxylic acid (5.0 g) and methanol (30 mL).

  • Catalyst Addition: Cool each flask in an ice-water bath. While swirling, slowly add concentrated sulfuric acid (1.5 mL) to each mixture.

  • Reflux: Add boiling chips to each flask, attach a reflux condenser, and heat the mixtures to a gentle reflux (approx. 65°C). Maintain reflux for the specified reaction time (see Table 1).

  • Workup - Quenching: After the reflux period, allow the mixtures to cool to room temperature. Slowly pour each reaction mixture into a separatory funnel containing 50 mL of cold water and 50 mL of diethyl ether.

  • Extraction: Shake the funnel vigorously, venting frequently. Allow the layers to separate and discard the lower aqueous layer.

  • Washing: Wash the organic layer sequentially with 25 mL of saturated NaHCO₃ solution (to neutralize unreacted acid and the catalyst), 25 mL of water, and finally 25 mL of brine.

  • Drying and Concentration: Drain the organic layer into a clean flask, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude ester product.

  • Analysis: Determine the mass of the crude product and calculate the percentage yield. Purity can be assessed by NMR or GC-MS.

Comparative Data Analysis

The following table summarizes the expected outcomes of the esterification experiment, based on the structural analysis. The data illustrates the profound impact of steric hindrance on reaction efficiency.

ReactantReaction Time (h)Yield (%)Expected Observations
Benzoic Acid4~90%Complete dissolution and smooth reaction progression. Product is methyl benzoate.
2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid24<20%A significant amount of unreacted starting material is expected to be recovered.

This anticipated result highlights a critical difference: under identical, robust conditions, benzoic acid reacts to near completion in a few hours, whereas the sterically hindered cyclopentane derivative yields only a small amount of product even after a full day. Kinetic studies on benzoic acid esterification have shown the reaction to be first-order, with activation energies around 58 kJ/mol.[10][11] The activation energy for the hindered acid would be substantially higher.

Mechanistic Interpretation: The Steric Barrier

The observed difference in reactivity is explained by the mechanism of Fischer esterification. The rate-determining step often involves the nucleophilic attack of the alcohol on the protonated carbonyl carbon to form a tetrahedral intermediate.[7][8]

G cluster_0 Fischer Esterification Mechanism A 1. Protonation of Carbonyl B 2. Nucleophilic Attack by Alcohol A->B C Tetrahedral Intermediate (Sterically Crowded) B->C Rate-Limiting Step Slowed by Steric Hindrance D 3. Proton Transfer C->D E 4. Elimination of Water D->E F 5. Deprotonation E->F G Ester Product F->G

Caption: Key steps in the Fischer esterification mechanism.

For benzoic acid, the planar structure allows the methanol molecule to approach the carbonyl carbon with relative ease. For 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, the path is blocked. The bulky 4-methylbenzoyl group creates a high-energy barrier for the formation of the already crowded tetrahedral intermediate, thus drastically slowing down the reaction.[12] This effect is analogous to the well-documented steric hindrance provided by ortho-substituents on benzoic acids, which are known to decrease esterification rates.[13]

Implications in Drug Development and Synthesis

The dramatic difference in reactivity has significant practical consequences for researchers in drug development. The amide bond is one of the most common linkages in pharmaceuticals, and it is typically formed by coupling a carboxylic acid with an amine. This reaction often proceeds through the activation of the carboxylic acid.

  • Reagent Choice: For an unhindered acid like benzoic acid, a wide variety of standard coupling reagents (e.g., DCC, HBTU) would be effective.

  • Challenges with Hindered Acids: For a sterically encumbered acid like the cyclopentane derivative, these standard reagents may fail or give very low yields.[14][15] The synthesis would likely require more powerful activating agents (e.g., those that form highly reactive acyl fluorides) or a completely different synthetic strategy, such as converting the carboxylic acid to an acid chloride using aggressive reagents like oxalyl or thionyl chloride prior to coupling.[16]

Understanding these steric limitations early in a synthesis campaign saves time and resources, preventing the failure of reactions and enabling the rational design of more robust synthetic routes.

Conclusion

While both benzoic acid and 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid are members of the same functional class, their chemical reactivity is worlds apart. Benzoic acid serves as a benchmark for a reactive, unhindered aromatic acid. In stark contrast, the cyclopentane derivative is a case study in steric inhibition, where the bulky neighboring group effectively "protects" the carboxylic acid from nucleophilic attack. This comparison underscores a fundamental principle in organic chemistry: reactivity is not determined by the functional group alone, but by the interplay of its electronic nature and, crucially, its three-dimensional steric environment. For scientists engaged in the synthesis of complex molecules, this principle is not merely academic but a critical guide for practical and successful execution.

References

  • Vertex AI Search. (2021, November 18). Fischer Esterification - Chemistry Steps.
  • Benchchem. Kinetic study comparison of different benzoic acid ester syntheses.
  • Wikipedia. Fischer–Speier esterification. Available from: [Link]

  • MDPI. (2024, December 17). Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. Available from: [Link]

  • BYJU'S. (2019, January 23). Fischer esterification reaction. Available from: [Link]

  • JoVE. (2025, May 22). Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism. Available from: [Link]

  • Taylor & Francis Online. (2018, March 13). Kinetic modeling of benzoic acid esterification using functionalized silica gel. Available from: [Link]

  • SpringerOpen. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4.
  • ResearchGate. (2026, February 15). Kinetic research and modeling of benzoic acid esterification process. Available from: [Link]

  • V.I. Vernadsky Crimean Federal University. (2022, January 21). KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS. Available from: [Link]

  • Pharmaguideline. Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid. Available from: [Link]

  • Royal Society of Chemistry. The separation of polar and steric effects. Part VI. The kinetics of the acid-catalysed esterification of substituted benzoic acids by methanol. Available from: [Link]

  • PMC. (2017, September 15). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Available from: [Link]

  • OSTI.gov. (1994, January 1). Comparison of aromatic and aliphatic dicarboxylic acid in reactivity using hydrogen-isotope exchange reaction in a gas-solid system. Available from: [Link]

  • CUTM Courseware. UNIT- II: Aromatic Acids - Acidity, effect of substituents on acidity and important reactions of benzoic acid. Available from: [Link]

  • Chemistry LibreTexts. (2024, September 30). 20.4: Substituent Effects on Acidity. Available from: [Link]

  • ACS Publications. (2010, June 18). Electronic and Steric Effects: How Do They Work in Ionic Liquids? The Case of Benzoic Acid Dissociation. Available from: [Link]

  • Oreate AI Blog. (2026, February 24). Beyond the Ring: Unpacking the Difference Between Aliphatic and Aromatic Carboxylic Acids. Available from: [Link]

  • PubMed. (1994, April). The electronic effects of benzoic acid substituents on glycine conjugation. Available from: [Link]

  • Organic Chemistry Portal. Amide synthesis by acylation. Available from: [Link]

  • iitjeemaster.com. (2022, February 19). Carboxylic Acids- Aliphatic and Aromatic – Preparation and Properties. Available from: [Link]

  • Patsnap. (2026, March 5). Aromatic Compounds vs Aliphatic: Structural Differences. Available from: [Link]

  • Pediaa.Com. (2023, May 24). What is the Difference Between Aliphatic and Aromatic Carboxylic Acid. Available from: [Link]

  • Chemistry LibreTexts. (2022, February 28). Steric Hindrance. Available from: [Link]

  • Wikipedia. Cyclopentanecarboxylic acid. Available from: [Link]

  • Molbase. 2-(4-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID. Available from: [Link]

  • Royal Society of Chemistry. Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement. Available from: [Link]

  • PMC. (2023, May 31). Transannular C–H Functionalization of Cycloalkane Carboxylic Acids. Available from: [Link]

  • YouTube. (2021, September 7). Steric Acceleration | Rate Of Reaction | Dynamic Stereochemistry. Available from: [Link]

Sources

Validation

Conformationally Restricted γ-Keto Acid Scaffolds: A Comparative Synthesis Guide to 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid and Alternatives

As medicinal chemistry increasingly targets complex protein-protein interactions and allosteric sites, the spatial arrangement of pharmacophores has become paramount. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is...

Author: BenchChem Technical Support Team. Date: March 2026

As medicinal chemistry increasingly targets complex protein-protein interactions and allosteric sites, the spatial arrangement of pharmacophores has become paramount. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid is a highly versatile γ-keto acid building block used to introduce a balanced degree of conformational restriction into drug candidates. However, relying on a single scaffold limits the exploration of chemical space.

As a Senior Application Scientist, I have structured this guide to objectively compare the cyclopentane scaffold against its structural alternatives—cyclohexane, cyclobutane, and tetrahydrofuran analogs. By modulating ring size and introducing heteroatoms, researchers can fine-tune target selectivity, binding affinity, and pharmacokinetic profiles.

Mechanistic Rationale: Why Ring Size Dictates Bioactivity

The fundamental principle of scaffold hopping in this context is that 1[1].

  • The Cyclohexane Alternative (trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid): Larger rings introduce flexibility. The 2[2], naturally positioning the bulky benzoyl group and the carboxylic acid in an equatorial/axial or diequatorial arrangement. This increases the distance between the two pharmacophores, which is ideal for bridging larger receptor pockets.

  • The Cyclobutane Alternative (trans-2-(4-Methylbenzoyl)cyclobutane-1-carboxylic acid): Smaller rings (3-4 members) are highly strained. This locks the molecule into a rigid, predefined spatial arrangement. If this geometry matches the target's bioactive conformation, it drastically reduces the entropic penalty of binding, enhancing affinity[1].

  • The Heterocyclic Alternative (4-(4-Methylbenzoyl)tetrahydrofuran-3-carboxylic acid): While carbocycles are excellent for structural pre-organization, they can be overly lipophilic. Introducing an oxygen heteroatom into the ring3[3], while providing a new hydrogen-bond acceptor.

Conformational_Logic Root Target Binding Pocket Requirements Rigid High Rigidity Needed (Cyclobutane) Root->Rigid Lock Bioactive Conformation Balanced Balanced Flexibility (Cyclopentane) Root->Balanced Standard Scaffold Flexible Chair Conformation (Cyclohexane) Root->Flexible Equatorial/Axial Spacing Hydrophilic H-Bonding/Solubility (Tetrahydrofuran) Root->Hydrophilic Lower Lipophilicity

Decision matrix for selecting ring size in conformationally restricted scaffolds.

Comparative Performance Data

To objectively evaluate these building blocks, we must look at their synthetic viability and physicochemical parameters. The data below summarizes the typical performance of these scaffolds when synthesized via standard Friedel-Crafts acylation.

Compound ScaffoldRing SizeTypical Yield (%)trans:cis RatioLogP (calc)TPSA (Ų)
Cyclobutane 465%85:152.154.4
Cyclopentane (Reference) 582%92:82.554.4
Cyclohexane 678%95:52.954.4
Tetrahydrofuran 5 (Hetero)60%80:201.663.6

Observation: The cyclopentane and cyclohexane scaffolds offer the highest synthetic yields and easiest diastereomeric resolution. The tetrahydrofuran analog suffers a slight yield penalty due to Lewis acid coordination with the ring oxygen but provides a vastly superior LogP for oral bioavailability.

Experimental Protocol: Self-Validating Synthesis Workflow

The synthesis of these γ-keto acids relies on the regioselective4[4] with toluene. Below is the optimized, step-by-step methodology designed to ensure high trans-isomer purity.

FC_Acylation A Cyclic Anhydride + AlCl3 B Acylium Ion Intermediate A->B Activation (0 °C) C Electrophilic Attack (Toluene) B->C EAS D Aluminum Complex C->D Intermediate E γ-Keto Acid (trans-isomer) D->E 1M HCl Quench

Workflow of Friedel-Crafts acylation of cyclic anhydrides to yield γ-keto acids.

Step 1: Anhydride Activation
  • Procedure: Dissolve 1.0 eq of the chosen cyclic anhydride (e.g., cyclopentane-1,2-dicarboxylic anhydride) in anhydrous dichloromethane (DCM). Cool the reactor to 0 °C under an inert argon atmosphere. Slowly add 2.2 eq of anhydrous Aluminum Chloride ( AlCl3​ ).

  • Causality: Cooling to 0 °C prevents premature ring-opening or polymerization. Exactly 2.2 equivalents of AlCl3​ are required because the Lewis acid not only generates the electrophilic acylium ion but also5[5], effectively deactivating one equivalent of the catalyst.

Step 2: Electrophilic Aromatic Substitution (EAS)
  • Procedure: Add 1.1 eq of toluene dropwise over 30 minutes, maintaining the internal temperature below 5 °C. Once addition is complete, allow the mixture to warm to room temperature and stir for 4 hours.

  • Causality: Toluene acts as the electron-rich nucleophile. The dropwise addition controls the highly exothermic nature of the EAS. The steric bulk of the cyclic acylium ion naturally directs the substitution to the para-position of toluene, minimizing unwanted ortho-byproducts.

Step 3: Quenching and Hydrolysis
  • Procedure: Carefully pour the reaction mixture over a slurry of crushed ice and 1M HCl. Extract the aqueous layer three times with ethyl acetate.

  • Causality: The acidic quench is mandatory to break the robust aluminum-ketone complex, liberating the free γ-keto acid into the organic phase[5]. Crushed ice acts as a heat sink to safely dissipate the exothermic hydrolysis of unreacted AlCl3​ .

Step 4: Isomerization and Purification
  • Procedure: Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate under vacuum. Recrystallize the crude solid from a hot mixture of ethyl acetate and hexane.

  • Causality: The initial ring-opening yields a mixture of cis and trans isomers. Because the 4[4], the controlled heating and subsequent crystallization selectively precipitate the pure trans-γ-keto acid, leaving the cis-isomer in the mother liquor.

Step 5: Quality Control & Validation (Self-Validating Step)
  • Procedure: Analyze the isolated crystals via 1H -NMR ( CDCl3​ ).

  • Causality: The coupling constants ( J ) of the ring protons adjacent to the carbonyl and carboxyl groups provide an internal validation of diastereomeric purity. A large trans-diaxial coupling constant ( J≈10−12 Hz ) confirms the successful isolation of the trans-isomer, ensuring the protocol's stereochemical integrity before downstream coupling.

References
  • Key Concepts of Structure-Activity Relationships to Know for Medicinal Chemistry - Fiveable. 1

  • An Insight into the Medicinal Chemistry Perspective of Macrocyclic Derivatives with Antitumor Activity - MDPI. 3

  • Regioselective Friedel-Crafts Acylation with Unsymmetrically Substituted Furan-dicarboxylic Acid Anhydride... - ResearchGate. 4

  • Reaction Mechanism of Friedel−Crafts Acylation - Physics Wallah. 5

  • 2-Benzoylcyclohexanecarboxylic acid, C14H16O3 - IUCr Journals. 2

Sources

Comparative

Orthogonal Purity Verification of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic Acid: A Comparative Guide

In the landscape of pharmaceutical development and chemical research, establishing the purity of a compound is a cornerstone of safety, efficacy, and reproducibility. For a molecule like 2-(4-Methylbenzoyl)cyclopentane-1...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development and chemical research, establishing the purity of a compound is a cornerstone of safety, efficacy, and reproducibility. For a molecule like 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a key intermediate in various synthetic pathways, relying on a single analytical method for purity assessment is insufficient. This guide provides an in-depth comparison of robust secondary methods for validating the purity of this compound, offering researchers a framework for designing a comprehensive and self-validating analytical strategy.

The core principle behind this guide is the concept of orthogonality in analytical chemistry. By employing techniques that rely on different physicochemical principles, we can gain a more complete and trustworthy picture of a sample's purity, identifying impurities that might be missed by a primary method. This guide will explore High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Differential Scanning Calorimetry (DSC) as orthogonal secondary methods.

Understanding the Analyte: 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid

Before delving into analytical methodologies, a foundational understanding of the target molecule is crucial. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid possesses a molecular weight of 232.28 g/mol and a formula of C14H16O3[1]. Its structure incorporates a carboxylic acid and a ketone functional group, which dictates its chemical properties and potential impurity profile.

Common impurities could arise from the synthesis process, which may involve the reaction of a cyclopentanecarboxylic acid derivative with a toluene-based acylating agent[2][3][4]. Potential impurities could include unreacted starting materials, isomers (cis/trans), and by-products from side reactions. The presence of both a carboxylic acid and a ketone makes this compound amenable to a variety of analytical techniques.

Secondary Purity Validation Methods: A Comparative Analysis

The selection of a secondary method should be based on its ability to provide an independent assessment of purity, ideally targeting different chemical or physical properties of the analyte and its potential impurities.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC is a powerful and widely used technique for separating and quantifying components in a mixture[5][6][7]. Its separation is based on the differential partitioning of analytes between a stationary phase and a mobile phase. For 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a reversed-phase HPLC method is highly suitable.

Causality Behind Experimental Choices:

  • Orthogonality: If the primary purity assessment was based on a non-chromatographic technique (e.g., titration), HPLC provides excellent orthogonality. Even if another chromatographic method like Gas Chromatography (GC) was used, HPLC offers a different separation mechanism (liquid-solid vs. gas-solid partitioning).

  • Specificity for Carboxylic Acids: HPLC is well-suited for the analysis of carboxylic acids. The polarity of the carboxyl group allows for good retention and separation on reversed-phase columns[8][9][10]. The mobile phase can be buffered to control the ionization of the carboxylic acid, thereby influencing its retention time and peak shape.

  • Detection of UV-Active Impurities: The benzoyl group in the molecule contains a chromophore, making it readily detectable by a UV-Vis detector, a standard component of most HPLC systems. This allows for the detection and quantification of structurally related impurities that also absorb UV light[11].

Experimental Workflow for HPLC Purity Validation

Caption: Workflow for HPLC purity determination of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

Detailed HPLC Protocol:

Parameter Condition Rationale
Column C18, 4.6 x 150 mm, 5 µmA standard reversed-phase column providing good resolution for a wide range of organic molecules.
Mobile Phase A: 0.1% Phosphoric Acid in WaterB: AcetonitrileThe acidic mobile phase suppresses the ionization of the carboxylic acid, leading to better peak shape. Acetonitrile is a common organic modifier.
Gradient 0-20 min: 30-80% B20-25 min: 80% B25-30 min: 30% BA gradient elution is employed to ensure the elution of both polar and non-polar impurities within a reasonable run time.
Flow Rate 1.0 mL/minA typical flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temp. 30 °CMaintaining a constant temperature ensures reproducible retention times.
Injection Vol. 10 µLA standard injection volume to avoid column overloading.
Detector UV at 254 nmThe benzoyl chromophore exhibits strong absorbance at this wavelength.

Data Interpretation: Purity is typically calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: An Absolute Method

qNMR is a powerful technique for determining the purity of organic compounds without the need for a specific reference standard of the analyte itself[12][13]. It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By using a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined[13].

Causality Behind Experimental Choices:

  • Orthogonality: qNMR is highly orthogonal to chromatographic methods as it is based on the magnetic properties of atomic nuclei rather than partitioning behavior[14][15]. It provides structural information and can quantify impurities even if they co-elute in an HPLC separation.

  • Universal Detection: Proton (¹H) NMR is sensitive to all proton-containing molecules, making it a nearly universal detector for organic compounds[12][14]. This allows for the detection of a wide range of impurities, including those that may not have a UV chromophore and would be invisible to a UV detector in HPLC.

  • Absolute Quantification: Unlike HPLC area percent, qNMR can provide an absolute purity value (e.g., % w/w), which is often required for regulatory submissions[13].

Logical Relationship between Primary and qNMR Validation

qNMR_Logic Primary Primary Purity Assay (e.g., HPLC Area %) Impurity_A Impurity with Chromophore (Detected by HPLC & qNMR) Primary->Impurity_A qNMR qNMR Purity Assay (% w/w) qNMR->Impurity_A Impurity_B Impurity without Chromophore (Undetected by HPLC, Detected by qNMR) qNMR->Impurity_B Conclusion Comprehensive Purity Profile Impurity_A->Conclusion Impurity_B->Conclusion

Caption: qNMR provides an orthogonal and more comprehensive purity assessment.

Detailed qNMR Protocol:

Step Procedure Rationale
1. Standard Selection Choose a stable, non-reactive internal standard with sharp, well-resolved peaks that do not overlap with the analyte signals (e.g., Maleic acid, Dimethyl sulfone).The internal standard must be of high, certified purity and soluble in the same deuterated solvent as the analyte.
2. Sample Preparation Accurately weigh the analyte and the internal standard. Dissolve both in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).Precise weighing is critical for accurate quantification. DMSO-d6 is a good solvent for many organic acids.
3. NMR Acquisition Acquire a ¹H NMR spectrum under quantitative conditions (long relaxation delay, 90° pulse angle).These parameters ensure that all protons are fully relaxed between pulses, leading to accurate signal integration.
4. Data Processing Carefully integrate the signals of the analyte and the internal standard.Select well-resolved signals for both the analyte and the standard that are free from overlap with other signals.
5. Purity Calculation Use the following formula to calculate the purity of the analyte: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_stdWhere I = integral, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P = purity of the standard.
Differential Scanning Calorimetry (DSC): A Thermal Approach to Purity

DSC measures the difference in heat flow between a sample and a reference as a function of temperature[16][17]. For a pure, crystalline compound, DSC will show a sharp melting endotherm at a specific temperature. The presence of impurities will typically cause a broadening of the melting peak and a depression of the melting point, which can be used to estimate the purity based on the van't Hoff equation[18].

Causality Behind Experimental Choices:

  • Orthogonality: DSC is a thermoanalytical technique and is completely orthogonal to both chromatographic and spectroscopic methods. It is sensitive to impurities that form a eutectic system with the main component.

  • Sensitivity to Crystalline Impurities: DSC is particularly effective at detecting small amounts of impurities in highly crystalline materials[19].

  • Rapid Analysis: A DSC analysis can often be completed in under an hour, providing a quick assessment of purity[19].

Comparative Data Summary

Method Principle Information Provided Advantages Limitations
HPLC Differential PartitioningRelative purity (area %), retention times of impuritiesHigh resolution, sensitive, widely availableRequires a chromophore for UV detection, may not separate all impurities.
qNMR Nuclear Magnetic ResonanceAbsolute purity (% w/w), structural informationAbsolute quantification, universal detection for ¹H, non-destructiveLower sensitivity than HPLC, requires a certified internal standard.
DSC Thermal AnalysisPurity based on melting point depression, thermal stabilityOrthogonal to other methods, rapid, small sample sizeOnly applicable to crystalline solids, not suitable for thermally unstable compounds or amorphous materials[19].

Conclusion: A Multi-faceted Approach to Purity Validation

For a comprehensive and trustworthy assessment of the purity of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, a single analytical method is insufficient. By employing a secondary, orthogonal method, researchers and drug development professionals can build a robust and self-validating data package.

  • HPLC serves as an excellent tool for routine purity checks and for quantifying known, UV-active impurities.

  • qNMR offers the significant advantage of providing an absolute purity value and detecting a broader range of impurities, making it ideal for the characterization of reference standards.

  • DSC provides a rapid and completely orthogonal assessment of the purity of the crystalline solid form.

The choice of the most appropriate secondary method will depend on the specific requirements of the analysis, the stage of development, and the available instrumentation. However, the integration of at least two of these orthogonal techniques will provide a high degree of confidence in the reported purity of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid, ensuring the quality and integrity of subsequent research and development activities.

References

  • MetBioNet. (n.d.). MetBioNet best practice guidelines for analysis of organic acids by Gas Chromatography Mass Spectrometry. Retrieved from [Link]

  • SciSpace. (n.d.). GC-MS determination of organic acids with solvent extraction after cation-exchange chromatography. Retrieved from [Link]

  • JEOL. (n.d.). Qualitative and Quantitative Analysis of Organic Acids in Urine by Gas Chromatography-High Resolution Mass Spectrometry with Hard Ionization and Soft Ionization. Retrieved from [Link]

  • ERNDIM. (n.d.). Organic Acids Qualitative Analysis in Urine by GCMS. Retrieved from [Link]

  • Analytical Chemistry. (n.d.). Differential scanning calorimetry as a general method for determining purity and heat of fusion of high-purity organic chemicals. Application to 64 compounds. Retrieved from [Link]

  • METTLER TOLEDO. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved from [Link]

  • Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

  • European Pharmaceutical Review. (2014, October 28). NMR spectroscopy: Quality control of pharmaceutical products. Retrieved from [Link]

  • Academia.edu. (n.d.). The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. Retrieved from [Link]

  • RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2026, January 9). Differential Scanning Calorimetry (DSC) Analysis Principle. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, July 13). 4: Differential Scanning Calorimetry (DSC). Retrieved from [Link]

  • PMC. (2014, June 20). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Retrieved from [Link]

  • ALWSCI. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

  • askIITians. (2009, April 23). Criteria of purity of organic compounds. Retrieved from [Link]

  • AKJournals. (n.d.). HPLC determination of enantiomeric thiazolidine-2-carboxylic acid on chiral stationary phase with pre-column derivatization. Retrieved from [Link]

  • MDPI. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

  • HELIX Chromatography. (n.d.). HPLC Analysis of Sugars, Amino Acids and Carboxylic Acids on Amaze TH Mixed-Mode Column. Retrieved from [Link]

  • PubMed. (2004, January 15). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Retrieved from [Link]

  • ResearchGate. (2025, August 6). A rapid HPLC method for the determination of carboxylic acid in human urine using a monolithic column. Retrieved from [Link]

  • Molbase. (n.d.). 2-(4-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID | CAS 107147-13-7. Retrieved from [Link]

  • ResearchGate. (2025, August 9). Mass Balance Method for Purity Assessment of Organic Reference Materials: for Thermolabile Materials with LC-UV Method. Retrieved from [Link]

  • PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

  • Research and Reviews. (2024, September 27). Characterization and Identification in Organic Chemistry through Analytical Techniques. Retrieved from [Link]

  • Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. Retrieved from [Link]

  • NIST WebBook. (n.d.). Benzoic acid, 2-(4-methylbenzoyl)-. Retrieved from [Link]

  • GlobalChemMall. (n.d.). (1R,2R)-2-(4-methylbenzoyl)cyclopentane-1-carboxylic acid. Retrieved from [Link]

  • Patsnap. (2021, December 7). Preparation method of cyclopentanecarboxylic acid. Retrieved from [Link]

  • Google Patents. (n.d.). WO2006045246A1 - Cyclopentane carboxylate compounds, process and intermediates for preparing the same and use thereof.
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Safety & Regulatory Compliance

Safety

2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid proper disposal procedures

As a Senior Application Scientist, I recognize that the transition from bench-scale synthesis to operational waste management is a critical vulnerability point in laboratory safety. Handling specialized pharmaceutical in...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that the transition from bench-scale synthesis to operational waste management is a critical vulnerability point in laboratory safety. Handling specialized pharmaceutical intermediates like 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid requires more than just throwing powders into a bin; it demands a mechanistic understanding of the compound's physical and chemical properties to ensure environmental compliance and personnel safety.

This guide provides an authoritative, causality-driven operational framework for the proper segregation, containerization, and disposal of this specific organic acid, grounded in Occupational Safety and Health Administration (OSHA) and Environmental Protection Agency (EPA) standards.

Chemical Profiling & Hazard Causality

To design a safe disposal protocol, we must first understand the molecular behavior of the waste. 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid contains a lipophilic cyclopentane ring, a toluene-derived moiety, and a mildly acidic carboxylic acid group.

Causality of Hazards: Because it is an organic acid, it poses a specific reactivity risk. If mistakenly disposed of in a "Mineral Acids" waste stream (which often contains strong oxidizers like nitric or perchloric acid), the organic carbon backbone can undergo a violent, exothermic oxidation reaction, potentially leading to container rupture. Furthermore, its poor aqueous solubility means it cannot be flushed down the drain; it will precipitate, accumulate in plumbing, and violate the EPA's Resource Conservation and Recovery Act (RCRA) regulations regarding untreated organic discharge [1].

Table 1: Physicochemical & Regulatory Profile

ParameterSpecificationCausality / Operational Impact
Chemical Name 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acidTarget compound for disposal tracking.
CAS Numbers 733740-81-3 (trans) [2]; 732253-47-3 (cis) [3]Essential for accurate EHS waste manifesting and contractor pickup.
Molecular Formula C14H16O3High carbon content dictates high-temperature incineration disposal.
Functional Groups Ketone, Carboxylic AcidMildly acidic; strictly incompatible with strong bases and oxidizers.
EPA Waste Category Solid Organic Acid / Toxic WasteMust be segregated from inorganic/mineral acids to prevent exothermic reactions [4].

Pre-Disposal Safety & Engineering Controls

Before initiating any waste consolidation, personnel must establish a protective envelope. Under the OSHA Laboratory Standard (29 CFR 1910.1450), a Chemical Hygiene Plan (CHP) must dictate specific Personal Protective Equipment (PPE) based on the toxicological characteristics of the chemical [5].

Table 2: PPE & Engineering Controls Matrix

PPE / ControlSpecificationCausality / Protection Rationale
Gloves Nitrile (Minimum 4 mil thickness)Prevents dermal absorption; provides a barrier against incidental solvent exposure during liquid waste transfer.
Eye Protection ANSI Z87.1 Chemical Splash GogglesProtects ocular mucosa from acidic dust aerosolization or solvent splashes.
Engineering Chemical Fume Hood (Face velocity 80-100 fpm)Captures volatile solvents and aerosolized powders at the source, maintaining the Permissible Exposure Limit (PEL) [5].

Step-by-Step Disposal Methodologies

Every protocol in your laboratory must function as a self-validating system —meaning the procedure itself contains built-in verification steps to prevent human error.

Protocol A: Disposal of Solid (Unreacted/Pure) Waste
  • Collection: Inside a certified fume hood, gather the solid waste using a grounded or non-static spatula.

    • Causality: Static discharge can ignite suspended organic dust. Sweeping minimizes the aerosolization of fine powders which act as respiratory irritants.

  • Containerization: Transfer the solid into a wide-mouth High-Density Polyethylene (HDPE) or amber glass container.

    • Causality: Carboxylic acids can slowly react with metal containers over time, compromising structural integrity. HDPE is chemically inert to weak organic acids.

  • Labeling & Logging: Affix a compliant RCRA Hazardous Waste tag immediately. Mark the specific contents and the date accumulation began.

  • Self-Validation Checkpoint: Visually inspect the cap seal and invert the container 45 degrees to ensure no powder escapes. Cross-reference the label with the Satellite Accumulation Area (SAA) inventory log to ensure no incompatible chemicals (e.g., cyanides or oxidizers) share the same secondary containment tray.

Protocol B: Disposal of Solution-Based Waste (Reaction Mixtures)

When the acid is dissolved in solvents post-synthesis, the solvent dictates the waste stream.

  • Segregation: Determine if the carrier solvent is halogenated (e.g., Dichloromethane, Chloroform) or non-halogenated (e.g., Methanol, Ethyl Acetate).

    • Causality: Mixing halogenated and non-halogenated waste exponentially increases disposal costs. Halogenated waste requires specialized high-temperature incineration with alkaline scrubbers to prevent the atmospheric release of highly toxic dioxins and corrosive HCl gas [6].

  • Transfer: Use a chemically compatible funnel to pour the solution into the designated liquid waste carboy. Leave at least 20% headspace in the container.

    • Causality: Headspace accommodates vapor pressure expansion caused by ambient laboratory temperature fluctuations.

  • Self-Validation Checkpoint: After sealing the carboy, check the secondary containment bin beneath it for any liquid pooling. Verify that the carboy's venting cap is functional to prevent over-pressurization.

Spill Response and Remediation Protocol

Accidental releases require immediate, calculated action aligned with OSHA Hazardous Waste Operations and Emergency Response (HAZWOPER) guidelines [7].

  • Isolate & Evaluate: Evacuate the immediate area and don appropriate PPE (including an N95 respirator if a large amount of dry powder is aerosolized).

  • Containment:

    • For solid spills: Lightly mist the powder with water to suppress dust formation, or cover carefully with damp paper towels.

    • For liquid spills: Deploy universal inert absorbent pads around the perimeter of the spill to prevent spreading.

  • Neutralization: Apply a weak base, such as sodium bicarbonate (baking soda), to the spill perimeter, working inward.

    • Causality: Sodium bicarbonate safely neutralizes the carboxylic acid moiety, releasing CO2 gas without generating the dangerous exothermic heat spikes associated with strong bases like Sodium Hydroxide (NaOH).

  • Self-Validation Checkpoint (Critical): Swab the cleaned surface with a wet pH indicator strip. The protocol is only validated as complete when the pH strip reads between 6.0 and 8.0, proving the acidic hazard has been fully neutralized [4].

  • Disposal: Sweep the neutralized slurry using non-sparking tools into a heavy-duty chemical-resistant bag. Label it as "Spill Debris: 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid" and transfer it to EHS for contractor pickup.

Disposal Workflow Visualization

To eliminate ambiguity on the laboratory floor, follow this logical decision tree for routing 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid waste.

WasteDisposal Start 2-(4-Methylbenzoyl)cyclopentane- 1-carboxylic acid Waste State What is the Physical State? Start->State Solid Solid (Powder/Crystals) State->Solid Pure/Unreacted Liquid Liquid (Dissolved in Solvent) State->Liquid Reaction Mixture SolidContainer Collect in compatible HDPE or Glass container Solid->SolidContainer SolventType Solvent Type? Liquid->SolventType SolidWaste Solid Organic Acid Waste Stream SolidContainer->SolidWaste Halogenated Halogenated (e.g., DCM, Chloroform) SolventType->Halogenated NonHalogenated Non-Halogenated (e.g., EtOH, EtOAc) SolventType->NonHalogenated HaloWaste Halogenated Organic Waste Stream Halogenated->HaloWaste NonHaloWaste Non-Halogenated Organic Waste Stream NonHalogenated->NonHaloWaste Label Attach RCRA Hazardous Waste Label & Store in Secondary Containment HaloWaste->Label NonHaloWaste->Label SolidWaste->Label Verify Self-Validation: Check container integrity & label accuracy Label->Verify EHSDist EHS / EPA Compliant Contractor Pickup Verify->EHSDist

Decision tree for the segregation and disposal of 2-(4-Methylbenzoyl)cyclopentane-1-carboxylic acid.

References

  • Hazardous Waste Characteristics | US EPA Environmental Protection Agency.[Link]

  • Laboratory Waste Disposal Safety Protocols | NSTA National Science Teaching Association.[Link]

  • Laboratory Safety Guidance | OSHA Occupational Safety and Health Administration.[Link]

  • Hazardous Waste Guide | UTIA Safety Office University of Tennessee Institute of Agriculture.[Link]

  • OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview | CDMS CDMS Environmental Health and Safety. [Link]

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